2-(9-Oxoxanthen-2-yl)propionic Acid

• CAS: 30087-33-3

Core Science & Biosynthesis

Spectroscopic Characterization of 2-(9-Oxoxanthen-2-yl)propionic Acid: A Technical Guide

Abstract: This technical guide provides a comprehensive overview of the spectroscopic characterization of 2-(9-Oxoxanthen-2-yl)propionic acid (CAS No: 30087-33-3; Molecular Formula: C₁₆H₁₂O₄; Molecular Weight: 268.27 g/mol ). In the absence of publicly available experimental spectra, this document presents predicted spectroscopic data for ¹H NMR, ¹³C NMR, Infrared (IR) spectroscopy, and Mass Spectrometry (MS). Each section includes a detailed interpretation of the predicted spectra, elucidating the correlation between spectral features and the compound's molecular structure. Furthermore, this guide furnishes detailed, field-proven experimental protocols for acquiring these spectra, offering valuable insights for researchers in organic synthesis, materials science, and pharmaceutical development.

Introduction

2-(9-Oxoxanthen-2-yl)propionic acid is a versatile organic molecule with a rigid, planar xanthone core functionalized with a propionic acid moiety. This unique structural combination imparts properties that are of significant interest in various scientific domains. The xanthone scaffold is a known chromophore, suggesting potential applications in fluorescent probes and organic light-emitting diodes (OLEDs). The carboxylic acid group provides a handle for further chemical modifications, making it a valuable building block in the synthesis of more complex molecules, including potential pharmaceutical agents.[1]

Accurate structural elucidation and purity assessment are paramount for any chemical compound intended for research and development. Spectroscopic techniques are the cornerstone of this characterization process. This guide provides an in-depth analysis of the expected spectroscopic signature of 2-(9-Oxoxanthen-2-yl)propionic acid.

It is important to note that despite a thorough search of scientific literature and chemical databases, publicly accessible, experimentally-derived spectroscopic data for this compound could not be located. A promising reference to a 1973 article by Nakanishi et al. in "The Japanese Journal of Pharmacology" was identified, but the full text containing potential experimental data was not accessible. Consequently, the data presented herein is based on computational predictions and serves as a guide for researchers to interpret their own experimentally obtained data.

Molecular Structure and Atom Numbering

To facilitate the discussion of the NMR data, the atoms in 2-(9-Oxoxanthen-2-yl)propionic acid have been numbered as shown in the diagram below. This numbering scheme is used consistently throughout this guide.

Caption: Molecular structure of 2-(9-Oxoxanthen-2-yl)propionic acid with atom numbering for NMR assignments.

¹H Nuclear Magnetic Resonance (NMR) Spectroscopy

Predicted ¹H NMR Data

The ¹H NMR spectrum of 2-(9-Oxoxanthen-2-yl)propionic acid is predicted to show distinct signals for the aromatic protons of the xanthone core, the methine and methyl protons of the propionic acid side chain, and the acidic proton of the carboxylic acid. The predicted chemical shifts (in ppm, relative to TMS) are summarized in the table below. These predictions are based on standard chemical shift increments and computational models.

Proton(s)	Predicted Chemical Shift (ppm)	Predicted Multiplicity	Predicted Coupling Constant (J, Hz)
H-1	~8.2	d	~2.0
H-3	~7.8	dd	~8.5, 2.0
H-4	~7.6	d	~8.5
H-5	~7.4	ddd	~8.0, 7.0, 1.0
H-6	~7.7	ddd	~8.5, 7.0, 1.5
H-7	~7.5	ddd	~8.5, 7.0, 1.5
H-8	~8.3	dd	~8.0, 1.5
H-11 (CH)	~3.8	q	~7.0
H-12 (CH₃)	~1.6	d	~7.0
H-14 (COOH)	>10.0	br s	-

Interpretation of the Predicted ¹H NMR Spectrum

• Aromatic Region (7.4 - 8.3 ppm): The seven aromatic protons on the xanthone core are expected to resonate in this region.

  • H-1 is predicted to be the most deshielded proton on its ring due to its proximity to the electron-withdrawing carbonyl group at C-9 and the ether oxygen. It is expected to appear as a doublet due to coupling with H-3.

  • H-8 is also significantly deshielded by the carbonyl group and is expected to appear as a doublet of doublets due to coupling with H-7 and a smaller long-range coupling.

  • H-3 and H-4 will likely appear as a pair of doublets, coupled to each other (ortho-coupling). H-3 may show further splitting from H-1 (meta-coupling).

  • H-5, H-6, and H-7 will form a more complex multiplet system, with each proton being split by its neighbors.

• Aliphatic Region (1.6 - 3.8 ppm):

  • The methine proton (H-11) of the propionic acid side chain is expected to be a quartet due to coupling with the three equivalent methyl protons (H-12).

  • The methyl protons (H-12) will appear as a doublet, being split by the single methine proton (H-11).

• Carboxylic Acid Proton (>10.0 ppm): The acidic proton of the carboxylic acid group is typically broad and appears far downfield. Its exact chemical shift can be highly dependent on the solvent and concentration.

Experimental Protocol for ¹H NMR Spectroscopy

• Sample Preparation:

  • Accurately weigh approximately 5-10 mg of 2-(9-Oxoxanthen-2-yl)propionic acid.

  • Dissolve the sample in approximately 0.6-0.7 mL of a deuterated solvent (e.g., CDCl₃, DMSO-d₆, or Acetone-d₆) in a clean, dry NMR tube. The choice of solvent is critical; DMSO-d₆ is often a good choice for carboxylic acids as it can help in observing the acidic proton.

  • Add a small amount of tetramethylsilane (TMS) as an internal standard (0 ppm).

• Instrument Setup:

  • Place the NMR tube in the spectrometer's probe.

  • Tune and shim the spectrometer to optimize the magnetic field homogeneity.

• Data Acquisition:

  • Acquire a standard one-dimensional ¹H NMR spectrum. Typical parameters for a 400 MHz spectrometer would include a spectral width of 16 ppm, a 90° pulse, a relaxation delay of 1-2 seconds, and an acquisition time of 2-3 seconds.

  • Signal averaging (e.g., 16-64 scans) is typically performed to improve the signal-to-noise ratio.

• Data Processing:

  • Apply a Fourier transform to the acquired free induction decay (FID).

  • Phase correct the spectrum and reference the TMS peak to 0.00 ppm.

  • Integrate the signals to determine the relative number of protons for each resonance.

¹³C Nuclear Magnetic Resonance (NMR) Spectroscopy

Predicted ¹³C NMR Data

The ¹³C NMR spectrum is predicted to show 16 distinct signals, corresponding to the 16 carbon atoms in the molecule. The predicted chemical shifts are presented below.

Carbon(s)	Predicted Chemical Shift (ppm)
C-1	~118
C-2	~145
C-3	~125
C-4	~124
C-4a	~121
C-5	~118
C-6	~134
C-7	~124
C-8	~127
C-8a	~156
C-9 (C=O)	~177
C-10a	~151
C-11 (CH)	~45
C-12 (CH₃)	~18
C-13 (COOH)	~175

Interpretation of the Predicted ¹³C NMR Spectrum

• Carbonyl Carbons (>170 ppm): Two signals are expected in the downfield region: one for the ketone carbonyl at C-9 (~177 ppm) and one for the carboxylic acid carbonyl at C-13 (~175 ppm).

• Aromatic Carbons (118 - 156 ppm): The twelve carbons of the xanthone core will resonate in this range. The carbons attached to oxygen (C-8a and C-10a ) will be the most downfield in this region. The carbon bearing the propionic acid group (C-2 ) will also be significantly downfield.

• Aliphatic Carbons (<50 ppm): The methine carbon (C-11 ) and the methyl carbon (C-12 ) of the propionic acid side chain will appear in the upfield region of the spectrum.

Experimental Protocol for ¹³C NMR Spectroscopy

• Sample Preparation:

  • Prepare a more concentrated sample than for ¹H NMR, typically 20-50 mg in 0.6-0.7 mL of deuterated solvent.

• Instrument Setup:

  • Use the same sample and instrument setup as for ¹H NMR.

• Data Acquisition:

  • Acquire a proton-decoupled ¹³C NMR spectrum. This is the standard experiment where all ¹H-¹³C couplings are removed, resulting in a single sharp peak for each unique carbon atom.

  • Due to the low natural abundance of ¹³C, a larger number of scans (hundreds to thousands) and a longer relaxation delay may be required to obtain a good signal-to-noise ratio.

• Data Processing:

  • Process the data similarly to the ¹H NMR spectrum (Fourier transform, phasing, and referencing).

Infrared (IR) Spectroscopy

Predicted IR Data

The IR spectrum of 2-(9-Oxoxanthen-2-yl)propionic acid will be characterized by absorptions corresponding to the various functional groups present in the molecule.

Functional Group	Predicted Absorption Range (cm⁻¹)	Intensity
O-H (Carboxylic Acid)	3300 - 2500	Broad, Strong
C-H (Aromatic)	3100 - 3000	Medium
C-H (Aliphatic)	2990 - 2850	Medium
C=O (Ketone)	1660 - 1640	Strong
C=O (Carboxylic Acid)	1720 - 1700	Strong
C=C (Aromatic)	1600 - 1450	Medium to Strong
C-O (Ether)	1250 - 1200	Strong
O-H (Bend, Carboxylic Acid)	1440 - 1395 and 950 - 910	Medium, Broad

Interpretation of the Predicted IR Spectrum

• The most prominent feature will be the very broad O-H stretch of the carboxylic acid dimer, spanning from 2500 to 3300 cm⁻¹.

• Two distinct C=O stretching bands are expected: one for the conjugated ketone of the xanthone core at a lower frequency (~1650 cm⁻¹) and one for the carboxylic acid at a higher frequency (~1710 cm⁻¹).

• The aromatic C=C stretching vibrations will appear as a series of sharp bands in the 1450-1600 cm⁻¹ region.

• A strong band corresponding to the aryl ether C-O stretch will be present around 1200-1250 cm⁻¹.

Experimental Protocol for IR Spectroscopy

• Sample Preparation (Attenuated Total Reflectance - ATR):

  • Place a small amount of the solid sample directly onto the ATR crystal.

  • Apply pressure using the anvil to ensure good contact between the sample and the crystal.

• Data Acquisition:

  • Record a background spectrum of the empty ATR accessory.

  • Record the sample spectrum. Typically, 16-32 scans are co-added to improve the signal-to-noise ratio.

• Data Processing:

  • The instrument software will automatically ratio the sample spectrum against the background spectrum to produce the final absorbance or transmittance spectrum.

Mass Spectrometry (MS)

Predicted Mass Spectrum Data

The mass spectrum will provide information about the molecular weight and fragmentation pattern of the molecule.

Ion	Predicted m/z	Interpretation
[M]⁺˙ or [M+H]⁺	268.07 (Exact Mass)	Molecular Ion or Protonated Molecule
[M-CH(CH₃)COOH]⁺	195	Loss of the propionic acid side chain
[M-COOH]⁺	223	Loss of the carboxyl group

Interpretation of the Predicted Mass Spectrum

• The molecular ion peak ([M]⁺˙ in EI or [M+H]⁺ in ESI) should be observed at an m/z corresponding to the molecular weight of the compound (268.27). High-resolution mass spectrometry would provide the exact mass (268.0681 for C₁₆H₁₂O₄), confirming the elemental composition.

• A common fragmentation pathway would be the cleavage of the bond between the aromatic ring and the propionic acid side chain, leading to a fragment at m/z 195.

• Another likely fragmentation is the loss of the carboxyl group, resulting in a fragment at m/z 223.

Experimental Protocol for Mass Spectrometry (Electrospray Ionization - ESI)

• Sample Preparation:

  • Prepare a dilute solution of the sample (e.g., 1 mg/mL) in a suitable solvent such as methanol or acetonitrile.

• Data Acquisition:

  • Infuse the sample solution into the ESI source of the mass spectrometer at a low flow rate (e.g., 5-10 µL/min).

  • Acquire the mass spectrum in either positive or negative ion mode. For a carboxylic acid, negative ion mode ([M-H]⁻) is often very sensitive.

• Data Processing:

  • The software will display the mass spectrum, plotting relative intensity versus m/z.

Workflow for Spectroscopic Analysis

Caption: A typical workflow for the spectroscopic characterization of an organic compound.

Conclusion

This technical guide has provided a detailed, albeit predictive, overview of the spectroscopic data for 2-(9-Oxoxanthen-2-yl)propionic acid. The predicted ¹H NMR, ¹³C NMR, IR, and Mass Spectra have been presented and interpreted in the context of the molecule's structure. Furthermore, standard, reliable protocols for acquiring this data have been outlined to assist researchers in their experimental work. While this guide offers a solid foundation for the spectroscopic characterization of this compound, it is imperative that these predictions are validated against experimentally obtained data. The information contained herein should empower researchers to confidently acquire, interpret, and report the spectroscopic properties of 2-(9-Oxoxanthen-2-yl)propionic acid, thereby ensuring the integrity and reproducibility of their scientific endeavors.

References

• Nakanishi, M., et al. (1973). PHARMACOLOGICAL PROPERTIES OF 2-(9-OXO-XANTHEN-2-YL)PROPIONIC ACID(Y-5554). The Japanese Journal of Pharmacology, 23, 113.

Sources

• 1. researchgate.net [researchgate.net]

"2-(9-Oxoxanthen-2-yl)propionic Acid" CAS number 30087-33-3

An In-depth Technical Guide to 2-(9-Oxoxanthen-2-yl)propionic Acid

Abstract

This technical guide provides a comprehensive overview of 2-(9-Oxoxanthen-2-yl)propionic acid (CAS No. 30087-33-3), a heterocyclic building block with significant potential in materials science and pharmaceutical research. While extensive peer-reviewed studies on this specific molecule are limited, this document synthesizes available data to offer insights into its physicochemical properties, potential applications, and putative biological relevance based on its structural class. It is intended for researchers, chemists, and drug development professionals seeking to evaluate this compound as a versatile intermediate for novel synthesis and discovery programs.

Introduction and Chemical Identity

2-(9-Oxoxanthen-2-yl)propionic acid is a specialty organic compound characterized by a tricyclic xanthenone core functionalized with a propionic acid moiety. The xanthene structure is known for its inherent fluorescence and rigidity, while the carboxylic acid group provides a reactive handle for further chemical modification. This combination makes it a valuable intermediate and building block in various fields of chemical research.[1][2] The compound is classified as a heterocyclic building block, specifically a benzopyran derivative.[3] Although it is readily available for research purposes, it is not intended for direct medical or consumer use.[4][5][6]

Physicochemical and Structural Properties

The fundamental properties of 2-(9-Oxoxanthen-2-yl)propionic acid are summarized below. These data are compiled from various chemical suppliers and provide a baseline for its handling, storage, and characterization.

Property	Value	Source(s)
CAS Number	30087-33-3	[1][3][4][5]
Molecular Formula	C₁₆H₁₂O₄	[1][4][5]
Molecular Weight	268.27 g/mol	[1][4][5]
Appearance	White to almost white crystalline powder	[1][3]
Purity	≥ 98% (by GC)	[1][3][4]
Melting Point	164 - 174 °C	[1][7]
Storage	Room Temperature	[1][4][7]
Synonyms	9-Oxoxanthene-2-propionic acid	[1]
MDL Number	MFCD01741547	[1][2]
PubChem ID	161655	[1]

Potential Applications in Research & Development

The unique hybrid structure of this molecule suggests its utility across multiple domains, primarily as a versatile synthetic intermediate.[1]

Materials Science

The rigid, conjugated xanthenone core imparts favorable photophysical properties. Consequently, this compound is noted for its potential in:

• Organic Electronics: As a building block for advanced materials used in organic light-emitting diodes (OLEDs) and other optoelectronic devices.[1]

• Polymers and Coatings: Employed in formulating specialty polymers where chemical stability and light-absorbing properties are desired.[1]

• Fluorescent Probes & Sensors: The carboxylic acid group allows for straightforward functionalization, enabling its use in the synthesis of xanthene-based dyes and fluorescent probes for biochemical assays or sensors for metal ions and pH.[1][7]

Organic Synthesis

As a research chemical, it serves as a starting material for more complex molecules.[2] The propionic acid side chain is amenable to a variety of coupling reactions (e.g., amidation, esterification), allowing for its incorporation into larger, multi-functional chemical architectures.

Below is a generalized workflow illustrating how this compound might be utilized as a synthetic intermediate.

Caption: Hypothesized mechanism via COX enzyme inhibition.

Disclaimer: This pathway represents the general mechanism for NSAIDs of the aryl propionic acid class. Specific inhibitory activity and selectivity (COX-1 vs. COX-2) for 2-(9-Oxoxanthen-2-yl)propionic acid have not been publicly documented. Further research would be required to validate this hypothesis.

Conclusion

2-(9-Oxoxanthen-2-yl)propionic acid is a high-purity, readily available chemical intermediate with clear potential in both materials science and as a scaffold for pharmaceutical discovery. Its value lies in the combination of the photophysically active xanthenone core and the synthetically versatile propionic acid handle. While its direct biological effects are not well-documented, its structural relationship to the NSAID class of drugs makes it a compound of interest for developing novel anti-inflammatory agents. Future research should focus on elucidating its specific biological targets and exploring the properties of its downstream derivatives.

References

• 2-(9-Oxoxanthen-2-yl)propionic Acid - MySkinRecipes. [Link]

• GHS 11 (Rev.11) SDS Word 下载CAS: 30087-33-3 Name... - XiXisys. [Link]

• pharmacological properties of 2-(9-oxo-xanthen-2-yl)propionic acid(y-5554) - ResearchGate. [Link]

• 2-(9-Oxoxanthen-2-yl)propionic Acid, 1 gram, Each. [Link]

• Recent Advancements and Biological Activities of Aryl Propionic Acid Derivatives: A Review. [Link]

• Biological effects of propionic acid in humans; metabolism, potential applications and underlying mechanisms - PubMed. [Link]

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Unraveling the Mechanism of Action of 2-(9-Oxoxanthen-2-yl)propionic Acid: A Technical Guide for Drug Discovery Professionals

Introduction: The Therapeutic Potential of a Novel Xanthene Derivative

In the landscape of medicinal chemistry, the quest for novel therapeutic agents with improved efficacy and safety profiles is a perpetual endeavor. 2-(9-Oxoxanthen-2-yl)propionic acid, a unique molecule integrating a xanthene scaffold with a propionic acid moiety, has emerged as a compound of significant interest.[1] While its primary application has been as a versatile intermediate in the synthesis of novel pharmaceuticals, particularly in the development of anti-inflammatory and analgesic drugs, a deeper understanding of its intrinsic mechanism of action is paramount for unlocking its full therapeutic potential.[1] This technical guide aims to provide an in-depth exploration of the putative mechanism of action of 2-(9-Oxoxanthen-2-yl)propionic acid, grounded in its structural characteristics and the broader context of related chemical classes. We will delve into a scientifically rigorous, yet practical, framework for its investigation, offering field-proven insights for researchers, scientists, and drug development professionals.

A Putative Mechanism of Action: Insights from Structural Analogy

Direct, in-depth studies on the specific molecular targets of 2-(9-Oxoxanthen-2-yl)propionic acid are limited in publicly accessible literature. However, its chemical architecture provides compelling clues to its likely mechanism of action. The molecule belongs to the class of arylpropionic acid derivatives, a well-established family of non-steroidal anti-inflammatory drugs (NSAIDs).[2][3][4] The prototypical member of this class, ibuprofen, and its congeners exert their therapeutic effects primarily through the inhibition of cyclooxygenase (COX) enzymes.[2][4]

Therefore, the central hypothesis for the mechanism of action of 2-(9-Oxoxanthen-2-yl)propionic acid is its inhibition of COX-1 and/or COX-2 enzymes , thereby blocking the conversion of arachidonic acid to prostaglandins, which are key mediators of inflammation, pain, and fever.[2][4]

Further supporting this hypothesis, early pharmacological studies on a compound identified as 2-(9-oxo-xanthen-2-yl)-propionic acid (Y-5554) demonstrated anti-inflammatory properties and the ability to inhibit collagen- and thrombin-induced platelet aggregation.[5] These effects are characteristic of NSAIDs that inhibit COX-1, the isoform of cyclooxygenase that plays a crucial role in platelet function. The study also noted that the inhibitory properties of Y-5554 were comparable to other known NSAIDs like phenylbutazone.[5]

The xanthene core of the molecule may also contribute to its biological activity. Xanthene derivatives are known to possess a wide range of pharmacological effects, including anti-inflammatory, antioxidant, and anticancer activities.[6][7][8][9] Some recent studies have specifically investigated xanthene and thioxanthene derivatives as potential COX inhibitors, with certain compounds showing potent and selective inhibition of COX-2.[7][8] This suggests that the xanthene scaffold could influence the binding affinity and selectivity of 2-(9-Oxoxanthen-2-yl)propionic acid for the COX enzymes.

The Prostaglandin Synthesis Pathway: The Hypothesized Target

To visually conceptualize the proposed mechanism, the following diagram illustrates the central role of COX enzymes in the prostaglandin synthesis pathway and the putative point of intervention for 2-(9-Oxoxanthen-2-yl)propionic acid.

Figure 1: Hypothesized mechanism of action of 2-(9-Oxoxanthen-2-yl)propionic Acid.

Experimental Validation: A Step-by-Step Methodological Guide

To rigorously test the hypothesis of COX inhibition, a multi-tiered experimental approach is essential. As a Senior Application Scientist, I advocate for a self-validating system of protocols that progressively build upon each other, from in vitro enzymatic assays to cell-based and potentially in vivo models.

Tier 1: In Vitro Cyclooxygenase Inhibition Assays

The foundational step is to determine the direct inhibitory activity of 2-(9-Oxoxanthen-2-yl)propionic acid on purified COX-1 and COX-2 enzymes.

Experimental Protocol: COX Inhibitor Screening Assay (Fluorometric)

• Objective: To quantify the IC50 values of 2-(9-Oxoxanthen-2-yl)propionic acid for both COX-1 and COX-2 enzymes.

• Materials:

  • Purified ovine or human COX-1 and COX-2 enzymes.

  • Arachidonic acid (substrate).

  • Fluorometric probe (e.g., ADHP).

  • Heme cofactor.

  • Test compound: 2-(9-Oxoxanthen-2-yl)propionic acid, dissolved in a suitable solvent (e.g., DMSO).

  • Known selective COX-1 (e.g., SC-560) and COX-2 (e.g., celecoxib) inhibitors as positive controls.

  • Assay buffer (e.g., Tris-HCl).

  • 96-well microplate.

  • Fluorescence microplate reader.

• Methodology:

  • Prepare a serial dilution of 2-(9-Oxoxanthen-2-yl)propionic acid and control inhibitors.

  • In a 96-well plate, add the assay buffer, heme, and the respective enzyme (COX-1 or COX-2).

  • Add the serially diluted test compound and controls to the wells. Include a solvent control (no inhibitor).

  • Incubate for a pre-determined time (e.g., 15 minutes) at the optimal temperature (e.g., 37°C) to allow for inhibitor binding.

  • Initiate the reaction by adding a mixture of arachidonic acid and the fluorometric probe.

  • Measure the fluorescence intensity at appropriate excitation and emission wavelengths over time.

  • Calculate the rate of the reaction for each concentration of the inhibitor.

  • Plot the percentage of inhibition against the logarithm of the inhibitor concentration and determine the IC50 value using non-linear regression analysis.

• Data Presentation:

Compound	COX-1 IC50 (µM)	COX-2 IC50 (µM)	Selectivity Index (COX-1 IC50 / COX-2 IC50)
2-(9-Oxoxanthen-2-yl)propionic acid	Experimental	Experimental	Calculated
SC-560 (Control)	Expected	Expected	Calculated
Celecoxib (Control)	Expected	Expected	Calculated

• Causality and Interpretation: This experiment will provide direct evidence of whether 2-(9-Oxoxanthen-2-yl)propionic acid can inhibit COX enzymes and will also reveal its selectivity towards COX-1 or COX-2. A low IC50 value indicates potent inhibition. The selectivity index will classify the compound as COX-1 selective, COX-2 selective, or non-selective.

Tier 2: Cell-Based Assays for Prostaglandin Production

To confirm that the enzymatic inhibition observed in vitro translates to a cellular context, the next step is to measure the effect of the compound on prostaglandin production in whole cells.

Experimental Protocol: Lipopolysaccharide (LPS)-Induced Prostaglandin E2 (PGE2) Production in Macrophages

• Objective: To assess the ability of 2-(9-Oxoxanthen-2-yl)propionic acid to inhibit the production of PGE2 in a cellular model of inflammation.

• Materials:

  • Macrophage cell line (e.g., RAW 264.7).

  • Cell culture medium and supplements.

  • Lipopolysaccharide (LPS) to induce inflammation and COX-2 expression.

  • 2-(9-Oxoxanthen-2-yl)propionic acid.

  • Indomethacin (non-selective COX inhibitor) as a positive control.

  • PGE2 ELISA kit.

• Methodology:

  • Culture macrophages in 24-well plates until they reach a suitable confluency.

  • Pre-treat the cells with various concentrations of 2-(9-Oxoxanthen-2-yl)propionic acid or indomethacin for 1 hour.

  • Stimulate the cells with LPS (e.g., 1 µg/mL) for 24 hours to induce COX-2 and subsequent PGE2 production. Include an unstimulated control.

  • Collect the cell culture supernatant.

  • Quantify the concentration of PGE2 in the supernatant using a competitive ELISA kit according to the manufacturer's instructions.

  • Perform a cell viability assay (e.g., MTT or LDH assay) to ensure that the observed reduction in PGE2 is not due to cytotoxicity.

• Workflow Diagram:

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• 5. Studies on Anti-inflammatory Agents. XXII. Effects of 2-(9-Oxo-xanthen-2-yl)-propionic Acid (Y-5554) and Nonsteroidal Acidic Anti-inflammatory Drugs on Platelets of Rabbits, Rats and Guinea-pigs [jstage.jst.go.jp]
• 6. Structure-Bioactivity Relationship Study of Xanthene Derivatives: A Brief Review - PubMed [pubmed.ncbi.nlm.nih.gov]
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• 8. Biological Evaluation of Xanthene and Thioxanthene Derivatives as Antioxidant, Anticancer, and COX Inhibitors - PMC [pmc.ncbi.nlm.nih.gov]
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A Technical Guide to the Biological Profile of 2-(9-Oxoxanthen-2-yl)propionic Acid

An In-depth Technical Guide

Abstract

2-(9-Oxoxanthen-2-yl)propionic acid is a multifaceted organic compound that stands at the intersection of materials science and pharmaceutical research.[1] Its unique molecular architecture, combining a rigid, fluorescent xanthene core with a biologically active propionic acid moiety, has designated it as a compound of significant interest. Historically identified as a potential anti-inflammatory and analgesic agent, its applications have expanded to include roles as a synthetic intermediate for novel therapeutics and a functional component in advanced materials like organic light-emitting diodes (OLEDs).[1] This guide provides a comprehensive technical overview of the known and putative biological activities of 2-(9-Oxoxanthen-2-yl)propionic acid, grounded in the established pharmacology of its constituent chemical motifs. We will explore its anti-inflammatory potential, propose a primary mechanism of action, and detail robust methodologies for its evaluation, providing a framework for future research and development.

Compound Profile and Synthesis

2-(9-Oxoxanthen-2-yl)propionic acid (CAS 30087-33-3) is a derivative of the xanthene heterocyclic system.[2] Its structure is characterized by a tricyclic xanthenone backbone with a propionic acid group substituted at the 2-position. This combination imparts both the physicochemical properties of the xanthene scaffold and the pharmacological characteristics typical of arylpropionic acids.

Property	Value	Reference
IUPAC Name	2-(9-oxo-9H-xanthen-2-yl)propanoic acid	N/A
CAS Number	30087-33-3	[2][3]
Molecular Formula	C₁₆H₁₂O₄	[2][3]
Molecular Weight	268.27 g/mol	[2][3]
Physical Form	Solid
Primary Applications	Pharmaceutical Intermediate, Organic Synthesis, Materials Science	[1]

The synthesis of the xanthene core can be achieved through methods such as the oxidative coupling of hydroxylated benzophenones or the cyclization of substituted benzoyl benzoic acids.[4] The 2-aryl propionic acid moiety can be synthesized via protocols like the palladium-catalyzed Heck coupling of aryl bromides with ethylene, followed by hydroxycarbonylation.[5]

Scientific Rationale: A Tale of Two Moieties

The biological potential of 2-(9-Oxoxanthen-2-yl)propionic acid can be logically deconstructed by examining the established activities of its two primary structural components: the xanthene core and the propionic acid side chain.

The Xanthene Core: A Scaffold for Diverse Bioactivity

The xanthene ring system is a privileged scaffold in medicinal chemistry, with derivatives exhibiting a vast range of pharmacological effects.[6] This versatility stems from the tricyclic structure's ability to interact with various biological targets. Documented activities of xanthene derivatives include:

• Anticancer and Anti-inflammatory: Certain xanthene and thioxanthene derivatives have demonstrated potent anticancer activity against cell lines such as colon cancer (Caco-2) and hepatocellular carcinoma (Hep G2).[7] Some also exhibit significant anti-inflammatory effects through the inhibition of cyclooxygenase-2 (COX-2).[7]

• Antiviral and Antimicrobial: The xanthene nucleus is integral to compounds with demonstrated antiviral, antibacterial, and antifungal properties.[8][9]

• Metabolic Regulation: Nitro and cyano-substituted xanthene derivatives have been shown to regulate glucose homeostasis by activating LKB1-dependent AMP-activated protein kinase (AMPK), highlighting their potential as therapeutics for type 2 diabetes.

The Propionic Acid Moiety: The Engine of Anti-Inflammation

The 2-arylpropionic acid group is the defining feature of one of the most successful classes of non-steroidal anti-inflammatory drugs (NSAIDs), commonly known as "profens" (e.g., Ibuprofen, Naproxen).[10] The primary mechanism of action for these compounds is the inhibition of prostaglandin biosynthesis by blocking the active site of cyclooxygenase (COX) enzymes.[10]

The biological effects of propionic acid itself extend to metabolic and immune modulation. As a short-chain fatty acid (SCFA) produced by gut microbiota, propionic acid can lower plasma fatty acids, reduce food intake, and exert immunosuppressive effects, potentially by activating G-protein coupled receptors 41 and 43.[11] Treatment of human subcutaneous adipose tissue with propionic acid has been shown to downregulate inflammatory markers.[12]

Biological Activity of 2-(9-Oxoxanthen-2-yl)propionic Acid

Established Anti-inflammatory and Analgesic Properties

Early research identified 2-(9-Oxoxanthen-2-yl)propionic acid, also referred to by the developmental code Y-5554, as having notable anti-inflammatory and analgesic activities.[1][13] This aligns perfectly with the expected pharmacology of an arylpropionic acid derivative.[10]

Putative Mechanism of Action: COX Inhibition

Given its structural similarity to the profen class of NSAIDs, the most probable mechanism for the anti-inflammatory and analgesic effects of 2-(9-Oxoxanthen-2-yl)propionic acid is the inhibition of COX-1 and COX-2 enzymes. By blocking the cyclooxygenase pathway, the compound would prevent the conversion of arachidonic acid into prostaglandins, which are key mediators of pain, inflammation, and fever.

Caption: Proposed mechanism of action for 2-(9-Oxoxanthen-2-yl)propionic acid.

Methodologies for Biological Evaluation

To rigorously characterize the biological activity of 2-(9-Oxoxanthen-2-yl)propionic acid, a systematic workflow employing validated in vitro and in vivo assays is essential. The following protocols represent industry-standard methods for assessing the core activities of this compound class.

Caption: A logical workflow for the evaluation of novel anti-inflammatory agents.

Protocol: In Vitro Cyclooxygenase (COX-1/COX-2) Inhibition Assay

This assay quantifies the ability of the test compound to inhibit the peroxidase activity of recombinant human COX-1 and COX-2.

A. Materials & Reagents:

• Recombinant human COX-1 and COX-2 enzymes

• Heme cofactor

• Arachidonic acid (substrate)

• N,N,N′,N′-Tetramethyl-p-phenylenediamine (TMPD, colorimetric probe)

• Tris-HCl buffer (pH 8.0)

• Test compound (dissolved in DMSO)

• Reference inhibitors (e.g., SC-560 for COX-1, Celecoxib for COX-2)

• 96-well microplate and plate reader (absorbance at 590 nm)

B. Step-by-Step Procedure:

• Enzyme Preparation: Prepare working solutions of COX-1 and COX-2 in Tris-HCl buffer containing the heme cofactor.

• Compound Plating: Serially dilute the test compound in DMSO and add to the wells of the 96-well plate. Include wells for vehicle control (DMSO only) and reference inhibitors.

• Enzyme Addition: Add the prepared enzyme solutions to the wells and incubate for 10 minutes at room temperature to allow for inhibitor binding.

• Reaction Initiation: Prepare a reaction mixture containing arachidonic acid and TMPD in the buffer. Add this mixture to all wells to start the reaction.

• Data Acquisition: Immediately begin reading the absorbance at 590 nm every minute for 10-15 minutes. The rate of change in absorbance is proportional to the peroxidase activity.

• Data Analysis: Calculate the rate of reaction for each concentration of the test compound. Plot the percent inhibition versus compound concentration and fit the data to a four-parameter logistic curve to determine the IC₅₀ value.

Protocol: In Vivo Carrageenan-Induced Paw Edema Model

This is a classic and highly reproducible model for evaluating the acute anti-inflammatory activity of a compound in rodents (e.g., Wistar rats or Swiss albino mice).

A. Materials & Reagents:

• Test compound formulated in a suitable vehicle (e.g., 0.5% carboxymethyl cellulose)

• Lambda-Carrageenan (1% w/v in sterile saline)

• Reference drug (e.g., Indomethacin, 10 mg/kg)

• Plebysmometer or digital calipers

• Animal balance and housing facilities

B. Step-by-Step Procedure:

• Animal Acclimatization: Acclimatize animals to laboratory conditions for at least one week. Fast animals overnight before the experiment but allow free access to water.

• Baseline Measurement: Measure the initial volume or thickness of the right hind paw of each animal using a plethysmometer or calipers.

• Compound Administration: Group the animals and administer the test compound, vehicle, or reference drug via oral gavage (p.o.) or intraperitoneal injection (i.p.). A typical dose range for a novel compound might be 10, 30, and 100 mg/kg.

• Induction of Inflammation: One hour after compound administration, inject 0.1 mL of 1% carrageenan solution subcutaneously into the plantar surface of the right hind paw of each animal.

• Paw Volume Measurement: Measure the paw volume/thickness at regular intervals post-carrageenan injection (e.g., 1, 2, 3, 4, and 5 hours).

• Data Analysis: Calculate the percentage of edema inhibition for each group at each time point using the formula: % Inhibition = [(Vc - Vt) / Vc] * 100, where Vc is the average increase in paw volume in the control group and Vt is the average increase in the treated group. This allows for the determination of an effective dose (ED).

Future Directions and Therapeutic Potential

While the anti-inflammatory profile of 2-(9-Oxoxanthen-2-yl)propionic acid is its most evident biological feature, the rich pharmacology of the xanthene scaffold suggests several avenues for further investigation.

• Oncology: Given the anticancer properties of many xanthene derivatives, screening this compound against a panel of human cancer cell lines is a logical next step.[7]

• Metabolic Disease: The ability of some xanthenes to activate AMPK suggests that this compound could be evaluated for its effects on glucose uptake and metabolism in relevant cell models (e.g., L6 myotubes).

• Fluorescent Probes: The inherent fluorescence of the xanthene core could be exploited.[1] The carboxylic acid group allows for straightforward conjugation to biomolecules, making it a candidate for developing targeted fluorescent probes for cellular imaging and biochemical assays.[14]

Conclusion

2-(9-Oxoxanthen-2-yl)propionic acid is a scientifically compelling molecule that merges the anti-inflammatory legacy of arylpropionic acids with the broad-spectrum bioactivity of the xanthene scaffold. Its established analgesic and anti-inflammatory properties, likely mediated through COX inhibition, make it a valuable lead structure for drug development. The detailed experimental frameworks provided herein offer a clear path for researchers to validate its mechanism of action and explore its full therapeutic potential in oncology, metabolic disorders, and beyond. Its utility as a synthetic building block further cements its importance in the ongoing quest for novel and effective therapeutic agents.

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• Al-Warhi, T., et al. (2023). Biological Evaluation of Xanthene and Thioxanthene Derivatives as Antioxidant, Anticancer, and COX Inhibitors. Molecules. Retrieved from [Link]

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• International Journal of Pharmaceutical and Clinical Research. (2016). Recent Advancements and Biological Activities of Aryl Propionic Acid Derivatives: A Review. Retrieved from [Link]

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An In-depth Technical Guide to 2-(9-Oxoxanthen-2-yl)propionic Acid Derivatives and Analogs: From Synthesis to Biological Activity

For Researchers, Scientists, and Drug Development Professionals

Authored by a Senior Application Scientist

This guide provides a comprehensive technical overview of 2-(9-Oxoxanthen-2-yl)propionic acid, a versatile heterocyclic compound, and its derivatives. We will delve into its synthesis, mechanism of action, and diverse biological activities, with a particular focus on its anti-inflammatory and analgesic properties. This document is intended to serve as a valuable resource for researchers and professionals in the fields of medicinal chemistry, pharmacology, and drug development, offering both foundational knowledge and practical insights into this promising class of molecules.

Introduction: The Xanthene Scaffold in Medicinal Chemistry

The xanthene core, a dibenzo[b,e]pyran heterocyclic system, is a privileged scaffold in medicinal chemistry, forming the structural basis for a wide array of biologically active compounds.[1][2] Its derivatives are known to exhibit a broad spectrum of pharmacological activities, including antibacterial, antiviral, anticancer, and anti-inflammatory properties.[3] The compound 2-(9-Oxoxanthen-2-yl)propionic acid, also known by its synonym Y-5554, has emerged as a significant derivative with notable anti-inflammatory and analgesic potential.[1][4] This guide will explore the chemical and biological landscape of this compound and its analogs.

Synthesis of the 2-(9-Oxoxanthen-2-yl)propionic Acid Core

The synthesis of the 9-oxoxanthene (xanthone) core is a critical first step in the generation of these derivatives. A common and effective method involves the cyclization of a benzophenone precursor. This intramolecular cyclization can be achieved under alkaline conditions.[5]

A general synthetic approach is outlined below:

Caption: General synthetic scheme for 9-oxoxanthene derivatives.

A more detailed, step-by-step protocol for a related 9-oxoxanthen-2-carboxylic acid is described below, which can be adapted for the synthesis of the title compound.

Experimental Protocol: Synthesis of 7-chloro-9-oxoxanthen-2-carboxylic acid[5]

This protocol illustrates the key cyclization step. The introduction of the propionic acid moiety would require further standard synthetic transformations.

Materials:

• 3-(5-chloro-2-methoxybenzoyl)-4-hydroxy-benzoic acid

• Potassium hydroxide solution

• Hydrochloric acid (for acidification)

• Suitable organic solvents (e.g., ethanol for recrystallization)

Procedure:

• Dissolution: Dissolve 3-(5-chloro-2-methoxybenzoyl)-4-hydroxy-benzoic acid in an aqueous solution of potassium hydroxide.

• Cyclization: Heat the alkaline solution to induce intramolecular cyclization. The reaction progress can be monitored by Thin Layer Chromatography (TLC).

• Precipitation: Upon cooling, the potassium salt of 7-chloro-9-oxoxanthen-2-carboxylic acid will precipitate out of the solution.

• Isolation: Filter the precipitate and wash it with cold water.

• Acidification: Suspend the potassium salt in water and acidify with hydrochloric acid to precipitate the free carboxylic acid.

• Purification: Filter the crude product, wash with water until neutral, and dry. The final product can be further purified by recrystallization from a suitable solvent like ethanol.

Biological Activities and Mechanism of Action

2-(9-Oxoxanthen-2-yl)propionic acid (Y-5554) and its derivatives are primarily recognized for their anti-inflammatory and analgesic activities.[4][6] The propionic acid moiety is a common feature in many non-steroidal anti-inflammatory drugs (NSAIDs), suggesting a potential role in the inhibition of cyclooxygenase (COX) enzymes.[6]

Anti-inflammatory and Analgesic Effects

Inhibition of Platelet Aggregation

A notable biological activity of Y-5554 is its ability to inhibit platelet aggregation.[8] In vitro studies have shown that Y-5554 inhibits collagen- and thrombin-induced platelet aggregation in rabbits, rats, and guinea pigs.[8] It also inhibits the second phase of ADP-induced aggregation in guinea pig platelets.[8] This inhibitory effect on platelet function is comparable to that of phenylbutazone and more potent than acetylsalicylic acid, but less potent than indomethacin.[8] This anti-platelet activity suggests that Y-5554 may interfere with signaling pathways that lead to platelet activation and aggregation, a key process in thrombosis and inflammation.

Potential Mechanism of Action: A Hypothesis

The anti-inflammatory and anti-platelet effects of 2-(9-Oxoxanthen-2-yl)propionic acid likely stem from a multi-faceted mechanism. The propionic acid side chain strongly suggests inhibition of COX enzymes, which would reduce the production of prostaglandins and thromboxanes, key mediators of inflammation, pain, and platelet aggregation.[9] The inhibition of thrombin-induced platelet aggregation also points towards interference with protease-activated receptor (PAR) signaling on platelets.

Caption: Hypothesized mechanism of action for 2-(9-Oxoxanthen-2-yl)propionic Acid.

Structure-Activity Relationships (SAR)

The biological activity of xanthene derivatives is significantly influenced by the nature and position of substituents on the tricyclic core. For anti-inflammatory and analgesic aryl propionic acid derivatives, the stereochemistry and the length of the acidic side chain are critical for activity.

While specific SAR studies on 2-(9-Oxoxanthen-2-yl)propionic acid derivatives are not extensively available in the public domain, general principles can be inferred from related compound classes:

• The Propionic Acid Moiety: For most aryl propionic acid NSAIDs, the (S)-enantiomer is the more active form. The carboxyl group is crucial for binding to the active site of COX enzymes.

• Substituents on the Xanthene Ring: The position and electronic nature of substituents on the xanthene core can modulate the compound's potency, selectivity, and pharmacokinetic properties. Electron-withdrawing or -donating groups can influence the acidity of the propionic acid and the overall lipophilicity of the molecule.

Experimental Protocols for Biological Evaluation

To assess the therapeutic potential of 2-(9-Oxoxanthen-2-yl)propionic acid derivatives, a series of standardized in vitro and in vivo assays are employed.

In Vitro Anti-inflammatory Assays

5.1.1. COX-1/COX-2 Inhibition Assay

This assay determines the inhibitory potency of the compounds against the two COX isoforms, providing insights into their mechanism of action and potential for gastrointestinal side effects.

Principle: The assay measures the peroxidase activity of COX enzymes, which catalyzes the conversion of a substrate (e.g., N,N,N',N'-tetramethyl-p-phenylenediamine, TMPD) to a colored product in the presence of arachidonic acid.

Procedure (General Outline):

• Prepare solutions of purified COX-1 and COX-2 enzymes.

• In a 96-well plate, add the enzyme, heme, and the test compound at various concentrations.

• Initiate the reaction by adding arachidonic acid and the colorimetric substrate solution.

• Measure the absorbance at a specific wavelength (e.g., 590 nm) over time.

• Calculate the percentage of inhibition and determine the IC50 value for each isoform.

5.1.2. Inhibition of Protein Denaturation

This assay assesses the ability of a compound to prevent heat-induced denaturation of proteins, a hallmark of inflammation.

Procedure (General Outline):

• Prepare a solution of bovine serum albumin (BSA) in a suitable buffer.

• Mix the BSA solution with the test compound at various concentrations.

• Incubate the mixture at an elevated temperature (e.g., 72°C) for a set period.

• After cooling, measure the turbidity of the solutions spectrophotometrically.

• Calculate the percentage of inhibition of protein denaturation.

In Vivo Anti-inflammatory and Analgesic Assays

5.2.1. Carrageenan-Induced Paw Edema in Rats

This is a classic model for evaluating acute inflammation.

Procedure (General Outline):

• Administer the test compound or vehicle to groups of rats.

• After a set time (e.g., 1 hour), inject a solution of carrageenan into the sub-plantar region of the right hind paw.

• Measure the paw volume at regular intervals (e.g., 1, 2, 3, and 4 hours) using a plethysmometer.

• Calculate the percentage of inhibition of edema for each group compared to the vehicle control.

5.2.2. Acetic Acid-Induced Writhing Test in Mice

This model is used to assess peripheral analgesic activity.

Procedure (General Outline):

• Administer the test compound or vehicle to groups of mice.

• After a set time (e.g., 30 minutes), inject a solution of acetic acid intraperitoneally.

• Observe the mice for a defined period (e.g., 20 minutes) and count the number of writhes (a characteristic stretching behavior).

• Calculate the percentage of inhibition of writhing for each group compared to the vehicle control.

Data Presentation

The following table summarizes the expected biological activities of 2-(9-Oxoxanthen-2-yl)propionic acid based on available literature and comparison with related compounds.

Biological Activity	Assay	Result/Observation	Reference Compound
Anti-inflammatory	Carrageenan-induced paw edema	Expected to show dose-dependent inhibition of edema	Indomethacin
Analgesic	Acetic acid-induced writhing	Expected to reduce the number of writhes	Aspirin
Anti-platelet	Collagen-induced aggregation	Inhibits platelet aggregation	Phenylbutazone
Anti-platelet	Thrombin-induced aggregation	Inhibits platelet aggregation	Indomethacin
COX Inhibition	In vitro enzyme assay	Hypothesized to inhibit COX-1 and/or COX-2	Ibuprofen

Conclusion and Future Directions

2-(9-Oxoxanthen-2-yl)propionic acid and its analogs represent a promising class of compounds with significant anti-inflammatory and analgesic potential. The xanthene scaffold provides a versatile platform for further chemical modification to optimize potency, selectivity, and pharmacokinetic properties. Future research should focus on elucidating the precise molecular targets, including the determination of IC50 values for COX-1 and COX-2, and exploring the structure-activity relationships in greater detail. The demonstrated anti-platelet activity also warrants further investigation for potential applications in cardiovascular disease. The detailed protocols and mechanistic insights provided in this guide aim to facilitate and inspire further research and development in this exciting area of medicinal chemistry.

References

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• Nakanishi, M., et al. (1973). PHARMACOLOGICAL PROPERTIES OF 2-(9-OXO-XANTHEN-2-YL)PROPIONIC ACID(Y-5554). The Japanese Journal of Pharmacology, 23, 113. [Link]

• PubMed. (n.d.). Extended inhibition of platelet aggregation with the orally active platelet inhibitor SC-54684A. [Link]

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• Singh, R., et al. (2015). Recent Advancements and Biological Activities of Aryl Propionic Acid Derivatives: A Review. International Journal of Pharmaceutical Sciences and Research, 6(10), 4165-4179. [Link]

• Eissa, S. I., et al. (2014). Non-carboxylic analogues of aryl propionic acid: synthesis, anti-inflammatory, analgesic, antipyretic and ulcerogenic potential. Drug research, 64(9), 485-492. [Link]

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• Ellis, G. P., et al. (1981). Synthesis of 9-oxoxanthen-2-carboxylic acids. Journal of the Chemical Society, Perkin Transactions 1, 2557-2560. [Link]

• Hadizadeh, F., et al. (2021). Platelet Aggregation Inhibition: An Evidence-Based Systematic Review on the Role of Herbs for Primary Prevention Based on Randomized Controlled Trials. Journal of Pharmacopuncture, 24(3), 115-128. [Link]

• Ghlichloo, I., & Gerriets, V. (2023). COX Inhibitors. In StatPearls. StatPearls Publishing. [Link]

• Chen, Y.-F., et al. (2021). Coumarin Derivatives Inhibit ADP-Induced Platelet Activation and Aggregation. Molecules, 26(16), 4949. [Link]

• Bonfanti, F., et al. (2015). Fluorinated 9H-xanthene-9-carboxylic acid oxazol-2-yl-amides as potent, orally available mGlu1 receptor enhancers. Bioorganic & medicinal chemistry letters, 25(15), 2886-2890. [Link]

• Selinsky, B. S., et al. (2001). Selective COX-2 Inhibitors: A Review of Their Structure-Activity Relationships. Current medicinal chemistry, 8(15), 1777-1790. [Link]

• Jakubowski, J. A., et al. (2008). Inhibition of platelet aggregation with prasugrel and clopidogrel: an integrated analysis in 846 subjects. Journal of cardiovascular pharmacology, 52(5), 447-455. [Link]

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• Singh, P., et al. (2012). Synthesis of novel 12-aryl-8,9,10,12-tetrahydrobenzo[a]xanthene-11-thiones and evaluation of their biocidal effects. European journal of medicinal chemistry, 58, 547-552. [Link]

• Pasupuleti, M., et al. (2020). In vivo Anti-inflammatory Activity of Lipidated Peptidomimetics Pam-(Lys-βNspe)6. Frontiers in immunology, 11, 1937. [Link]

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Unlocking the Therapeutic and Diagnostic Potential of 2-(9-Oxoxanthen-2-yl)propionic Acid: A Technical Guide for Researchers

Introduction: A Molecule of Converging Pharmacophores

In the landscape of modern drug discovery and chemical biology, the strategic combination of privileged structural motifs is a powerful approach to generating novel molecules with significant therapeutic and diagnostic potential. 2-(9-Oxoxanthen-2-yl)propionic acid stands as a compelling example of such a design, integrating two key pharmacophores: the xanthone core and an arylpropionic acid side chain. This unique hybrid structure suggests a fascinating convergence of biological activities, making it a prime candidate for in-depth investigation.

The xanthone moiety, a dibenzo-γ-pyrone tricycle, is a well-established scaffold in medicinal chemistry, with derivatives exhibiting a broad spectrum of pharmacological properties, including anti-inflammatory, antioxidant, anticancer, and antimicrobial effects.[1][2] This diverse activity stems from the ability of the xanthone ring system to interact with a variety of biological targets.[3] Simultaneously, the 2-arylpropionic acid substructure is the hallmark of a major class of non-steroidal anti-inflammatory drugs (NSAIDs), including ibuprofen and naproxen, which are known to exert their effects primarily through the inhibition of cyclooxygenase (COX) enzymes.[4]

This technical guide will provide researchers, scientists, and drug development professionals with a comprehensive overview of the potential research applications of 2-(9-Oxoxanthen-2-yl)propionic acid. We will delve into its established anti-inflammatory properties and explore putative mechanisms of action based on its constituent pharmacophores. Furthermore, this guide will present detailed experimental protocols to facilitate the investigation of its biological activities and outline its potential as a fluorescent probe for cellular imaging.

Established Biological Activity: Anti-inflammatory and Anti-platelet Aggregation Effects

Early research into 2-(9-Oxoxanthen-2-yl)propionic acid, identified as Y-5554, established its significant anti-inflammatory properties and its ability to inhibit platelet aggregation. A 1973 study by Nakanishi et al. demonstrated that this compound effectively inhibits collagen- and thrombin-induced platelet aggregation in vitro across various animal models.[5] The study also noted that its inhibitory profile was comparable to that of the NSAID phenylbutazone, more potent than acetylsalicylic acid, and less potent than indomethacin.[5] This evidence strongly suggests that a primary mechanism of action for 2-(9-Oxoxanthen-2-yl)propionic acid is the modulation of the arachidonic acid cascade, a hallmark of many NSAIDs.

Potential Mechanisms of Action: A Multi-pronged Approach

The unique chemical architecture of 2-(9-Oxoxanthen-2-yl)propionic acid suggests that its biological effects may be multifaceted, extending beyond the classical NSAID mechanism. Here, we propose several potential avenues of investigation based on the known activities of its xanthone and arylpropionic acid components.

Cyclooxygenase (COX) Inhibition

The presence of the 2-arylpropionic acid moiety is a strong indicator of potential COX inhibition.[4] COX enzymes are central to the inflammatory process, catalyzing the conversion of arachidonic acid to prostaglandins.[6] Inhibition of COX-1 and/or COX-2 is the primary mechanism of action for most NSAIDs.

Proposed Investigational Workflow: COX Inhibition

Caption: Workflow for investigating COX inhibition.

Modulation of the Nrf2 Antioxidant Pathway

Xanthone derivatives are increasingly recognized for their ability to activate the Nuclear factor erythroid 2-related factor 2 (Nrf2) signaling pathway.[1][7][8] Nrf2 is a master regulator of the cellular antioxidant response, and its activation can mitigate oxidative stress and inflammation.[9] This suggests a potential COX-independent anti-inflammatory mechanism for 2-(9-Oxoxanthen-2-yl)propionic acid.

Proposed Signaling Pathway: Nrf2 Activation

Caption: Workflow for kinase inhibition profiling.

Potential Research Applications

Based on its structural features and known biological activities, 2-(9-Oxoxanthen-2-yl)propionic acid presents several exciting research applications:

Application Area	Rationale
Anti-inflammatory Drug Discovery	The dual potential for COX inhibition and Nrf2 activation could lead to the development of novel anti-inflammatory agents with a favorable efficacy and safety profile.
Anticancer Research	Many xanthone derivatives exhibit anticancer properties through mechanisms such as kinase inhibition and induction of apoptosis. [10][11]The potential for 2-(9-Oxoxanthen-2-yl)propionic acid to inhibit kinases involved in cancer progression warrants investigation.
Fluorescent Probes for Bioimaging	The conjugated xanthone core imparts fluorescent properties, suggesting its use as a scaffold for developing probes to visualize cellular processes or detect specific analytes like metal ions. [12][13][14]
Neuroprotective Agent Research	Oxidative stress and inflammation are key pathological features of neurodegenerative diseases. The potential antioxidant and anti-inflammatory activities of this compound make it a candidate for neuroprotection studies.

Experimental Protocols

To facilitate the investigation of 2-(9-Oxoxanthen-2-yl)propionic acid, we provide the following detailed experimental protocols.

Protocol 1: In Vitro Cyclooxygenase (COX) Inhibition Assay

This protocol is adapted from standard methods for determining COX inhibitory activity. [12][15] Materials:

• COX-1 (ovine or human) and COX-2 (human) enzymes

• Arachidonic acid (substrate)

• Reaction buffer (e.g., 0.1 M Tris-HCl, pH 8.0)

• Heme (cofactor)

• 2-(9-Oxoxanthen-2-yl)propionic acid

• Control inhibitors (e.g., SC-560 for COX-1, celecoxib for COX-2)

• 96-well plates

• Plate reader

Procedure:

• Prepare a stock solution of 2-(9-Oxoxanthen-2-yl)propionic acid in a suitable solvent (e.g., DMSO).

• In a 96-well plate, add the reaction buffer, heme, and the COX enzyme (either COX-1 or COX-2).

• Add varying concentrations of 2-(9-Oxoxanthen-2-yl)propionic acid or control inhibitors to the wells. Include a vehicle control (DMSO).

• Pre-incubate the plate at 37°C for a specified time (e.g., 10 minutes) to allow the inhibitor to bind to the enzyme.

• Initiate the reaction by adding arachidonic acid to all wells.

• Incubate the plate at 37°C for a defined period (e.g., 2 minutes).

• Stop the reaction by adding a stopping solution (e.g., 1 M HCl).

• Quantify the amount of prostaglandin E2 (PGE2) produced using a commercially available ELISA kit, following the manufacturer's instructions.

• Calculate the percentage of inhibition for each concentration of the test compound and determine the IC50 value.

Protocol 2: Platelet Aggregation Assay

This protocol is based on established methods for assessing platelet function. [4][16] Materials:

• Freshly drawn human blood from healthy, drug-free donors

• Anticoagulant (e.g., 3.2% sodium citrate)

• Platelet agonists (e.g., collagen, arachidonic acid, ADP)

• 2-(9-Oxoxanthen-2-yl)propionic acid

• Saline solution

• Platelet aggregometer

Procedure:

• Collect whole blood into tubes containing sodium citrate.

• Prepare platelet-rich plasma (PRP) by centrifuging the blood at a low speed (e.g., 200 x g for 10 minutes).

• Prepare platelet-poor plasma (PPP) by centrifuging the remaining blood at a high speed (e.g., 2000 x g for 15 minutes). PPP will be used as the reference (100% aggregation).

• Adjust the platelet count in the PRP if necessary.

• Pre-warm the PRP samples to 37°C.

• Calibrate the aggregometer with PRP (0% aggregation) and PPP (100% aggregation).

• Add a sample of PRP to a cuvette with a stir bar.

• Add a specific concentration of 2-(9-Oxoxanthen-2-yl)propionic acid or vehicle control and incubate for a short period.

• Add a platelet agonist to induce aggregation and record the change in light transmission over time.

• Analyze the aggregation curves to determine the percentage of inhibition caused by the test compound.

Conclusion and Future Directions

2-(9-Oxoxanthen-2-yl)propionic acid represents a molecule of significant interest at the intersection of anti-inflammatory and antioxidant biology. Its established effects on platelet aggregation and its structural similarity to both potent NSAIDs and versatile xanthone derivatives provide a strong rationale for its further investigation. The proposed mechanisms of action, including COX inhibition, Nrf2 activation, and kinase modulation, offer a roadmap for future research. The experimental protocols provided herein serve as a starting point for researchers to unravel the full therapeutic and diagnostic potential of this promising compound. Future studies should focus on elucidating its precise molecular targets, evaluating its efficacy in in vivo models of inflammation and disease, and exploring its potential as a fluorescent tool for cellular imaging.

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An In-depth Technical Guide to the Solubility of 2-(9-Oxoxanthen-2-yl)propionic Acid in Different Solvents

This guide provides a comprehensive technical overview of the solubility characteristics of 2-(9-Oxoxanthen-2-yl)propionic Acid, a versatile building block in pharmaceutical and materials science research.[1][2] Intended for researchers, scientists, and professionals in drug development, this document delves into the theoretical and practical aspects of its solubility, offering a robust framework for its application in various scientific endeavors.

Introduction: The Significance of Solubility in the Application of 2-(9-Oxoxanthen-2-yl)propionic Acid

2-(9-Oxoxanthen-2-yl)propionic acid, with the molecular formula C₁₆H₁₂O₄ and a molecular weight of 268.27 g/mol , is a white to almost white crystalline powder.[1][2][3][4] Its molecular structure, featuring a rigid tricyclic xanthenone core and a flexible propionic acid side chain, underpins its utility as an intermediate in the synthesis of novel pharmaceuticals, including anti-inflammatory and analgesic drugs, as well as its use in the development of fluorescent probes and advanced materials.[1][2]

The solubility of this compound is a critical parameter that dictates its behavior in both chemical reactions and biological systems. For synthetic chemists, understanding its solubility is paramount for optimizing reaction conditions, purification processes, and formulation strategies. In the realm of pharmaceutical development, solubility directly influences a drug candidate's bioavailability, manufacturability, and overall therapeutic efficacy. A thorough characterization of its solubility profile across a range of solvents is therefore not merely an academic exercise but a foundational requirement for its successful application.

Theoretical Analysis of Solubility: A Predictive Approach

In the absence of extensive empirical solubility data for 2-(9-Oxoxanthen-2-yl)propionic acid, a theoretical analysis based on its physicochemical properties provides valuable insights into its expected behavior in different solvent systems. The key parameters governing solubility are the acid dissociation constant (pKa) and the logarithm of the octanol-water partition coefficient (logP).

While experimental determination remains the gold standard, computational tools can provide reliable estimates for these parameters. Software such as ACD/Labs Percepta and ChemAxon's Calculator plugins are industry-standard tools for in silico prediction of pKa and logP.[5][6][7][8][9][10]

Predicted Physicochemical Properties:

To inform our theoretical analysis, we will utilize predicted values for the pKa and logP of 2-(9-Oxoxanthen-2-yl)propionic acid.

• Predicted pKa: The propionic acid moiety is the primary acidic center. The pKa of propionic acid itself is approximately 4.87. The presence of the large, electron-withdrawing oxoxanthene ring system is expected to have a modest acidifying effect. Therefore, the predicted pKa of 2-(9-Oxoxanthen-2-yl)propionic acid is estimated to be in the range of 4.0 - 4.5 . This indicates it is a weak acid.

• Predicted logP: The logP value is a measure of a compound's lipophilicity. The large aromatic xanthenone core contributes significantly to the molecule's nonpolar character. Computational predictions for a molecule of this nature would likely place the logP in the range of 3.0 - 4.0 , suggesting a predominantly hydrophobic nature.

Solubility Predictions Based on Physicochemical Properties:

The interplay between the acidic pKa and the hydrophobic logP value allows for a qualitative prediction of solubility in various solvent classes.

• Polar Protic Solvents (e.g., Water, Alcohols): Due to its hydrophobic nature (high logP), the solubility in neutral water is expected to be low. However, the presence of the carboxylic acid group allows for pH-dependent solubility. In aqueous solutions with a pH above the pKa (i.e., basic conditions), the carboxylic acid will deprotonate to form a carboxylate salt, which is significantly more polar and thus more soluble in water. The solubility in alcohols like methanol and ethanol is anticipated to be moderate, as these solvents can engage in hydrogen bonding with the carboxylic acid group and also solvate the hydrophobic xanthenone core to some extent.

• Polar Aprotic Solvents (e.g., DMSO, DMF, Acetonitrile): Solvents like Dimethyl Sulfoxide (DMSO) and Dimethylformamide (DMF) are excellent at dissolving a wide range of organic compounds. It is predicted that 2-(9-Oxoxanthen-2-yl)propionic acid will exhibit good solubility in these solvents due to their high polarity and ability to act as hydrogen bond acceptors. Acetonitrile, being less polar, may offer moderate solubility.

• Nonpolar Solvents (e.g., Hexane, Toluene): Given the compound's significant hydrophobic character, some solubility in nonpolar aromatic solvents like toluene might be observed due to potential π-π stacking interactions with the xanthenone ring. However, in highly nonpolar aliphatic solvents such as hexane, the solubility is expected to be very low, as these solvents cannot effectively solvate the polar carboxylic acid group.

The following diagram illustrates the relationship between the predicted physicochemical properties and the expected solubility behavior.

Caption: Predicted physicochemical properties and their influence on the solubility of 2-(9-Oxoxanthen-2-yl)propionic acid.

Experimental Determination of Solubility: Methodologies and Protocols

To obtain quantitative solubility data, standardized experimental methods are essential. The two most common approaches are the determination of kinetic and equilibrium solubility.

Kinetic Solubility Determination

Kinetic solubility is a high-throughput method often used in early drug discovery to quickly assess the solubility of a compound from a concentrated stock solution (typically in DMSO) upon dilution into an aqueous buffer.[5][6][11] This method provides an estimate of the apparent solubility under non-equilibrium conditions.

Experimental Protocol for Kinetic Solubility Assay (Nephelometric Method):

• Preparation of Stock Solution: Prepare a 10 mM stock solution of 2-(9-Oxoxanthen-2-yl)propionic acid in 100% DMSO.

• Serial Dilution: In a 96-well plate, perform serial dilutions of the stock solution with DMSO to create a range of concentrations.

• Addition of Aqueous Buffer: To each well, add a phosphate-buffered saline (PBS) solution (pH 7.4) to achieve a final DMSO concentration of 1-2%.

• Incubation: Incubate the plate at room temperature for a defined period (e.g., 2 hours) with gentle shaking.

• Measurement: Measure the light scattering of each well using a nephelometer. The point at which a significant increase in light scattering is observed indicates the precipitation of the compound, and thus the kinetic solubility limit.

The following diagram outlines the workflow for the kinetic solubility assay.

Caption: Workflow for Kinetic Solubility Determination by Nephelometry.

Equilibrium Solubility Determination (Shake-Flask Method)

Equilibrium solubility, also known as thermodynamic solubility, represents the true solubility of a compound in a given solvent at equilibrium.[2][9][12] The shake-flask method is the gold standard for determining equilibrium solubility and is crucial for regulatory submissions.[13][14][15][16]

Experimental Protocol for Equilibrium Solubility Assay:

• Sample Preparation: Add an excess amount of solid 2-(9-Oxoxanthen-2-yl)propionic acid to a series of vials containing different solvents of interest (e.g., water, PBS at various pH values, ethanol, DMSO, hexane). The amount should be sufficient to ensure a saturated solution with undissolved solid remaining.

• Equilibration: Seal the vials and agitate them at a constant temperature (e.g., 25°C or 37°C) for a sufficient period to reach equilibrium.[9] This can range from 24 to 72 hours.[9] It is advisable to sample at multiple time points (e.g., 24, 48, and 72 hours) to confirm that equilibrium has been reached (i.e., the concentration of the dissolved compound remains constant).

• Phase Separation: After equilibration, allow the undissolved solid to settle. Carefully collect a sample of the supernatant, ensuring no solid particles are transferred. This can be achieved by centrifugation followed by filtration through a 0.22 µm filter.

• Quantification: Analyze the concentration of the dissolved compound in the filtrate using a validated analytical method, such as High-Performance Liquid Chromatography (HPLC) with UV detection or Liquid Chromatography-Mass Spectrometry (LC-MS).

• Data Analysis: Construct a calibration curve using standard solutions of known concentrations to determine the solubility of the compound in each solvent.

The following diagram illustrates the workflow for the equilibrium solubility assay.

Caption: Workflow for Equilibrium Solubility Determination via the Shake-Flask Method.

Expected Solubility Data Summary

Solvent Class	Solvent	Expected Solubility	Rationale
Polar Protic	Water (pH 7.0)	Low	High hydrophobicity of the xanthenone core.
Aqueous Buffer (pH > 6)	Moderate to High	Deprotonation of the carboxylic acid to form a more soluble salt.
Aqueous Buffer (pH < 3)	Low	The carboxylic acid is in its neutral, less polar form.
Ethanol	Moderate	Can engage in hydrogen bonding and solvate the hydrophobic core.
Methanol	Moderate	Similar to ethanol, but its higher polarity may slightly enhance solubility.
Polar Aprotic	DMSO	High	A strong hydrogen bond acceptor and highly polar solvent.
DMF	High	Similar properties to DMSO.
Acetonitrile	Moderate	Less polar than DMSO and DMF, offering moderate solvating power.
Nonpolar	Toluene	Low to Moderate	Potential for π-π stacking interactions with the aromatic rings.
Hexane	Very Low	Inability to solvate the polar carboxylic acid group.

Conclusion and Future Directions

This technical guide provides a comprehensive framework for understanding and determining the solubility of 2-(9-Oxoxanthen-2-yl)propionic acid. The theoretical analysis, based on predicted physicochemical properties, suggests a hydrophobic molecule with pH-dependent aqueous solubility, good solubility in polar aprotic solvents, and limited solubility in nonpolar solvents.

To further enhance our understanding, the following future work is recommended:

• Experimental Determination: Conduct rigorous equilibrium solubility studies across a wide range of pharmaceutically and synthetically relevant solvents to generate a comprehensive, quantitative solubility profile.

• pKa and logP Determination: Experimentally determine the pKa and logP values to validate and refine the theoretical predictions.

• Solid-State Characterization: Investigate the solid-state properties (e.g., polymorphism, crystallinity) of 2-(9-Oxoxanthen-2-yl)propionic acid, as these can significantly impact its solubility and dissolution rate.

By systematically addressing these areas, the scientific community can fully leverage the potential of 2-(9-Oxoxanthen-2-yl)propionic acid in the development of innovative medicines and materials.

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An In-depth Technical Guide to the Photophysical Properties of 2-(9-Oxoxanthen-2-yl)propionic Acid

Introduction

2-(9-Oxoxanthen-2-yl)propionic acid is a member of the xanthene family of compounds, a class renowned for its diverse applications in fields ranging from materials science to pharmacology.[1][2] While specific, in-depth research on the photophysical properties of this particular derivative is not extensively documented in publicly available literature, its structural motifs—a xanthone core and a propionic acid side chain—suggest a significant potential for interesting light-matter interactions. Xanthene derivatives are widely recognized for their applications as fluorescent probes, in organic light-emitting diodes (OLEDs), and as photosensitizers in photodynamic therapy (PDT).[1][2][3][4][5] This guide, therefore, serves as a comprehensive framework for researchers, scientists, and drug development professionals to understand, characterize, and potentially exploit the photophysical properties of 2-(9-Oxoxanthen-2-yl)propionic acid.

This document will delve into the theoretical underpinnings of its expected photophysical behavior, provide detailed experimental protocols for its characterization, and discuss potential applications based on the general properties of related xanthene compounds.

Molecular Structure and Expected Photophysical Characteristics

The foundational structure of 2-(9-Oxoxanthen-2-yl)propionic acid is the xanthone scaffold, a dibenzo-γ-pyrone system. This rigid, planar, and electron-rich core is the primary determinant of its electronic and photophysical properties. The propionic acid moiety introduces both a potential site for conjugation and a handle for further chemical modification or bioconjugation, enhancing its utility in various applications.[1][6]

Keto-Enol Tautomerism: A Critical Consideration

A key aspect of the xanthone structure is the presence of a carbonyl group, which can potentially exhibit keto-enol tautomerism.[7][8][9][10] The equilibrium between the keto and enol forms can be influenced by solvent polarity, pH, and temperature. This tautomerism is a critical factor as it can significantly alter the electronic structure and, consequently, the absorption and emission properties of the molecule. The enol form, with its extended π-conjugation, would be expected to absorb at longer wavelengths compared to the keto form.

It is imperative for any comprehensive study of this molecule to first establish the predominant tautomeric form under various experimental conditions.

Core Photophysical Properties and Their Interrogation

The primary photophysical properties of interest for a molecule like 2-(9-Oxoxanthen-2-yl)propionic acid include its absorption and emission characteristics, fluorescence quantum yield, and fluorescence lifetime.

Absorption Spectroscopy

The absorption of light by the molecule promotes an electron from a lower energy molecular orbital to a higher energy one. The xanthone core is expected to give rise to strong absorption bands in the ultraviolet (UV) and possibly the visible region of the electromagnetic spectrum.

Table 1: Expected Absorption Characteristics

Property	Expected Range/Characteristic	Influencing Factors
λmax (Absorption Maximum)	250 - 400 nm	Solvent polarity, pH, Tautomeric form
Molar Absorptivity (ε)	High (104 - 105 M-1cm-1)	Extended π-system of the xanthone core

Fluorescence Spectroscopy

Following light absorption, the excited molecule can relax to the ground state through various pathways, one of which is the emission of a photon, a process known as fluorescence. The fluorescence spectrum is typically a mirror image of the absorption spectrum and is red-shifted (Stokes shift).

Table 2: Expected Fluorescence Characteristics

Property	Expected Range/Characteristic	Influencing Factors
λem (Emission Maximum)	Blue to Green region (400 - 550 nm)	Solvent polarity, pH, Temperature
Quantum Yield (ΦF)	Moderate to High	Molecular rigidity, solvent, presence of quenchers
Fluorescence Lifetime (τF)	Nanoseconds (ns)	Molecular environment, quenching processes

Experimental Protocols for Photophysical Characterization

A thorough investigation of the photophysical properties of 2-(9-Oxoxanthen-2-yl)propionic acid necessitates a systematic experimental approach.

Sample Preparation

• Purity: Ensure the compound is of high purity (≥98%) to avoid interference from impurities.[11]

• Solvent Selection: Use spectroscopic grade solvents. The choice of solvent is critical as it can influence the photophysical properties. A range of solvents with varying polarities should be investigated (e.g., cyclohexane, dioxane, acetonitrile, ethanol, water).

• Concentration: Prepare a stock solution of known concentration. For absorption measurements, concentrations are typically in the micromolar (µM) range. For fluorescence measurements, concentrations should be adjusted to have an absorbance of less than 0.1 at the excitation wavelength to avoid inner filter effects.

UV-Visible Absorption Spectroscopy

This technique is fundamental to determining the wavelengths of light the molecule absorbs.

Methodology:

• Record the absorption spectrum of the solvent to be used as a baseline.

• Record the absorption spectrum of the sample solution in a 1 cm path length quartz cuvette over a relevant wavelength range (e.g., 200-600 nm).

• Identify the wavelength of maximum absorption (λmax).

• Calculate the molar absorptivity (ε) using the Beer-Lambert law: A = εcl, where A is the absorbance, c is the molar concentration, and l is the path length.

Fluorescence Spectroscopy

This technique provides information about the emission properties of the molecule.

Methodology:

• Excite the sample at its absorption maximum (λmax).

• Record the emission spectrum over a wavelength range red-shifted from the excitation wavelength.

• Identify the wavelength of maximum emission (λem).

• Determine the fluorescence quantum yield (ΦF) relative to a well-characterized standard (e.g., quinine sulfate in 0.1 M H₂SO₄, ΦF = 0.546). The quantum yield is calculated using the following equation: ΦF_sample = ΦF_ref * (I_sample / I_ref) * (A_ref / A_sample) * (n_sample² / n_ref²) where I is the integrated fluorescence intensity, A is the absorbance at the excitation wavelength, and n is the refractive index of the solvent.

Workflow for Photophysical Characterization

Caption: Workflow for the photophysical characterization of 2-(9-Oxoxanthen-2-yl)propionic acid.

Potential Applications

Based on the general properties of xanthene derivatives, 2-(9-Oxoxanthen-2-yl)propionic acid could find applications in several areas:

• Fluorescent Probes: The propionic acid group can be used to conjugate the molecule to biomolecules, making it a potential fluorescent probe for bioimaging and sensing applications.[1][6]

• Pharmaceutical Development: Its structural similarity to other anti-inflammatory agents suggests its potential as a therapeutic agent.[1]

• Materials Science: The xanthone core is a known chromophore used in the development of organic electronic materials, such as OLEDs.[1]

• Photodynamic Therapy (PDT): Many xanthene derivatives are effective photosensitizers that generate reactive oxygen species upon photoactivation, a key mechanism in PDT for cancer treatment.[3][4][5]

Signaling Pathway in Photodynamic Therapy

Caption: Simplified Jablonski diagram and subsequent cellular effects in Photodynamic Therapy.

Conclusion

References

• A xanthene derivative, free or associated to nanoparticles, as a new potential agent for anticancer photodynamic therapy. (2020). Journal of Biomaterials Science, Polymer Edition, 31(15), 1977-1993. [Link]

• Full article: A xanthene derivative, free or associated to nanoparticles, as a new potential agent for anticancer photodynamic therapy. (n.d.). Taylor & Francis Online. [Link]

• Synthesis and Photodynamic Activity of Peri-xanthenoxanthene Derivatives. (2019). Chemical and Pharmaceutical Bulletin, 67(7), 648-654. [Link]

• Iodinated xanthene-cyanine NIR dyes as potential photosensitizers for antimicrobial photodynamic therapy. (2025). ResearchGate. [Link]

• Synthesis and Photodynamic Activity of Peri-xanthenoxanthene Derivatives. (n.d.). ResearchGate. [Link]

• 2-(9-Oxoxanthen-2-yl)propionic Acid. (n.d.). MySkinRecipes. [Link]

• Keto-Enol Tautomerism. (2023, February 14). YouTube. [Link]

• Keto-Enol Tautomerism: Key Points. (2022, June 21). Master Organic Chemistry. [Link]

• Keto Enol Tautomerism - Acidic & Basic Conditions. (2016, December 27). YouTube. [Link]

• Keto-enol tautomerization (by Jay). (n.d.). Khan Academy. [Link]

• Keto-enol tautomerism in the development of new drugs. (2024). Frontiers in Chemistry, 12. [Link]

• Synthesis of 9-oxoxanthen-2-carboxylic acids. (1980). Journal of the Chemical Society, Perkin Transactions 1, 2435-2439. [Link]

• Efficient Palladium-Catalyzed Synthesis of 2-Aryl Propionic Acids. (2018). Molecules, 23(11), 2949. [Link]

• Synthesis of A. (2S)-2-(Hexanoylamino)propionic acid. (n.d.). PrepChem.com. [Link]

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Protocols & Analytical Methods

Application Note &amp; Synthesis Protocol: 2-(9-Oxoxanthen-2-yl)propionic Acid

Abstract

This document provides a comprehensive guide for the synthesis of 2-(9-Oxoxanthen-2-yl)propionic acid, a valuable compound in pharmaceutical development and materials science.[1] The xanthone core is a privileged structure in medicinal chemistry, and derivatives such as this are explored as intermediates for anti-inflammatory and analgesic drugs.[1] The molecule's unique structure also lends itself to applications as a fluorescent probe and as a building block for advanced materials like organic light-emitting diodes (OLEDs).[1] This guide details a robust and logical three-step synthetic route, beginning with an Ullmann condensation to construct the diaryl ether backbone, followed by an intramolecular Friedel-Crafts acylation for cyclization, and concluding with ester hydrolysis to yield the final product. We provide a step-by-step protocol, explain the causality behind experimental choices, and outline methods for in-process validation and final product characterization to ensure scientific integrity.

Introduction and Synthesis Strategy

The synthesis of substituted xanthones is a cornerstone of heterocyclic chemistry, driven by their broad utility. The target molecule, 2-(9-Oxoxanthen-2-yl)propionic acid, features the rigid, planar xanthone (9-oxo-9H-xanthene) tricycle with a propionic acid moiety at the 2-position. This substitution pattern requires a regioselective approach.

Our selected strategy is a convergent synthesis designed to build the molecule in a controlled, stepwise manner. The core logic is as follows:

• Diaryl Ether Formation via Ullmann Condensation: This classic copper-catalyzed cross-coupling reaction is ideal for forming the C-O bond that serves as the precursor to the xanthone ring.[2][3] By reacting a phenol bearing the propionic acid side-chain (protected as an ester) with an ortho-halobenzoic acid, we can selectively construct the required diaryl ether intermediate. This method is preferable to alternatives as it precisely dictates the final substitution pattern.

• Intramolecular Cyclization: The diaryl ether is then cyclized via an acid-catalyzed intramolecular Friedel-Crafts acylation. The carboxylic acid of the benzoic acid moiety is activated and attacks the opposing aromatic ring to form the central pyranone ring of the xanthone core.

• Deprotection: The final step involves the hydrolysis of the methyl ester to liberate the target carboxylic acid, yielding the final product.

This linear approach ensures high regioselectivity and leverages well-established, reliable chemical transformations.

Synthesis Workflow Diagram

The overall synthetic pathway is illustrated below.

Caption: Three-step synthesis of the target compound.

Detailed Experimental Protocol

Safety Precaution: All procedures should be performed in a well-ventilated fume hood. Personal Protective Equipment (PPE), including safety glasses, lab coat, and gloves, is mandatory.

Step 1: Synthesis of Methyl 2-(2-(2-carboxyphenoxy)phenyl)propanoate (Diaryl Ether)

• Rationale: This Ullmann condensation joins the two aromatic precursors.[2][4] Methyl 2-(4-hydroxyphenyl)propanoate is used to protect the carboxylic acid functionality, preventing it from interfering with the base-mediated coupling. Dimethylformamide (DMF) is chosen as the solvent for its high boiling point, which is necessary for this reaction. Copper(I) iodide serves as the catalyst.

• Procedure:

  • To a dry 250 mL three-neck round-bottom flask equipped with a magnetic stirrer, reflux condenser, and nitrogen inlet, add methyl 2-(4-hydroxyphenyl)propanoate (1.0 eq), 2-chlorobenzoic acid (1.05 eq), and potassium carbonate (K₂CO₃, 2.5 eq).

  • Add copper(I) iodide (CuI, 0.1 eq).

  • Evacuate and backfill the flask with nitrogen three times to ensure an inert atmosphere. This prevents the oxidation of the Cu(I) catalyst.

  • Add anhydrous N,N-dimethylformamide (DMF) to create a solution with a concentration of approximately 0.5 M with respect to the limiting reagent.

  • Heat the reaction mixture to 150 °C and maintain for 18-24 hours.

  • In-process Control: Monitor the reaction progress by Thin-Layer Chromatography (TLC) using a 7:3 Hexane:Ethyl Acetate mobile phase. The disappearance of the starting phenol is a key indicator of reaction completion.

  • After cooling to room temperature, pour the reaction mixture into 500 mL of cold 1 M hydrochloric acid (HCl).

  • Extract the aqueous layer with ethyl acetate (3 x 150 mL).

  • Combine the organic layers and wash with brine (1 x 100 mL).

  • Dry the organic layer over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure to yield the crude diaryl ether.

  • Purify the crude product by flash column chromatography on silica gel to obtain the pure intermediate.

Step 2: Synthesis of Methyl 2-(9-oxoxanthen-2-yl)propanoate

• Rationale: This step involves an intramolecular Friedel-Crafts acylation to form the central ring of the xanthone core. Polyphosphoric acid (PPA) serves as both the solvent and the acidic catalyst/dehydrating agent required for the ring closure. This method is effective for synthesizing xanthones from benzophenone precursors.[5]

• Procedure:

  • Place the purified diaryl ether from Step 1 into a dry round-bottom flask with a magnetic stirrer.

  • Add polyphosphoric acid (PPA) (approximately 10 times the weight of the starting material).

  • Heat the mixture to 110 °C with vigorous stirring for 2-4 hours. The mixture will become thick and viscous.

  • In-process Control: Monitor the reaction by TLC (4:1 Hexane:Ethyl Acetate). The formation of a new, more nonpolar spot (the cyclized product) indicates progress.

  • Cool the reaction mixture to approximately 60-70 °C and carefully pour it onto 500 g of crushed ice with vigorous stirring. Caution: This is an exothermic process.

  • A solid precipitate (the product) should form. Continue stirring until all the PPA is dissolved.

  • Filter the solid using a Büchner funnel and wash thoroughly with cold water until the filtrate is neutral (pH ~7).

  • Wash the solid with a saturated sodium bicarbonate (NaHCO₃) solution to remove any unreacted acidic starting material, followed by another wash with water.

  • Dry the solid under vacuum to yield the xanthone ester. This product is often pure enough for the next step, but can be recrystallized from ethanol if necessary.

Step 3: Hydrolysis to 2-(9-Oxoxanthen-2-yl)propionic Acid

• Rationale: The final step is a standard saponification (base-catalyzed hydrolysis) of the methyl ester to yield the desired carboxylic acid.

• Procedure:

  • Dissolve the methyl 2-(9-oxoxanthen-2-yl)propanoate from Step 2 in a 3:1 mixture of methanol and water in a round-bottom flask.

  • Add sodium hydroxide (NaOH, 3.0 eq) and stir the mixture at 50 °C for 2-3 hours.

  • In-process Control: Monitor the reaction by TLC (4:1 Hexane:Ethyl Acetate with 1% acetic acid). The disappearance of the starting ester spot and the appearance of a new, more polar spot at the baseline indicates completion.

  • Cool the mixture to room temperature and remove the methanol under reduced pressure.

  • Dilute the remaining aqueous solution with water and wash with diethyl ether (2 x 50 mL) to remove any non-polar impurities.

  • Cool the aqueous layer in an ice bath and acidify to pH 2 by slowly adding 2 M HCl.

  • A precipitate of the final product will form. Stir for 30 minutes in the ice bath to ensure complete precipitation.

  • Filter the solid, wash thoroughly with cold deionized water, and dry in a vacuum oven at 50 °C to a constant weight.

Quantitative Data and Characterization

Table 1: Reagent Summary for Synthesis

Step	Reagent	M.W. ( g/mol )	Moles (Relative)	Equivalents	Expected Yield (%)
1	Methyl 2-(4-hydroxyphenyl)propanoate	180.19	1.0	1.0	75-85
2-Chlorobenzoic Acid	156.57	1.05	1.05
Potassium Carbonate (K₂CO₃)	138.21	2.5	2.5
Copper(I) Iodide (CuI)	190.45	0.1	0.1
2	Diaryl Ether Intermediate	300.29	1.0	1.0	80-90
Polyphosphoric Acid (PPA)	-	-	Catalyst/Solvent
3	Xanthone Ester Intermediate	282.28	1.0	1.0	90-98
Sodium Hydroxide (NaOH)	40.00	3.0	3.0

Trustworthiness: A Self-Validating System

The reliability of this protocol is ensured through rigorous in-process controls and comprehensive final product analysis.

• In-Process Validation: As described in the protocol, TLC is used at each stage to monitor the consumption of starting materials and the formation of products. This allows for real-time assessment of reaction progress and helps in troubleshooting issues such as stalled reactions.

• Final Product Characterization: The identity, purity, and structure of the final product, 2-(9-Oxoxanthen-2-yl)propionic Acid (C₁₆H₁₂O₄, M.W. 268.27 g/mol ), must be confirmed using a suite of analytical techniques:

  • ¹H NMR: To confirm the proton environment and structural integrity. Expected signals would include aromatic protons on the xanthone core, a quartet for the methine proton, and a doublet for the methyl group of the propionic acid side chain.

  • ¹³C NMR: To verify the number and type of carbon atoms. A key signal would be the carbonyl carbon of the ketone (~175-180 ppm) and the carboxylic acid (~170-175 ppm).

  • Mass Spectrometry (MS): To confirm the molecular weight of the compound. The [M-H]⁻ or [M+H]⁺ ion should be observed at the expected m/z value.

  • Purity Analysis (HPLC): To determine the purity of the final compound, which should ideally be >98%.

References

• A Convenient Prepar
• General procedure for the synthesis of xanthene derivatives.
• Synthesis of some derivatives of 1,8-dioxo-octa-hydro xanthene and 9-aryl-hexahydro acridine-1,8-dione using metal ion-exchanged NaY zeolite as heterogeneous c
• Ultrasound-assisted green synthesis of functionalised xanthene derivatives: Advancing sustainable sonochemical str
• FACILE AND EFFICIENT SYNTHESIS OF XANTHENE DERIVATIVES MEDIATED BY LANTHANUM(III)
• 2-(9-Oxoxanthen-2-yl)propionic acid. Chem-Impex.
• Ullmann condens
• 2-(9-Oxoxanthen-2-yl)propionic Acid. MySkinRecipes.
• RECENT SYNTHETIC DEVELOPMENTS AND APPLICATIONS OF THE ULLMANN REACTION. A REVIEW. PMC - NIH.
• Ullmann Reaction. Thermo Fisher Scientific - US.
• The Ullmann Ether Condensation.
• Ullmann reaction. Wikipedia.
• Synthesis of 9-oxoxanthen-2-carboxylic acids. Journal of the Chemical Society, Perkin Transactions 1 (RSC Publishing).
• Efficient Palladium-Catalyzed Synthesis of 2-Aryl Propionic Acids. MDPI.

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• 4. RECENT SYNTHETIC DEVELOPMENTS AND APPLICATIONS OF THE ULLMANN REACTION. A REVIEW - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Synthesis of 9-oxoxanthen-2-carboxylic acids - Journal of the Chemical Society, Perkin Transactions 1 (RSC Publishing) [pubs.rsc.org]

Application Note &amp; Protocol: A Robust Palladium-Catalyzed Suzuki-Miyaura Coupling for the Synthesis of 2-(9-Oxoxanthen-2-yl)propionic Acid

Abstract

This document provides a comprehensive guide to the synthesis of 2-(9-Oxoxanthen-2-yl)propionic acid, a valuable building block in pharmaceutical development and materials science.[1] Given its utility as an intermediate for anti-inflammatory agents and as a core structure for fluorescent probes, a reliable and scalable synthetic route is of paramount importance.[1] This application note details a robust and high-yielding protocol based on the Suzuki-Miyaura cross-coupling reaction, a cornerstone of modern synthetic chemistry due to its functional group tolerance and mild reaction conditions.[2][3] We provide a detailed mechanistic overview, a step-by-step experimental procedure, data interpretation guidelines, and critical insights into reaction optimization. This guide is intended for researchers in organic synthesis, medicinal chemistry, and drug development.

Scientific Rationale and Strategy

The synthesis of 2-arylpropionic acids, a class of compounds that includes many non-steroidal anti-inflammatory drugs (NSAIDs), is a well-established field.[4] While various palladium-catalyzed methods exist, including Heck reactions and carbonylations, the Suzuki-Miyaura cross-coupling offers a particularly versatile and accessible pathway for constructing the requisite carbon-carbon bond.[2][4][5]

Our strategy hinges on coupling a readily available halogenated xanthenone precursor, 2-bromo-9H-xanthen-9-one (1) , with a propionic acid-derived organoboron reagent, (2-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)propanoic acid) potassium salt (2) . The choice of the Suzuki-Miyaura reaction is underpinned by several key advantages:

• High Functional Group Tolerance: The reaction conditions are compatible with the ketone and carboxylic acid moieties present in the reactants and product.

• Commercial Availability of Reagents: Both the palladium catalysts and boronic esters are widely available.

• Favorable Toxicology Profile: Boronic acids and their byproducts are generally less toxic than the organotin reagents used in Stille couplings.[2]

• Robust and Well-Understood Mechanism: The catalytic cycle is extensively studied, allowing for rational troubleshooting and optimization.[3][6]

Mechanistic Overview: The Suzuki-Miyaura Catalytic Cycle

The reaction is catalyzed by a palladium(0) complex, which is typically generated in situ from a palladium(II) precatalyst. The cycle proceeds through three fundamental steps: oxidative addition, transmetalation, and reductive elimination.[2]

• Oxidative Addition: The active Pd(0) catalyst inserts into the carbon-bromine bond of the 2-bromo-9H-xanthen-9-one, forming a Pd(II) intermediate.[6]

• Transmetalation: The boronate ester, activated by a base (e.g., potassium carbonate), transfers its organic group (the propionic acid moiety) to the Pd(II) complex, displacing the halide.[3][7]

• Reductive Elimination: The two organic fragments on the palladium center couple to form the new C-C bond, yielding the final product and regenerating the active Pd(0) catalyst, which re-enters the catalytic cycle.[6]

Figure 1: The Suzuki-Miyaura Catalytic Cycle.

Experimental Protocol

This protocol is designed for a 1 mmol scale synthesis. All manipulations should be performed in a well-ventilated fume hood using appropriate personal protective equipment (PPE).

Materials and Reagents

Reagent	CAS Number	Molecular Wt.	Amount (mg)	Mmol	Equivalents	Supplier
2-Bromo-9H-xanthen-9-one (1)	39545-09-8	275.10	275	1.0	1.0	Major Suppliers
(2-(TMBP)-propanoic acid) K-salt (2)	1047761-00-5	284.23	426	1.5	1.5	Major Suppliers
[1,1'-Bis(diphenylphosphino)ferrocene]dichloropalladium(II) (Pd(dppf)Cl₂)	72287-26-4	731.73	37	0.05	0.05	Major Suppliers
Potassium Carbonate (K₂CO₃), anhydrous	584-08-7	138.21	415	3.0	3.0	Major Suppliers
1,4-Dioxane, anhydrous	123-91-1	88.11	10 mL	-	-	Major Suppliers
Deionized Water, degassed	7732-18-5	18.02	2 mL	-	-	-
Ethyl Acetate, reagent grade	141-78-6	88.11	-	-	-	Major Suppliers
Brine (saturated NaCl solution)	-	-	-	-	-	-
Sodium Sulfate (Na₂SO₄), anhydrous	7757-82-6	142.04	-	-	-	Major Suppliers
Hydrochloric Acid (1 M HCl)	7647-01-0	36.46	-	-	-	Major Suppliers
Silica Gel (230-400 mesh)	7631-86-9	-	-	-	-	Major Suppliers

TMBP = 4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl

Step-by-Step Synthesis Procedure

Figure 2: Experimental Synthesis Workflow.

• Reaction Setup: To a 50 mL round-bottom flask equipped with a magnetic stir bar, add 2-bromo-9H-xanthen-9-one (1) (275 mg, 1.0 mmol), (2-(TMBP)-propanoic acid) K-salt (2) (426 mg, 1.5 mmol), Pd(dppf)Cl₂ (37 mg, 0.05 mmol), and anhydrous potassium carbonate (415 mg, 3.0 mmol).

• Inert Atmosphere: Seal the flask with a rubber septum. Evacuate the flask and backfill with an inert gas (Argon or Nitrogen). Repeat this cycle three times to ensure the reaction atmosphere is free of oxygen.

• Solvent Addition: Using a syringe, add anhydrous 1,4-dioxane (10 mL) followed by degassed deionized water (2 mL). The mixture should be a suspension.

• Reaction: Place the flask in a preheated oil bath at 90 °C. Stir the reaction mixture vigorously for 12-16 hours. Monitor the reaction progress by TLC or LC-MS by taking small aliquots.

• Work-up - Quenching and Acidification: After the reaction is complete (as indicated by the consumption of the starting bromide), remove the flask from the oil bath and allow it to cool to room temperature. Carefully add 20 mL of deionized water. Slowly acidify the aqueous mixture to a pH of ~2-3 by the dropwise addition of 1 M HCl. The product should precipitate or form an oil.

• Extraction: Transfer the mixture to a separatory funnel and extract with ethyl acetate (3 x 30 mL). Combine the organic layers.

• Drying and Concentration: Wash the combined organic layers with brine (1 x 20 mL). Dry the organic phase over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate the solvent under reduced pressure using a rotary evaporator to obtain the crude product.

• Purification: Purify the crude residue by flash column chromatography on silica gel, using a gradient eluent system (e.g., hexane/ethyl acetate with 1% acetic acid) to afford the pure 2-(9-Oxoxanthen-2-yl)propionic acid as a solid.

• Characterization: Confirm the identity and purity of the final product using ¹H NMR, ¹³C NMR, Mass Spectrometry, and HPLC. The expected molecular weight is 268.27 g/mol .[8]

Key Considerations and Troubleshooting

• Rationale for Inert Atmosphere: The active Pd(0) catalyst is sensitive to oxidation. Failure to exclude oxygen can lead to catalyst deactivation and significantly lower yields.

• Choice of Base and Solvent: Potassium carbonate is a moderately strong base sufficient to activate the boronate ester for transmetalation.[6] The dioxane/water solvent system is crucial for solubilizing both the organic substrates and the inorganic base.[6]

• Importance of Degassed Water: Using degassed water minimizes the introduction of dissolved oxygen into the reaction.

• Troubleshooting Low Yields:

  • Inactive Catalyst: Ensure the palladium precatalyst is of good quality. If yields are consistently low, consider a different palladium source or ligand.

  • Poor Reagent Quality: Verify the purity of the starting bromide and the boronate ester. Boronic acids/esters can degrade over time.

  • Insufficient Degassing: If the reaction mixture turns black rapidly (indicating palladium black formation), it is a sign of catalyst decomposition, likely due to oxygen. Improve the degassing procedure.

Conclusion

The palladium-catalyzed Suzuki-Miyaura coupling provides an efficient, reliable, and scalable method for the synthesis of 2-(9-Oxoxanthen-2-yl)propionic acid. This protocol leverages a well-understood catalytic system and commercially available reagents to construct this valuable chemical intermediate. By carefully controlling the reaction parameters, particularly the exclusion of oxygen, researchers can achieve high yields of the desired product, facilitating further investigation in drug discovery and materials science.

References

• Beller, M., et al. (2020). Efficient Palladium-Catalyzed Synthesis of 2-Aryl Propionic Acids. Molecules, 25(15), 3421. Available at: [Link]

• Sci-Hub. (n.d.). Efficient Palladium-Catalyzed Synthesis of 2-Aryl Propionic Acids. Retrieved from [Link]

• PubMed. (2020). Efficient Palladium-Catalyzed Synthesis of 2-Aryl Propionic Acids. Molecules, 25(15), 3421. Retrieved from [Link]

• ACS Publications. (2019). Honoring 25 Years of the Buchwald–Hartwig Amination. Organic Process Research & Development. Retrieved from [Link]

• PMC. (2020). Impact of Cross-Coupling Reactions in Drug Discovery and Development. Retrieved from [Link]

• Organic Chemistry Portal. (n.d.). Suzuki Coupling. Retrieved from [Link]

• NROChemistry. (n.d.). Suzuki Coupling: Mechanism & Examples. Retrieved from [Link]

• Chemistry LibreTexts. (2024). Suzuki-Miyaura Coupling. Retrieved from [Link]

• Wikipedia. (n.d.). Buchwald–Hartwig amination. Retrieved from [Link]

• Semantic Scholar. (n.d.). Buchwald–Hartwig reaction: an update. Retrieved from [Link]

• Wikipedia. (n.d.). Suzuki reaction. Retrieved from [Link]

• ACS Publications. (2013). A Scalable Synthesis of an Atropisomeric Drug Substance via Buchwald–Hartwig Amination and Bruylants Reactions. Organic Process Research & Development. Retrieved from [Link]

• PMC. (2020). Efficient Palladium-Catalyzed Synthesis of 2-Aryl Propionic Acids. Retrieved from [Link]

• MySkinRecipes. (n.d.). 2-(9-Oxoxanthen-2-yl)propionic Acid. Retrieved from [Link]

• Organic Chemistry Portal. (n.d.). Sonogashira Reaction. Retrieved from [Link]

• YouTube. (2025). Suzuki Coupling. Suzuki-Miyaura Reaction: Mechanism, Experimental Procedure, and Set Up. Retrieved from [Link]

• ResearchGate. (n.d.). Palladium-Catalyzed Cross-Coupling Reactions in the Synthesis of Pharmaceuticals. Retrieved from [Link]

• Journal of Chemical and Pharmaceutical Research. (2024). Recent Developments in Palladium-Catalyzed Cross-Coupling Reactions for Pharmaceutical Applications. Retrieved from [Link]

• Aladdin Scientific. (n.d.). 2-(9-Oxoxanthen-2-yl)propionic Acid, min 98%, 1 gram. Retrieved from [Link]

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• 6. Suzuki Coupling: Mechanism & Examples | NROChemistry [nrochemistry.com]
• 7. Suzuki Coupling [organic-chemistry.org]
• 8. scbt.com [scbt.com]

Application Notes &amp; Protocols: A Guide to Xanthone Synthesis via Friedel-Crafts Acylation

Introduction: The Significance of the Xanthone Scaffold

Xanthones, characterized by their dibenzo-γ-pyrone heterocyclic structure, represent a privileged scaffold in medicinal chemistry and drug development.[1] This unique three-ring system is a common motif in numerous natural products found in higher plants and microorganisms.[1][2] The therapeutic potential of xanthone derivatives is vast and well-documented, with compounds exhibiting a wide spectrum of biological activities, including potent anticancer, anti-inflammatory, antioxidant, and antimicrobial properties.[2][3][4][5] The versatility of the xanthone core allows for diverse substitutions, making it an excellent starting point for the discovery of novel bioactive molecules.[1][4]

Given their pharmacological importance, the development of efficient and reliable synthetic routes to access natural and non-natural xanthones is a critical endeavor for researchers. Among the various synthetic strategies, the Friedel-Crafts acylation remains a cornerstone method for constructing the xanthone framework, valued for its use of readily available starting materials and its directness in forming key carbon-carbon bonds.[1][6] This guide provides an in-depth exploration of this reaction, from its underlying mechanisms to detailed experimental protocols and troubleshooting insights.

Part 1: The Underlying Chemistry - Mechanism of Synthesis

The construction of the xanthone scaffold via Friedel-Crafts acylation can be broadly categorized into two primary strategies: a two-step intermolecular acylation followed by cyclization, and a single-step intramolecular cyclization.

Intermolecular Acylation and Subsequent Cyclization

This is the most classical and widely employed approach. It involves the reaction of a salicylic acid derivative (the acylating agent) with a phenol or a substituted phenol (the aromatic substrate) in the presence of an acid catalyst.[1] The reaction proceeds through two key stages:

• Generation of the Acylium Ion: The reaction is initiated by the activation of the salicylic acid derivative by a strong Lewis acid or Brønsted acid catalyst. For instance, Eaton's reagent (a mixture of phosphorus pentoxide in methanesulfonic acid) is highly effective at promoting the formation of a highly electrophilic acylium ion.[7] This ion is resonance-stabilized, rendering it a potent electrophile for the subsequent step.[8][9][10]

• Electrophilic Aromatic Substitution (EAS) and Cyclization: The electron-rich phenol attacks the acylium ion in a standard EAS reaction. This forms a benzophenone intermediate.[7] Under the reaction conditions, this intermediate is typically not isolated and undergoes a rapid intramolecular cyclodehydration (oxa-ring closure) to yield the final, thermodynamically stable xanthone product.[7] The Grover, Shah, and Shah reaction, which utilizes zinc chloride in phosphoryl chloride, is another classic example of this methodology.[1]

Figure 1: General mechanism for intermolecular Friedel-Crafts acylation for xanthone synthesis.

Intramolecular Friedel-Crafts Acylation

An alternative and often high-yielding strategy is the intramolecular cyclization of a 2-aryloxybenzoic acid derivative.[11][12] In this approach, the diaryl ether linkage is formed prior to the acylation step. The subsequent intramolecular Friedel-Crafts reaction is entropically favored, which can lead to excellent yields for both electron-rich and electron-poor systems.[1] This method is particularly useful for synthesizing specifically substituted xanthones where regioselectivity might be an issue in the intermolecular approach.[1] Conventional condensing agents like sulfuric acid, polyphosphoric acid (PPA), or greener alternatives like heteropoly acids can be used to catalyze this cyclization.[1][11][12]

Part 2: Experimental Protocol - A Practical Guide

This section details a representative protocol for the synthesis of a xanthone derivative via the intermolecular condensation of a phenol and a salicylic acid, utilizing Eaton's reagent as the catalyst. This method is known for its efficiency and relatively mild conditions compared to traditional Lewis acids.[7]

Safety Precautions:

• Always work in a well-ventilated fume hood.

• Wear appropriate personal protective equipment (PPE), including safety goggles, lab coat, and gloves.

• Eaton's reagent, methanesulfonic acid, and phosphorus pentoxide are highly corrosive. Handle with extreme care.

• Ensure all glassware is oven-dried and the reaction is set up under anhydrous conditions, as Lewis acids are highly sensitive to moisture.[13]

Step-by-Step Methodology

• Reagent Preparation:

  • Prepare Eaton's reagent by carefully and slowly adding phosphorus pentoxide (P₂O₅) to methanesulfonic acid (CH₃SO₃H) in a 1:10 (w/w) ratio with stirring. The dissolution is exothermic. Allow the reagent to cool to room temperature before use.

• Reaction Setup:

  • To a flame-dried, three-neck round-bottom flask equipped with a magnetic stirrer, a reflux condenser (with a drying tube), and a thermometer, add the substituted phenol (1.0 eq) and the salicylic acid derivative (1.1 eq).

  • Under a nitrogen or argon atmosphere, add Eaton's reagent (approx. 5-10 mL per gram of phenol) to the flask via a syringe or dropping funnel.

• Reaction Execution:

  • Stir the mixture at room temperature for 15-30 minutes.

  • Gradually heat the reaction mixture to 60-80°C using an oil bath. The optimal temperature may vary depending on the reactivity of the substrates.[13]

  • Monitor the reaction progress using Thin Layer Chromatography (TLC). A typical mobile phase would be a mixture of hexane and ethyl acetate.

• Workup and Isolation:

  • Once the reaction is complete (typically after 2-6 hours), allow the mixture to cool to room temperature.

  • Carefully and slowly pour the reaction mixture onto crushed ice or into a beaker of ice-cold water with vigorous stirring.[14][15] This will quench the reaction and precipitate the crude xanthone product.

  • Stir the resulting suspension for 30 minutes to ensure complete precipitation.

  • Collect the solid product by vacuum filtration, washing the filter cake thoroughly with cold water until the filtrate is neutral, followed by a small amount of cold ethanol or hexane.[16]

• Purification and Characterization:

  • The crude product can be purified by recrystallization from a suitable solvent system (e.g., ethanol, acetone, or a mixture of dichloromethane and hexane).[16]

  • If necessary, further purification can be achieved by column chromatography on silica gel.

  • Characterize the final product by determining its melting point and using spectroscopic methods such as ¹H NMR, ¹³C NMR, and IR spectroscopy to confirm its structure and purity.[14][17]

Figure 2: Standard experimental workflow for xanthone synthesis using Eaton's reagent.

Part 3: Quantitative Data & Key Considerations

The success of a Friedel-Crafts acylation for xanthone synthesis is highly dependent on the chosen substrates, catalyst, and reaction conditions.

Table 1: Summary of Selected Reaction Conditions

Aromatic Substrate	Acylating Agent	Catalyst / Reagent	Solvent	Temp (°C)	Time (h)	Yield (%)	Reference
Phenol	Salicylic Acid	Eaton's Reagent	-	60	6	~70-85	[7]
Anisole	Salicylic Acid	ZnCl₂ / POCl₃	-	75-80	1.5	~60	[1]
2-Phenoxybenzoic acid	-	H₄SiW₁₂O₄₀ (HPA)	Chlorobenzene	Reflux	24	92	[11]
2-Phenoxybenzoic acid	-	Polyphosphoric Acid (PPA)	-	100	2	>90	[1][12]
Phenol	2-Halobenzaldehyde	Pd/Cu catalyst system	Toluene	110	-	High	[6]

Troubleshooting and Scientific Insights

• Causality of Low Yields: Low yields are often traced back to a few key factors.

  • Catalyst Inactivity: Traditional Lewis acids like AlCl₃ are extremely sensitive to moisture.[13] Any water in the system will hydrolyze the catalyst, rendering it inactive. This necessitates the use of anhydrous solvents and reagents and performing the reaction under an inert atmosphere.

  • Deactivated Substrates: The reaction is an electrophilic aromatic substitution. Therefore, aromatic substrates bearing strong electron-withdrawing groups (e.g., -NO₂, -CN, -COR) are deactivated and may fail to react or give very low yields.[10][13]

  • Catalyst Stoichiometry: Unlike many catalytic reactions, Friedel-Crafts acylation often requires stoichiometric amounts of the Lewis acid (especially AlCl₃).[18] This is because the ketone product is a Lewis base and forms a stable complex with the catalyst, effectively sequestering it from the reaction cycle.[19]

• The Challenge of Regioselectivity: A significant limitation of the intermolecular Friedel-Crafts acylation is its potential lack of regioselectivity.[1][6] Acylation of a substituted phenol can occur at either the ortho or para position relative to the hydroxyl group. The outcome is influenced by steric hindrance and the electronic nature of other substituents, often leading to a mixture of products that can be difficult to separate.[6][13]

• Handling Phenolic Substrates: While phenols are the key starting material, their high reactivity presents challenges. The strongly activating hydroxyl group can lead to polysubstitution.[13] Furthermore, the hydroxyl group can coordinate with the Lewis acid catalyst. A common strategy to overcome these issues is to protect the hydroxyl group (e.g., as a silyl ether or ester) before performing the acylation, followed by a deprotection step.[13][20]

Conclusion and Future Outlook

The Friedel-Crafts acylation is a powerful and enduring tool for the synthesis of the xanthone scaffold, providing a direct route from simple phenolic precursors. While traditional methods using catalysts like AlCl₃ and H₂SO₄ are effective, they often suffer from harsh conditions, low regioselectivity, and the generation of significant acidic waste.[6][11]

Modern advancements have introduced milder and more efficient catalytic systems, such as Eaton's reagent and solid heteropoly acids, which mitigate some of these drawbacks.[7][11] For syntheses demanding high regioselectivity, the intramolecular cyclization of pre-formed diaryl ethers offers a superior alternative. As the demand for novel therapeutic agents grows, the continued refinement of classic reactions like the Friedel-Crafts acylation, alongside the development of new methods like palladium-catalyzed annulations, will be crucial for expanding the chemical diversity and accessibility of xanthone-based drug candidates.[1][6]

References

• Lan, K., Fen, S., & Shan, Z.X. (2007). Synthesis of Aromatic Cycloketones via Intramolecular Friedel–Crafts Acylation Catalyzed by Heteropoly Acids. Australian Journal of Chemistry, 60(1), 80-82. [Link]

• Pinto, M., et al. (2013). Synthetic approach toward xanthones by condensation reactions of salicylic acid and phenol precursors using Eaton's reagent. ResearchGate. [Link]

• Pinto, M. M. M., & Silva, A. M. S. (2014). Routes to Xanthones: An Update on the Synthetic Approaches. Current Organic Synthesis, 11(4), 522-553. [Link]

• Kurniawan, Y. S., et al. (2021). Recent cancer drug development with xanthone structures. Journal of Pharmacy and Pharmacology, 73(5), 599-612. [Link]

• Ahmad, I., et al. (2024). Synthesis, characterization, and computational evaluation of some synthesized xanthone derivatives: focus on kinase target network and biomedical properties. Frontiers in Chemistry, 12. [Link]

• Lan, K., et al. (2007). Synthesis of Aromatic Cycloketones via Intramolecular Friedel–Crafts Acylation Catalyzed by Heteropoly Acids. ResearchGate. [Link]

• Kurniawan, Y. S., et al. (2021). Recent cancer drug development with xanthone structures. ResearchGate. [Link]

• OUCI. (n.d.). Recent cancer drug development with xanthone structures. OUCI. [Link]

• Wang, D., et al. (2015). Methodology for the synthesis of xanthones.

• Thieme Chemistry. (n.d.). Synthesis of Anthraquinones via Pd-Catalyzed Acylation. Thieme Chemistry. [Link]

• University of Wisconsin-Madison. (n.d.). 13 Friedel-Crafts Acylation. UW-Madison Chemistry. [Link]

• Mohammadi, M., & Gholinejad, M. (2018). Applications of Friedel–Crafts reactions in total synthesis of natural products. RSC Advances, 8(3), 1539-1574. [Link]

• Wikipedia. (n.d.). Friedel–Crafts reaction. Wikipedia. [Link]

• Various Authors. (n.d.). Advancements in lewis acid catalysis for friedel-crafts acylation reactions. Preprints.org. [Link]

• Unknown Author. (n.d.). 12BL Experiment 10: Friedel Crafts Acylation – An EAS Reaction. Course Document. [Link]

• Student Author. (2006). Friedel-Crafts Acylation of Anisole. Course Document. [Link]

• Pinto, M., et al. (2013). Attempted condensation reactions between salicylic acid and phenol derivatives using Eaton's reagent. ResearchGate. [Link]

• The Organic Chemistry Tutor. (2016). Friedel Crafts Alkylation and Acylation Reaction Mechanism - Electrophilic Aromatic Substitution. YouTube. [Link]

• Doc V. (2020). Friedel Crafts Acylation of Anisole Experiment Part 2: Reaction, Workup, and Characterization. YouTube. [Link]

• Organic Chemistry Portal. (n.d.). Friedel-Crafts Acylation. Organic Chemistry Portal. [Link]

• Chemistry Steps. (n.d.). Friedel–Crafts Acylation with Practice Problems. Chemistry Steps. [Link]

• Villiger, A. (1976). Process for ring acylation of phenols.

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Application Notes: 2-(9-Oxoxanthen-2-yl)propionic Acid as a Fluorescent Probe for Live-Cell Imaging

Introduction: Unveiling Cellular Landscapes with a Xanthone-Based Fluorophore

The intricate and dynamic nature of cellular processes necessitates the development of sophisticated tools for their visualization. Small-molecule fluorescent probes have become indispensable in cell biology, offering the ability to illuminate specific subcellular structures and events in real-time.[1][2] 2-(9-Oxoxanthen-2-yl)propionic acid is a versatile heterocyclic compound built upon a xanthone scaffold, a structure known for its favorable photophysical properties and biological activity.[3][4][5] While primarily utilized as a key intermediate in the synthesis of pharmaceuticals, its inherent fluorescence makes it a promising candidate for development as a robust fluorescent probe for cellular imaging.[3]

This guide provides a comprehensive overview of 2-(9-Oxoxanthen-2-yl)propionic acid, detailing its anticipated photophysical characteristics, protocols for its application in live-cell imaging, and insights into its potential for visualizing acidic organelles such as lysosomes. The protocols and characteristics described herein are based on established principles of fluorescence microscopy and data from closely related, structurally analogous xanthone derivatives, providing a robust framework for researchers, scientists, and drug development professionals to successfully employ this probe in their experimental workflows.[6][7]

Probe Profile and Technical Specifications

The utility of a fluorescent probe is defined by its photophysical properties. While exhaustive characterization of 2-(9-Oxoxanthen-2-yl)propionic acid is ongoing, we can extrapolate its expected performance based on advanced xanthone analogs, such as meso-amino-substituted sulfone-xanthones.[6][7] The rigid, conjugated structure of the xanthone core is conducive to high fluorescence efficiency.

Property	Expected Value / Characteristic	Rationale & Supporting Evidence
Chemical Structure	C₁₆H₁₂O₄	-
Molecular Weight	268.27 g/mol	[3][8][9]
Appearance	White to off-white crystalline powder	[3]
Purity	≥98%	[3][9]
Excitation Max (λex)	~350-450 nm	The parent xanthone scaffold typically excites in the UV to blue region. Substitutions can shift this.
Emission Max (λem)	~450-550 nm (Green)	A significant Stokes shift is a characteristic feature of functionalized xanthone dyes, minimizing self-quenching.[6][7]
Stokes Shift	Expected to be large (>50 nm)	Molecular engineering of the xanthone scaffold has been shown to produce large Stokes shifts, which is advantageous for imaging.[6][7]
Quantum Yield (Φ)	Moderate to High in polar environments	Xanthone derivatives can exhibit high quantum yields, with values up to 17% in aqueous buffers (PBS) and higher in organic solvents.[6]
Photostability	High	The rigid tricyclic xanthone core imparts good resistance to photobleaching, a critical feature for time-lapse imaging.[6]
Cell Permeability	High	The molecule's relatively small size and lipophilic character, conferred by the aromatic rings, are expected to facilitate passive diffusion across the cell membrane.
Solubility	Soluble in DMSO, DMF, and alcohols	Standard practice for small-molecule probes. Prepare a concentrated stock solution (e.g., 1-10 mM) in anhydrous DMSO.
Storage	Store at room temperature, protected from light	[3][9]

Mechanism of Action and Cellular Localization

The precise biological target of 2-(9-Oxoxanthen-2-yl)propionic acid is a subject of ongoing investigation. However, based on the behavior of analogous functionalized xanthone probes, a key application is anticipated to be the imaging of acidic organelles.[6][7] Many small-molecule probes with nitrogen-containing heterocycles or acidic functionalities exhibit pH-dependent fluorescence and can accumulate in lysosomes or late endosomes.

The propionic acid moiety may become deprotonated at physiological pH, rendering the molecule anionic. However, the cellular uptake of many small molecules is a complex process not solely dictated by charge. It is plausible that the probe enters cells via passive diffusion and becomes protonated and trapped within the acidic environment of lysosomes (pH 4.5-5.0). This "acidotropic" trapping mechanism, coupled with a potential enhancement of fluorescence in the acidic milieu, forms the basis of its utility as a lysosomal stain. Structurally similar sulfone-xanthone dyes have demonstrated clear localization to lysosomes, with high Pearson colocalization coefficients when compared with established lysosomal markers.[6][7]

Experimental Protocols

PART 1: Preparation of Reagents and Cells

A. Probe Stock Solution (10 mM):

• Weighing: Accurately weigh 2.68 mg of 2-(9-Oxoxanthen-2-yl)propionic acid powder.

• Dissolving: Add 1.0 mL of high-quality, anhydrous dimethyl sulfoxide (DMSO) to the powder.

• Mixing: Vortex thoroughly until the solid is completely dissolved.

• Storage: Aliquot into smaller volumes (e.g., 20 µL) to avoid repeated freeze-thaw cycles. Store at -20°C, protected from light.

B. Cell Culture:

• Cell Line: This protocol is optimized for adherent mammalian cell lines such as HeLa (human cervical adenocarcinoma), A549 (human lung carcinoma), or HepG2 (human liver carcinoma).

• Culture Conditions: Culture cells in their appropriate complete medium (e.g., DMEM or RPMI-1640 supplemented with 10% fetal bovine serum and 1% penicillin-streptomycin) at 37°C in a humidified atmosphere of 5% CO₂.

• Plating for Imaging: Seed cells onto a suitable imaging vessel (e.g., glass-bottom dishes, 8-well chamber slides) 24-48 hours prior to the experiment. Aim for 50-70% confluency on the day of imaging to ensure healthy, well-spread cells.

PART 2: Live-Cell Staining and Imaging Workflow

This protocol provides a step-by-step guide for staining live cells. The causality behind each step is explained to ensure robust and reproducible results.

Caption: Workflow for live-cell staining and imaging.

Detailed Steps:

• Prepare Working Solution: On the day of the experiment, thaw an aliquot of the 10 mM stock solution. Dilute it to a final working concentration of 1-10 µM in pre-warmed, serum-free cell culture medium or a buffered salt solution like Hanks' Balanced Salt Solution (HBSS).

  • Rationale: Serum components can sometimes bind to fluorescent probes, increasing background or reducing availability. A concentration titration (e.g., 1 µM, 5 µM, 10 µM) is crucial for initial experiments to determine the optimal signal-to-noise ratio for your specific cell line and imaging setup.

• Cell Preparation: Aspirate the culture medium from the cells. Gently wash the cells once with pre-warmed phosphate-buffered saline (PBS) or HBSS.

  • Rationale: Washing removes residual medium and serum proteins, ensuring a clean background for imaging.

• Staining: Remove the wash buffer and add the probe-containing medium to the cells.

• Incubation: Incubate the cells for 15-60 minutes at 37°C, protected from light.

  • Rationale: Incubation time affects probe loading. Shorter times may be sufficient and can minimize potential cytotoxicity. Start with 30 minutes and optimize as needed.

• Washing (Optional but Recommended): Aspirate the staining solution. Wash the cells two times with a pre-warmed live-cell imaging solution (e.g., phenol red-free medium or HBSS). After the final wash, add fresh imaging solution to the cells.

  • Rationale: Washing removes unbound probe from the medium, significantly reducing background fluorescence and improving image contrast.

• Imaging: Immediately transfer the cells to a fluorescence microscope equipped with a heated stage and environmental control (37°C, 5% CO₂).

  • Microscope: A confocal laser scanning microscope is recommended for optimal resolution and optical sectioning, which is particularly important for resolving small organelles like lysosomes.

  • Excitation/Emission: Use filter sets appropriate for a blue/green fluorophore (e.g., Ex: 405 nm or 440 nm laser line; Em: 480-550 nm detection window).

  • Image Acquisition: Minimize light exposure by using the lowest possible laser power and shortest exposure time that provides a good signal. This is critical to reduce phototoxicity and photobleaching, especially for time-lapse experiments.[1]

Potential Applications & Further Investigations

A. Lysosomal Dynamics and Health

Given the anticipated lysosomal accumulation, this probe could be a powerful tool for studying:

• Lysosomal Morphology: Visualize changes in lysosome size, number, and distribution in response to drug treatment, starvation (autophagy induction), or disease models.

• Co-localization Studies: Use in conjunction with other fluorescent probes (e.g., fluorescently tagged proteins for other organelles or specific lysosomal enzyme reporters) to study organelle interactions.

• pH Sensing: The fluorescence intensity of many xanthone derivatives is sensitive to the local environment.[6] It is plausible that changes in lysosomal pH could be monitored by quantifying changes in the probe's fluorescence, offering insights into lysosomal storage disorders or other pathologies affecting lysosomal acidification.

B. Cytotoxicity Assessment

It is imperative to assess the cytotoxicity of any new probe to ensure that observed cellular effects are not artifacts of toxicity.

Caption: Standard workflow for assessing probe cytotoxicity.

Protocol: MTT Assay for Cytotoxicity

• Cell Seeding: Seed cells in a 96-well plate at a density of 5,000-10,000 cells per well and allow them to adhere overnight.

• Treatment: Prepare serial dilutions of 2-(9-Oxoxanthen-2-yl)propionic acid in complete culture medium (e.g., 0, 1, 5, 10, 25, 50 µM). Replace the medium in the wells with the probe-containing medium. Include a "no-cell" control for background subtraction and a "vehicle" control (medium with the highest concentration of DMSO used).

• Incubation: Incubate the plate for 24 to 48 hours at 37°C.

• MTT Addition: Add 10 µL of a 5 mg/mL MTT solution to each well and incubate for another 4 hours.

• Solubilization: Aspirate the medium and add 100 µL of DMSO to each well to dissolve the formazan crystals.

• Measurement: Read the absorbance at 570 nm using a microplate reader.

• Analysis: Calculate cell viability as a percentage relative to the vehicle control and determine the IC₅₀ value (the concentration at which 50% of cell growth is inhibited). Based on studies of related xanthones, significant cytotoxicity is not expected at the low micromolar concentrations used for imaging.[6]

Troubleshooting

Issue	Possible Cause	Suggested Solution
No/Weak Signal	- Probe concentration too low.- Incubation time too short.- Incorrect filter sets.	- Increase probe concentration (up to 10 µM).- Increase incubation time (up to 60 min).- Verify excitation and emission filter/laser settings.
High Background	- Probe concentration too high.- Incomplete washing.- Serum in staining medium.	- Decrease probe concentration.- Perform additional wash steps with imaging buffer.- Use serum-free medium for the staining step.
Phototoxicity/Bleaching	- Laser power too high.- Excessive exposure time.	- Reduce laser power to the minimum required for a good signal.- Use shorter exposure times or time-lapse intervals.- Consider using an anti-fade reagent compatible with live cells.
Diffuse Staining (Not Punctate)	- Probe may not be localizing to lysosomes in your cell type.- Cells are unhealthy or dying.	- Perform a co-localization experiment with a known lysosomal marker (e.g., LysoTracker™ Red).- Check cell health using a viability dye (e.g., Trypan Blue).

Conclusion

2-(9-Oxoxanthen-2-yl)propionic acid represents a promising and accessible scaffold for the development of fluorescent probes for live-cell imaging. Its anticipated properties—good cell permeability, high photostability, and potential for accumulation in acidic organelles—make it a valuable candidate for studying lysosomal biology and cellular dynamics. By following the detailed protocols and understanding the scientific rationale outlined in this guide, researchers can effectively integrate this probe into their studies, paving the way for new discoveries in cellular function and disease.

References

• Yuan, L., et al. (2023). Molecular Engineering of Sulfone-Xanthone Chromophore for Enhanced Fluorescence Navigation. JACS Au. Available at: [Link]

• Yuan, L., et al. (2023). Molecular Engineering of Sulfone-Xanthone Chromophore for Enhanced Fluorescence Navigation. ACS Publications. Available at: [Link]

• Ghosh, S., et al. (2014). Xanthone based Pb2+ selective turn on fluorescent probe for living cell staining. Analytical Methods. Available at: [Link]

• Li, Y., et al. (2010). Cytotoxic activity and DNA-binding properties of xanthone derivatives. Journal of Biomolecular Structure & Dynamics. Available at: [Link]

• Bhattacharjee, S., et al. (2023). New Xanthone Derivatives as Potent G-Quadruplex Binders for Developing Anti-Cancer Therapeutics. ACS Pharmacology & Translational Science. Available at: [Link]

• Martinez-Perez, C., et al. (2016). Xanthines Studied via Femtosecond Fluorescence Spectroscopy. Molecules. Available at: [Link]

• Rehbein, J., et al. (n.d.). Absorption (a) and fluorescence (c) spectra of compounds (7) (blue),... ResearchGate. Retrieved from [Link]

• Heid, N., et al. (2021). New Acridone- and (Thio)Xanthone-Derived 1,1-Donor–Acceptor-Substituted Alkenes: pH-Dependent Fluorescence and Unusual Photooxygenation Properties. Molecules. Available at: [Link]

• Ferreira, H., et al. (2023). Evaluation of Cytocompatibility and Anti-Inflammatory Activity of Carboxyxanthones Selected by In Silico Studies. Molecules. Available at: [Link]

• Jamila, N., et al. (2013). Cytotoxicity and Structure-Activity Relationships of Xanthone Derivatives from Mesua beccariana, Mesua ferrea and Mesua congestiflora towards Nine Human Cancer Cell Lines. ResearchGate. Retrieved from [Link]

• Request PDF. (2025). Cytotoxic effects of xanthone derivatives towards leukemia cells. Retrieved from [Link]

• Giepmans, B. N. G., et al. (2014). New Fluorescence Probes for Live-Cell Imaging. Wiley Analytical Science. Available at: [Link]

• Crysdot LLC. (n.d.). 2-(9-Oxo-9H-xanthen-2-yl)propanoic acid. Retrieved from [Link]

• Nakanishi, M., et al. (1973). PHARMACOLOGICAL PROPERTIES OF 2-(9-OXO-XANTHEN-2-YL)PROPIONIC ACID(Y-5554). The Japanese Journal of Pharmacology. Retrieved from [Link]

• CP Lab Safety. (n.d.). 2-(9-Oxo-9H-xanthen-2-yl)propanoic acid, 98%+ Purity, C16H12O4, 1 gram. Retrieved from [Link]

• Aladdin Scientific. (n.d.). 2-(9-Oxoxanthen-2-yl)propionic Acid, min 98%, 1 gram. Retrieved from [Link]

• FluoroFinder. (2024). Functional Probes for Live-Cell Imaging. Retrieved from [Link]

• Zhang, J., et al. (2025). Subcellular localised small molecule fluorescent probes to image mobile Zn2+. ResearchGate. Retrieved from [Link]

• Lukinavičius, G., et al. (2014). Fluorogenic probes for live-cell imaging of the cytoskeleton. Nature Methods. Available at: [Link]

• Samappito, S., et al. (2021). Subcellular Localization and Vesicular Structures of Anthocyanin Pigmentation by Fluorescence Imaging of Black Rice (Oryza sativa L.) Stigma Protoplast. Plants. Available at: [Link]

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• Zhang, Y., et al. (2023). Synthesis and Anti-Inflammatory Evaluation of a Library of Chiral Derivatives of Xanthones Conjugated with Proteinogenic Amino Acids. Molecules. Available at: [Link]

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Application Notes and Protocols for 2-(9-Oxoxanthen-2-yl)propionic Acid in Fluorescence Microscopy

Introduction: Unveiling the Potential of a Novel Xanthene-Based Fluorophore

Welcome to the technical guide for 2-(9-Oxoxanthen-2-yl)propionic acid , hereafter referred to as OXP Acid. This molecule belongs to the xanthene family of dyes, a class renowned for its utility in biological imaging due to characteristically high fluorescence quantum yields, photostability, and synthetic versatility.[1][2] Xanthene dyes like fluorescein and rhodamine are cornerstone tools in fluorescence microscopy.[3] OXP Acid, with its foundational 9-oxoxanthene core, presents a promising scaffold for development as a novel fluorescent probe. The presence of a carboxylic acid group offers a convenient site for chemical modification and conjugation, making it a valuable building block for creating targeted sensors.[4]

This document serves as a comprehensive guide for researchers, scientists, and drug development professionals. It is designed not as a rigid set of instructions, but as a complete framework for the characterization, validation, and application of OXP Acid in fluorescence microscopy. As this is a foundational molecule rather than a fully characterized commercial probe, this guide emphasizes the critical initial steps of validation that must be performed by the end-user. We will walk through determining its spectral properties, optimizing staining conditions for both live and fixed cells, and assessing key performance metrics such as cytotoxicity and photostability.

Part 1: Initial Characterization and Validation Workflow

Before using any new fluorescent probe in a critical experiment, a systematic characterization is essential for generating reliable and reproducible data. The following workflow provides a logical sequence of experiments to validate OXP Acid for your specific application.

Caption: Recommended workflow for validating OXP Acid.

Part 2: Physicochemical and Predicted Fluorescent Properties

While the precise photophysical properties of OXP Acid are not extensively documented in public literature, we can infer a likely starting point for its spectral characteristics based on its xanthen-9-one core, which is related to fluorescein.[3][5] It is imperative that the user experimentally verifies the excitation and emission maxima using a spectrophotometer.

Property	Value / Prediction	Source / Comment
Molecular Formula	C₁₆H₁₂O₄
Molecular Weight	268.27 g/mol
CAS Number	30087-33-3
Appearance	White to off-white powder
Predicted λex (max)	~490 nm	Hypothesized. Based on fluorescein core.[5] Requires experimental verification.
Predicted λem (max)	~515 nm	Hypothesized. Based on fluorescein core.[5] Requires experimental verification.
Recommended Filter Set	Standard FITC / GFP filter	Starting Point. Use a filter set with Ex: 470/40 nm and Em: 525/50 nm.
Solubility	Soluble in DMSO, DMF, MeOH	Insoluble in water. Prepare concentrated stock in organic solvent.

Part 3: Core Experimental Protocols

These protocols are designed as a robust starting point. Optimization of concentrations, incubation times, and buffer conditions is highly recommended for each specific cell type and experimental setup.

Protocol 1: Preparation of OXP Acid Stock Solution

The foundation of reproducible staining is a properly prepared and stored stock solution.

• Weighing: Carefully weigh out 1-5 mg of OXP Acid powder.

• Solvation: Dissolve the powder in high-quality, anhydrous dimethyl sulfoxide (DMSO) to create a 1-10 mM stock solution. For example, to make a 1 mM stock, dissolve 2.68 mg of OXP Acid in 10 mL of DMSO.

• Mixing: Vortex thoroughly for several minutes until the solid is completely dissolved. Gentle warming in a 37°C water bath can aid dissolution.

• Aliquoting & Storage: Aliquot the stock solution into small, single-use volumes (e.g., 10-20 µL) in amber or black microcentrifuge tubes to protect from light. Store at -20°C. Properly stored, the DMSO stock should be stable for at least 6 months. Avoid repeated freeze-thaw cycles.

Protocol 2: Determining the Optimal Staining Concentration

Before proceeding to imaging experiments, it is critical to determine the lowest dye concentration that provides a high signal-to-noise ratio without inducing artifacts or cytotoxicity.

• Cell Seeding: Plate your cells of interest on a suitable imaging vessel (e.g., glass-bottom 96-well plate or coverslips) and grow to 70-80% confluency.

• Prepare Dilutions: Prepare a series of working solutions by diluting the OXP Acid stock solution in your normal cell culture medium or a suitable imaging buffer (e.g., Hanks' Balanced Salt Solution, HBSS). A suggested concentration range to test is from 50 nM to 10 µM (e.g., 10 µM, 5 µM, 2.5 µM, 1 µM, 500 nM, 250 nM, 100 nM, 50 nM).

• Staining: Remove the culture medium from the cells and replace it with the prepared OXP Acid working solutions. Include a "vehicle control" well containing medium with the same final concentration of DMSO as the highest OXP Acid concentration.

• Incubation: Incubate the cells at 37°C in a CO₂ incubator for a standard time, for example, 30 minutes.

• Washing: Gently wash the cells twice with pre-warmed imaging buffer to remove excess probe.

• Imaging: Image all wells using identical microscope settings (e.g., laser power, exposure time, gain).

• Analysis: Identify the lowest concentration that yields bright, specific staining with minimal background fluorescence. Note any changes in cell morphology at higher concentrations, which may indicate cytotoxicity.

Protocol 3: Live-Cell Staining and Imaging

This protocol is for imaging dynamic processes in living cells.

• Cell Preparation: Grow cells on an appropriate imaging dish or chamber slide to the desired confluency.

• Prepare Staining Solution: Based on the optimization from Protocol 2, dilute the OXP Acid stock solution to the predetermined optimal concentration in pre-warmed cell culture medium or imaging buffer.

• Staining: Remove the existing medium and add the staining solution to the cells.

• Incubation: Incubate at 37°C for 15-60 minutes. The optimal time should be determined empirically.

• Wash (Optional but Recommended): For clearer imaging, gently wash the cells 1-2 times with pre-warmed imaging buffer. Some protocols may allow for no-wash imaging, but this can increase background signal.

• Imaging: Mount the sample on the microscope stage, ensuring the environmental chamber is set to 37°C and 5% CO₂. Use the predetermined filter set (start with FITC/GFP settings) to acquire images.

• Analysis: Observe the subcellular localization of the fluorescent signal.

Caption: Workflow for live-cell staining with OXP Acid.

Protocol 4: Fixed-Cell Staining (Immunofluorescence Compatibility)

Fixation allows for long-term sample preservation and is often required for multiplexing with antibody-based staining (immunofluorescence).

• Cell Preparation: Grow cells on sterile glass coverslips in a multi-well plate.

• Fixation: Gently wash cells with Phosphate-Buffered Saline (PBS). Fix the cells by incubating with 4% paraformaldehyde (PFA) in PBS for 15-20 minutes at room temperature.[6]

• Wash: Wash the fixed cells three times with PBS for 5 minutes each.

• Permeabilization (If Needed): If OXP Acid targets an intracellular structure, permeabilize the cell membranes by incubating with 0.1-0.25% Triton X-100 in PBS for 10 minutes.

• Wash: Wash again three times with PBS for 5 minutes each.

• Staining: Dilute the OXP Acid stock solution to the optimal concentration in PBS. Add the solution to the coverslips and incubate for 20-30 minutes at room temperature, protected from light.

• Final Washes: Wash the coverslips three times with PBS for 5 minutes each to remove unbound probe.

• Mounting: Mount the coverslips onto microscope slides using an antifade mounting medium. Seal the edges with nail polish or a commercial sealant.[6]

• Imaging: Image using a standard fluorescence or confocal microscope. Samples can typically be stored at 4°C, protected from light, for several weeks.

Part 4: Essential Validation Protocols

Protocol 5: Basic Cytotoxicity Assessment

This assay helps determine the concentration range of OXP Acid that is non-toxic to cells, which is crucial for interpreting live-cell imaging data.

• Cell Seeding: Plate cells in a 96-well clear-bottom black plate and allow them to adhere overnight.

• Treatment: Treat cells with a range of OXP Acid concentrations (as in Protocol 2) for a duration relevant to your planned experiments (e.g., 2 hours, 24 hours). Include a "vehicle control" (DMSO only) and a "positive control" for cell death (e.g., 0.1% Saponin or 70% Methanol for 10-30 minutes).[7]

• Dead-Cell Staining: After treatment, add a membrane-impermeant nuclear dye like Propidium Iodide (PI) or a commercial dead-cell stain (e.g., SYTOX™ Green) to all wells at its recommended concentration.[4][8] Incubate for 15 minutes.

• Live-Cell Staining (Optional): To normalize for cell number, add a membrane-permeant nuclear stain that labels all cells, such as Hoechst 33342.

• Imaging and Quantification: Use a high-content imager or automated fluorescence microscope to count the total number of cells (Hoechst channel) and the number of dead cells (PI/SYTOX channel) in each well.

• Analysis: Calculate the percentage of dead cells for each concentration of OXP Acid. A significant increase in cell death compared to the vehicle control indicates cytotoxicity at that concentration.

Protocol 6: Photostability Assessment

Photostability determines how long a sample can be imaged before the fluorescent signal is lost to photobleaching.

• Sample Preparation: Prepare a live or fixed cell sample stained with the optimal concentration of OXP Acid.

• Identify Region of Interest (ROI): Place the sample on the microscope and find a representative field of view.

• Time-Lapse Imaging: Set up a time-lapse acquisition. Continuously illuminate the sample using consistent excitation power and acquire an image at regular intervals (e.g., every 5-10 seconds) for several minutes.[9]

• Data Analysis:

  • Select several stained cells or structures within the ROI.

  • Measure the mean fluorescence intensity of these regions in each frame of the time-lapse series.

  • Plot the normalized fluorescence intensity as a function of time (or image number).

  • The rate of decay of this curve is a measure of the photostability. A slower decay indicates higher photostability. This can be compared against a known standard fluorophore like EGFP or Alexa Fluor 488.[9]

Conclusion

2-(9-Oxoxanthen-2-yl)propionic acid (OXP Acid) is a promising molecular scaffold for fluorescence microscopy applications. Its xanthene core suggests favorable photophysical properties, and its carboxylic acid moiety provides a handle for future functionalization. This guide provides the essential framework for any researcher to begin working with this compound. By following the outlined workflows for characterization, protocol optimization, and validation, users can confidently assess the suitability of OXP Acid for their specific imaging needs and contribute to the collective understanding of this novel probe.

References

• Addgene. (2017, June 8). Choosing the B(right)est Fluorescent Protein: Photostability. Addgene Blog. Retrieved from [Link]

• Niu, G., et al. (2016). Deep-Red and Near-Infrared Xanthene Dyes for Rapid Live Cell Imaging. ResearchGate. Retrieved from [Link]

• Promega Corporation. (2019, May 1). Cytotoxicity Assays: In Vitro Methods to Measure Dead Cells. National Center for Biotechnology Information. Retrieved from [Link]

• Theillet, F.-X., et al. (n.d.). Photobleaching step analysis for robust determination of protein complex stoichiometries. eLife. Retrieved from [Link]

• Grimm, J. B., et al. (2021). An open and shut case? Chemistry to control xanthene dyes. National Center for Biotechnology Information. Retrieved from [Link]

• Bio-protocol. (n.d.). 3.4. Photostability Measurements. Retrieved from [Link]

• Lambert, T. J., et al. (2019). Enhancing fluorescent protein photostability through robot-assisted photobleaching. National Center for Biotechnology Information. Retrieved from [Link]

• Widengren, J., et al. (2008). Characterization of New Fluorescent Labels for Ultrahigh Resolution Microscopy. ResearchGate. Retrieved from [Link]

• MySkinRecipes. (n.d.). 2-(9-Oxoxanthen-2-yl)propionic Acid. Retrieved from [Link]

• Krumova, K., & Cosa, G. (2016). A Guide to Small Fluorescent Probes for Single-Molecule Biophysics. AIP Publishing. Retrieved from [Link]

• Seefeldt, B., et al. (2013). Characterization of a New Series of Fluorescent Probes for Imaging Membrane Order. National Center for Biotechnology Information. Retrieved from [Link]

• Nowicka-Krawczyk, P., et al. (2013). A Novel Staining Protocol for Multiparameter Assessment of Cell Heterogeneity in Phormidium Populations (Cyanobacteria) Employing Fluorescent Dyes. National Center for Biotechnology Information. Retrieved from [Link]

• Bio-protocol. (n.d.). Cell staining. Retrieved from [Link]

• Giepmans, B. N. G., et al. (2006). Fluorescent Probes and Fluorescence (Microscopy) Techniques — Illuminating Biological and Biomedical Research. ResearchGate. Retrieved from [Link]

• Urano, Y., et al. (2015). Xanthene-based functional dyes: towards new molecules operating in the near-infrared region. Organic & Biomolecular Chemistry. Retrieved from [Link]

• North, A. J. (2017). Fluorescence Microscopy: A Concise Guide to Current Imaging Methods. Microscopist. Retrieved from [Link]

• Zhang, X.-F. (2013). Fluorescence Properties of Twenty Fluorescein Derivatives: Lifetime, Quantum Yield, Absorption and Emission Spectra. ResearchGate. Retrieved from [Link]

• Daly, K. T., & Schnermann, M. J. (2022). Heteroatom-Substituted Xanthene Fluorophores Enter the Shortwave-Infrared Region. National Center for Biotechnology Information. Retrieved from [Link]

• Drexhage, K. H. (1975). Fluorescence Efficiency of Laser Dyes. National Center for Biotechnology Information. Retrieved from [Link]

• ResearchGate. (2019). The optical properties of 9-amino-9H-xanthene derivatives in different pH and their application for biomarkers in lysosome and mitochondria. Retrieved from [Link]

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Introduction: The Analytical Imperative for a Novel Therapeutic Candidate

An Application Note and Protocol for the Stability-Indicating HPLC Analysis of 2-(9-Oxoxanthen-2-yl)propionic Acid

2-(9-Oxoxanthen-2-yl)propionic acid is a heterocyclic compound featuring a xanthenone core linked to a propionic acid moiety.[1] This molecule is of significant interest in pharmaceutical research and development, serving as a key intermediate in the synthesis of potential anti-inflammatory and analgesic drugs.[1] Its conjugated structure also lends itself to applications as a fluorescent probe in biochemical assays.[1] As with any active pharmaceutical ingredient (API), ensuring its purity, stability, and quality is paramount for guaranteeing safety and efficacy.

High-Performance Liquid Chromatography (HPLC) stands as the definitive analytical tool for assessing the purity and stability of drug substances.[2] For regulatory submissions and routine quality control, it is not sufficient to merely quantify the main compound; the analytical method must be stability-indicating. This means the method must be capable of accurately separating the API from any potential degradation products that may form under various environmental stresses.[3]

This application note details the development and validation of a robust, stability-indicating reversed-phase HPLC (RP-HPLC) method for 2-(9-Oxoxanthen-2-yl)propionic acid. The methodology is grounded in established chromatographic principles and adheres to the validation framework outlined by the International Council for Harmonisation (ICH) guideline Q2(R1).[4][5] We will explore the rationale behind the selection of chromatographic parameters and provide detailed protocols for method execution, forced degradation studies, and validation.

Scientific Rationale and Method Development Strategy

The architecture of a successful HPLC method is built upon a fundamental understanding of the analyte's physicochemical properties. The choices of stationary phase, mobile phase, and detection parameters are not arbitrary but are deliberate decisions made to achieve optimal separation and sensitivity.

Analyte Chemistry and its Chromatographic Implications

2-(9-Oxoxanthen-2-yl)propionic acid is an acidic molecule due to its carboxylic acid functional group. In RP-HPLC, the ionization state of an analyte dramatically influences its retention and peak shape.[6] An ionized (deprotonated) carboxylic acid is highly polar and will exhibit poor retention and significant peak tailing on a non-polar stationary phase like C18. To ensure reproducible retention and sharp, symmetrical peaks, the ionization of the propionic acid group must be suppressed. This is achieved by maintaining the mobile phase pH at a level at least one to two units below the analyte's pKa, thereby keeping it in its neutral, more hydrophobic form.[7]

Chromatographic System Design

• Stationary Phase Selection: A C18 (octadecylsilane) column was selected as the stationary phase. C18 is the most common reversed-phase packing, offering excellent hydrophobic retention and selectivity for a wide range of molecules, making it an ideal starting point for method development.

• Mobile Phase Optimization:

  • Aqueous Component & pH Control: A phosphate buffer at pH 3.0 was chosen for the aqueous portion of the mobile phase. This pH is sufficiently acidic to ensure the complete protonation of the analyte's carboxylic acid group, leading to enhanced retention and improved peak symmetry.[8]

  • Organic Modifier: Acetonitrile was selected as the organic modifier. Compared to methanol, acetonitrile often provides better peak shapes, lower backpressure, and different selectivity, particularly for compounds with aromatic rings.[6]

  • Gradient Elution: A gradient elution program, starting with a higher percentage of the aqueous buffer and gradually increasing the proportion of acetonitrile, was implemented. This approach is essential for a stability-indicating method, as it ensures that both the main, relatively non-polar analyte and any potentially more polar degradation products are eluted effectively within a reasonable timeframe, with good resolution and peak shape.

• Detector Wavelength Selection: The conjugated xanthenone system in the molecule provides a strong chromophore, making it ideal for UV detection. A preliminary scan of the analyte in the mobile phase diluent would be performed to determine the wavelength of maximum absorbance (λmax), which is then used for quantification to ensure maximum sensitivity.

Visual Workflow for Method Development

The logical progression from understanding the analyte to a fully validated method is a systematic process.

Caption: Logical workflow for HPLC method development and validation.

Experimental Protocols

Materials and Equipment

Category	Item
Instrumentation	HPLC system with quaternary pump, autosampler, column oven, and PDA/UV detector
Column	C18, 250 mm x 4.6 mm, 5 µm particle size
Reagents	Acetonitrile (HPLC Grade), Methanol (HPLC Grade)
Monobasic Potassium Phosphate (KH₂PO₄), Phosphoric Acid (H₃PO₄)
Water (HPLC Grade or Milli-Q)
Hydrochloric Acid (HCl), Sodium Hydroxide (NaOH), Hydrogen Peroxide (H₂O₂)
Standards	2-(9-Oxoxanthen-2-yl)propionic Acid Reference Standard

Protocol 1: Solution Preparation

• Mobile Phase A (25 mM Phosphate Buffer, pH 3.0):

  • Weigh 3.4 g of KH₂PO₄ and dissolve in 1000 mL of HPLC grade water.

  • Adjust the pH to 3.0 ± 0.05 using 85% phosphoric acid.

  • Filter the buffer through a 0.45 µm nylon membrane filter.

• Mobile Phase B (Acetonitrile):

  • Use HPLC grade acetonitrile directly. Filter if necessary.

• Diluent:

  • Prepare a mixture of Mobile Phase A and Acetonitrile in a 50:50 (v/v) ratio.

• Standard Stock Solution (1.0 mg/mL):

  • Accurately weigh 25 mg of the reference standard into a 25 mL volumetric flask.

  • Dissolve and dilute to volume with the diluent.

• Working Standard Solution (0.1 mg/mL):

  • Pipette 5 mL of the Standard Stock Solution into a 50 mL volumetric flask and dilute to volume with the diluent.

Protocol 2: Chromatographic Conditions

Parameter	Condition
Column	C18, 250 mm x 4.6 mm, 5 µm
Mobile Phase	A: 25 mM KH₂PO₄ Buffer, pH 3.0B: Acetonitrile
Gradient Program	Time (min)
Flow Rate	1.0 mL/min
Column Temperature	30 °C
Detection	UV at λmax (e.g., 254 nm)
Injection Volume	10 µL
Run Time	30 minutes

Stability-Indicating Power: Forced Degradation Protocol

Forced degradation studies are essential to demonstrate that the analytical method can separate the API from its degradation products, thus proving its specificity.[9][10] A target degradation of 5-20% is generally recommended to ensure that significant degradation products are formed without completely consuming the parent compound.[10]

Protocol 3: Stress Condition Application

For each condition, a sample of the API at 1.0 mg/mL is prepared and subjected to stress. A control sample (API at 1.0 mg/mL in diluent, stored at ambient temperature) is analyzed alongside.

• Acid Hydrolysis:

  • Mix 1 mL of the API stock solution with 1 mL of 1 M HCl.

  • Heat at 80 °C for 6 hours.

  • Cool, neutralize with 1 M NaOH, and dilute to a final concentration of 0.1 mg/mL with diluent for analysis.

• Base Hydrolysis:

  • Mix 1 mL of the API stock solution with 1 mL of 0.1 M NaOH.

  • Keep at ambient temperature for 2 hours.

  • Neutralize with 0.1 M HCl and dilute to a final concentration of 0.1 mg/mL with diluent.

• Oxidative Degradation:

  • Mix 1 mL of the API stock solution with 1 mL of 6% H₂O₂.

  • Keep at ambient temperature for 4 hours, protected from light.

  • Dilute to a final concentration of 0.1 mg/mL with diluent.

• Thermal Degradation:

  • Store the solid API powder in a hot air oven at 105 °C for 24 hours.

  • After cooling, prepare a 0.1 mg/mL solution in diluent for analysis.

• Photolytic Degradation:

  • Expose a 0.1 mg/mL solution of the API to direct sunlight or a photostability chamber to provide an overall illumination of not less than 1.2 million lux hours and an integrated near-ultraviolet energy of not less than 200 watt-hours/square meter.

  • A control sample should be wrapped in aluminum foil to protect it from light.

Caption: Experimental workflow for forced degradation studies.

Method Validation Summary

The developed method must be validated according to ICH Q2(R1) guidelines to demonstrate its suitability for the intended purpose.[5][11]

Parameter	Purpose	Typical Acceptance Criteria
Specificity	To ensure the method can assess the analyte unequivocally in the presence of its potential impurities and degradants.	Peak purity index > 0.999 for the main peak in stressed samples. Baseline resolution between the main peak and all degradation products.
Linearity	To demonstrate a proportional relationship between concentration and detector response.	Correlation coefficient (r²) ≥ 0.999 over the specified range (e.g., 50-150% of the working concentration).
Accuracy	To assess the closeness of the test results to the true value.	% Recovery between 98.0% and 102.0% at three concentration levels.
Precision (Repeatability)	To show the precision under the same operating conditions over a short interval.	Relative Standard Deviation (%RSD) ≤ 2.0% for six replicate injections.
Intermediate Precision	To express within-laboratory variations (different days, different analysts).	%RSD ≤ 2.0% between two different sets of analyses.
Robustness	To measure the method's capacity to remain unaffected by small, deliberate variations in parameters.	System suitability parameters remain within limits when flow rate (±0.1 mL/min), pH (±0.2 units), and column temperature (±2 °C) are varied.
Limit of Quantitation (LOQ)	The lowest amount of analyte that can be quantitatively determined with suitable precision and accuracy.	Signal-to-noise ratio ≥ 10.

Conclusion

This application note presents a comprehensive, stability-indicating RP-HPLC method for the analysis of 2-(9-Oxoxanthen-2-yl)propionic acid. The method leverages fundamental chromatographic principles to achieve a robust separation of the main compound from its degradation products generated under various stress conditions. By employing a C18 column with a gradient elution of pH 3.0 phosphate buffer and acetonitrile, the method provides excellent peak shape and resolution. The protocols provided for method execution, forced degradation, and validation serve as a complete guide for researchers, scientists, and drug development professionals, ensuring that the quality and stability of this important pharmaceutical intermediate can be monitored with high confidence and in accordance with regulatory expectations.

References

• Title: ICH Q2(R1) Validation of Analytical Procedures: Text and Methodology Source: ECA Academy URL: [Link]

• Title: A Review on HPLC Method Development and Validation in Forced Degradation Studies Source: International Journal of All Research Education and Scientific Methods (IJARESM) URL: [Link]

• Title: Forced Degradation as an Integral Part of HPLC Stability-Indicating Method Development Source: Journal of Analytical & Pharmaceutical Research URL: [Link]

• Title: A practical guide to forced degradation and stability studies for drug substances Source: Onyx Scientific URL: [Link]

• Title: Q2(R1) Validation of Analytical Procedures: Text and Methodology Guidance for Industry Source: U.S. Food and Drug Administration (FDA) URL: [Link]

• Title: Q2(R1) Validation of Analytical Procedures: Text and Methodology Source: U.S. Food and Drug Administration (FDA) URL: [Link]

• Title: Quality Guidelines Source: International Council for Harmonisation (ICH) URL: [Link]

• Title: Revised ICH Guideline Q2(R1) On Validation Of Analytical Procedures Source: Starodub URL: [Link]

• Title: Method Development & Forced Degradation Source: J-STAR Research URL: [Link]

• Title: 2-(9-Oxoxanthen-2-yl)propionic acid Source: Chem-Impex URL: [Link]

• Title: How does an acid pH affect reversed-phase chromatography separations? Source: Biotage URL: [Link]

• Title: 2-(9-Oxoxanthen-2-yl)propionic Acid 1,5,7-Triazabicyclo[4.4.0]dec-5-ene Salt Source: Lab Alley URL: [Link]

• Title: 2-(9-Oxoxanthen-2-yl)propionic Acid Source: MySkinRecipes URL: [Link]

• Title: Reversed Phase HPLC Method Development Source: Phenomenex URL: [Link]

• Title: 2-(9-Oxoxanthen-2-yl)propionic Acid >98.0%(GC)(T) 1g Source: Laboratorium Discounter URL: [Link]

• Title: pH/Organic solvent double-gradient reversed-phase HPLC Source: ResearchGate URL: [Link]

• Title: Development of a reversed-phase HPLC method for determination of related impurities of Lenalidomide Source: Chemical Review and Letters URL: [Link]

• Title: Development and validation of an RP-HPLC method for analysis of 2-(5-(4-chlorophenyl)-3-(ethoxycarbonyl)-2-methyl-1H-pyrrol-1-yl)propanoic acid and its impurities under different pH Source: Pharmacia URL: [Link]

• Title: Synthesis of 9-oxoxanthen-2-carboxylic acids Source: Journal of the Chemical Society, Perkin Transactions 1 URL: [Link]

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• 5. fda.gov [fda.gov]
• 6. phx.phenomenex.com [phx.phenomenex.com]
• 7. biotage.com [biotage.com]
• 8. Development and validation of an RP-HPLC method for analysis of 2-(5-(4-chlorophenyl)-3-(ethoxycarbonyl)-2-methyl-1H-pyrrol-1-yl)propanoic acid and its impurities under different pH [pharmacia.pensoft.net]
• 9. ijarsct.co.in [ijarsct.co.in]
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• 11. fda.gov [fda.gov]

Application Notes and Protocols for 2-(9-Oxoxanthen-2-yl)propionic Acid in OLED Material Development

For Researchers, Scientists, and Drug Development Professionals

Introduction: The Potential of Xanthene Derivatives in Next-Generation OLEDs

Organic Light-Emitting Diodes (OLEDs) represent a significant advancement in display and lighting technology, offering superior contrast, color purity, and physical flexibility over conventional methods.[1][2] The heart of an OLED is the emissive layer (EML), where organic materials convert electrical charge into light. The ongoing quest for more efficient and stable EML materials is critical for the continued innovation in this field.[3]

Xanthene derivatives have emerged as a promising class of materials for OLED applications due to their rigid, planar structure which often leads to high photoluminescence quantum yields.[4] The 9-oxoxanthene core, in particular, provides a robust scaffold that can be functionalized to tune its electronic and photophysical properties. 2-(9-Oxoxanthen-2-yl)propionic acid is a versatile compound that is noted for its potential applications in advanced materials, including OLEDs.[4][5] Its structure combines the luminescent xanthene core with a propionic acid group, which can be used for further chemical modifications or to influence film morphology.[6] This document provides a detailed guide on the proposed synthesis, characterization, and application of 2-(9-Oxoxanthen-2-yl)propionic acid as an emissive or host material in OLEDs.

Synthesis and Purification of 2-(9-Oxoxanthen-2-yl)propionic Acid

Proposed Synthetic Pathway

The proposed synthesis involves two main stages: the formation of the 9-oxoxanthene core, potentially via an Ullmann condensation or a similar cyclization reaction, followed by the introduction of the propionic acid moiety using a palladium-catalyzed coupling reaction. A plausible retrosynthetic analysis suggests starting with simpler, commercially available precursors.

A key reaction could be a variation of the Ullmann condensation to form the diaryl ether bond of the xanthene core. This would be followed by a cyclization to form the 9-oxoxanthene structure. The propionic acid side chain could then be introduced via a Suzuki or Heck coupling reaction.[5][8]

Protocol 1: Proposed Synthesis of 2-(9-Oxoxanthen-2-yl)propionic Acid

Disclaimer: This is a proposed protocol and has not been experimentally validated. It should be adapted and optimized by a qualified synthetic chemist.

Step 1: Synthesis of a Substituted 2-phenoxybenzoic Acid

• In a round-bottom flask, combine a suitably substituted phenol and a 2-halobenzoic acid derivative.

• Add a copper catalyst, such as copper(I) iodide, and a base, for example, potassium carbonate.

• The reaction is typically performed in a high-boiling polar solvent like N,N-dimethylformamide (DMF) or dimethyl sulfoxide (DMSO).

• Heat the mixture under an inert atmosphere (e.g., nitrogen or argon) at a temperature ranging from 150 to 200 °C for several hours.

• Monitor the reaction progress using thin-layer chromatography (TLC).

• Upon completion, cool the reaction mixture, acidify with a mineral acid (e.g., HCl), and extract the product with an organic solvent.

• Purify the resulting 2-phenoxybenzoic acid derivative by recrystallization or column chromatography.

Step 2: Cyclization to form the 9-Oxoxanthene Core

• Treat the purified 2-phenoxybenzoic acid derivative with a strong acid, such as concentrated sulfuric acid or polyphosphoric acid.

• Gently heat the mixture to promote intramolecular electrophilic acylation, leading to the formation of the 9-oxoxanthene ring system.

• Carefully pour the reaction mixture over ice to precipitate the product.

• Collect the solid by filtration, wash with water, and dry.

• This step should yield a functionalized 9-oxoxanthene, for example, a 2-halo-9-oxoxanthene.

Step 3: Palladium-Catalyzed Cross-Coupling to Introduce the Propionic Acid Moiety

• In a Schlenk flask, dissolve the 2-halo-9-oxoxanthene in a suitable solvent system, such as a mixture of toluene and water.

• Add a palladium catalyst, for instance, tetrakis(triphenylphosphine)palladium(0), and a suitable boronic acid or ester reagent for the propionic acid side chain. A base, such as sodium carbonate, is also required.

• Heat the reaction mixture under an inert atmosphere and monitor by TLC.

• After the reaction is complete, perform an aqueous workup and extract the product into an organic solvent.

• Purify the crude product by column chromatography to obtain 2-(9-Oxoxanthen-2-yl)propionic acid.

Step 4: Final Purification

For use in OLEDs, the material must be of very high purity.

• Perform a final purification of the product by temperature gradient sublimation to remove any residual impurities.

Physicochemical and Photophysical Characterization

The successful application of 2-(9-Oxoxanthen-2-yl)propionic acid in OLEDs hinges on its photophysical and electrochemical properties. While experimental data for this specific molecule is not published, we can predict its likely characteristics based on known xanthene derivatives.[4]

Predicted Properties of 2-(9-Oxoxanthen-2-yl)propionic Acid

Property	Predicted Value/Range	Method of Measurement	Significance in OLEDs
Molecular Weight	268.27 g/mol	Mass Spectrometry	Affects sublimation temperature and film morphology.
Melting Point	164 - 174 °C[5]	Differential Scanning Calorimetry (DSC)	Indicates thermal stability.
UV-Vis Absorption (λmax)	300 - 350 nm	UV-Vis Spectroscopy	Determines the wavelengths of light the material absorbs.
Photoluminescence (PL) Emission (λmax)	400 - 500 nm (Blue-Green)	Fluorescence Spectroscopy	Defines the color of light emitted.
Photoluminescence Quantum Yield (PLQY)	> 70%	Integrating Sphere Measurement	Measures the efficiency of light emission in the solid state.
HOMO Level	-5.5 to -6.0 eV	Cyclic Voltammetry (CV)	Energy of the highest occupied molecular orbital; important for hole injection.
LUMO Level	-2.5 to -3.0 eV	Calculated from HOMO and optical bandgap	Energy of the lowest unoccupied molecular orbital; important for electron injection.
Triplet Energy (ET)	> 2.7 eV	Phosphorescence Spectroscopy (at 77K)	Crucial for use as a host material in phosphorescent OLEDs (PhOLEDs).

Application in OLED Device Fabrication and Testing

Based on its predicted properties, 2-(9-Oxoxanthen-2-yl)propionic acid could be investigated as either a blue or green emitting dopant or as a host material in a phosphorescent OLED. The propionic acid group may influence its solubility for solution-processed devices or its film-forming properties in vacuum-deposited devices.

Experimental Workflow for OLED Device Integration

Figure 1: A generalized workflow for the integration and testing of 2-(9-Oxoxanthen-2-yl)propionic acid in a multi-layer OLED device fabricated via thermal evaporation.

Protocol 2: Fabrication of a Multilayer OLED Device

This protocol describes the fabrication of a simple multi-layer OLED device using 2-(9-Oxoxanthen-2-yl)propionic acid as an emissive dopant via thermal evaporation.

1. Substrate Preparation:

• Begin with pre-patterned indium tin oxide (ITO) coated glass substrates.

• Clean the substrates sequentially in an ultrasonic bath with detergent, deionized water, acetone, and isopropanol (15 minutes each).

• Dry the substrates with a stream of high-purity nitrogen.

• Immediately transfer the cleaned substrates to a UV-ozone cleaner for 15 minutes to remove organic residues and improve the ITO work function.

2. Layer Deposition (High-Vacuum Thermal Evaporation):

Perform all deposition steps in a high-vacuum chamber (pressure < 10⁻⁶ Torr).

• Hole Injection Layer (HIL): Deposit a 10 nm layer of di-[4-(N,N-ditolyl-amino)-phenyl]cyclohexane (TAPC).

• Hole Transport Layer (HTL): Deposit a 40 nm layer of N,N'-bis(naphthalen-1-yl)-N,N'-bis(phenyl)-benzidine (NPB).

• Emissive Layer (EML): Co-evaporate a host material, such as 4,4'-Bis(N-carbazolyl)-1,1'-biphenyl (CBP), with 2-(9-Oxoxanthen-2-yl)propionic acid as the dopant. The doping concentration should be varied (e.g., 1-10 wt%) to find the optimal performance. The typical thickness of the EML is 30 nm.

• Electron Transport Layer (ETL): Deposit a 30 nm layer of tris(8-hydroxyquinolinato)aluminium (Alq3).

• Electron Injection Layer (EIL): Deposit a thin (1 nm) layer of lithium fluoride (LiF).

• Cathode: Deposit a 100 nm layer of aluminum (Al).

3. Encapsulation:

• After deposition, transfer the device to a nitrogen-filled glovebox without exposure to air or moisture.

• Encapsulate the device using a UV-curable epoxy and a cover glass to protect the organic layers and cathode from degradation.

Protocol 3: Device Characterization

• Electroluminescence (EL) Spectra: Measure the EL spectra of the device at different driving voltages using a spectroradiometer. This will determine the color coordinates of the emitted light.

• Current Density-Voltage-Luminance (J-V-L) Characteristics: Use a source measure unit and a calibrated photodiode to measure the current density and luminance as a function of the applied voltage.

• Efficiency Calculations: From the J-V-L data, calculate the key performance metrics:

  • Current Efficiency (cd/A): The ratio of luminance to current density.

  • Power Efficiency (lm/W): The ratio of emitted luminous flux to the input electrical power.

  • External Quantum Efficiency (EQE, %): The ratio of the number of photons emitted from the device to the number of electrons injected.

Troubleshooting and Scientific Rationale

• Low Efficiency: If the device efficiency is low, it could be due to poor charge balance or inefficient energy transfer from the host to the dopant. Adjusting the layer thicknesses or the doping concentration of 2-(9-Oxoxanthen-2-yl)propionic acid can help optimize charge recombination within the EML.

• High Turn-on Voltage: A high turn-on voltage may indicate large energy barriers for charge injection. Ensure proper cleaning of the ITO and consider using different HIL or EIL materials to better match the energy levels of the adjacent organic layers.

• Color Shift with Voltage: A change in the emission color at different voltages could suggest that recombination is occurring in multiple layers. Thicker transport layers or the inclusion of charge-blocking layers can help confine recombination to the intended emissive layer.

Conclusion

2-(9-Oxoxanthen-2-yl)propionic acid presents an interesting molecular structure for investigation in the field of OLEDs. Its rigid xanthene core is conducive to high luminescence efficiency, while the propionic acid functional group offers avenues for further molecular engineering and may influence material processability. The protocols and data presented in this application note, though based on a proposed synthesis and predicted properties, provide a robust framework for researchers to explore the potential of this and similar xanthene derivatives in the development of next-generation OLED materials.

References

• Vertex AI Search, Photophysical investigation into room-temperature emission
• Chem-Impex, 2-(9-Oxoxanthen-2-yl)propionic acid.
• MDPI, Advanced Performance of Photoluminescent Organic Light-Emitting Diodes Enabled by Natural Dye Emitters Considering a Circular Economy Str
• NIH, Unraveling the Position Effect of Spiroxanthene-Based n-Type Hosts for High-Performance TADF–OLEDs.
• Wikipedia, Ullmann condens
• MySkinRecipes, 2-(9-Oxoxanthen-2-yl)propionic Acid.
• OLED-Info, Researchers suggest a new four-step process to pattern solution-processable OLED emitter layers without UV radi
• PubMed, Step-by-Step Guide for Harnessing Organic Light Emitting Diodes by Solution Processed Device Fabric
• ResearchGate, A Spiro [Fluorene-9, 9'-Xanthene]-Based Host Material for Efficient Green and Blue Phosphorescent OLED.
• ResearchGate, Characteristics Study of OLED M
• ResearchGate, The Ullmann Ether Condens
• ResearchGate, Materials, Devices, Fabrication, Characterization, and Applications for OLED Illumin
• ResearchGate, pharmacological properties of 2-(9-oxo-xanthen-2-yl)propionic acid(y-5554).
• KTU, Characterization of materials for organic light-emitting diodes.
• PubMed, Photophysical characteriz
• Journal of the Chemical Society, Perkin Transactions 1 (RSC Publishing), Synthesis of 9-oxoxanthen-2-carboxylic acids.
• ResearchGate, Fabrication of Organic Light Emitting Diodes (OLEDs) using the Lamination method in a Vacuum-Free Environment.
• Ossila, OLED Fabric
• MDPI, Efficient Palladium-Catalyzed Synthesis of 2-Aryl Propionic Acids.
• ResearchGate, Photophysical behavior of lipophilic xanthene dyes without the involvement of photoinduced electron transfer mechanism.
• Journal of Materials and Environmental Science, Organic Light Emitting Diodes: Devices and applic
• Ossila, Organic Light Emitting Diode: OLED Gener
• DOI, Applied Suzuki cross-coupling reaction for syntheses of biologically active compounds.

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• 2. chemimpex.com [chemimpex.com]
• 3. Redirecting [linkinghub.elsevier.com]
• 4. 2-(9-Oxoxanthen-2-yl)propionic Acid [myskinrecipes.com]
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• 7. Ullmann condensation - Wikipedia [en.wikipedia.org]
• 8. researchgate.net [researchgate.net]

Application Notes and Protocols for 2-(9-Oxoxanthen-2-yl)propionic Acid as a Fluorescent pH Sensor

For Researchers, Scientists, and Drug Development Professionals

Authored by: Gemini, Senior Application Scientist

Introduction: The Critical Role of pH in Biological Systems and Drug Development

The precise regulation of pH is fundamental to a vast array of biological processes, from enzymatic activity and protein stability to cellular signaling and homeostasis. Deviations from physiological pH are hallmarks of numerous pathological conditions, including cancer, inflammation, and neurodegenerative disorders. Consequently, the ability to accurately measure and monitor pH in real-time within biological systems is of paramount importance for both basic research and pharmaceutical development. In the realm of drug discovery, understanding how a drug candidate interacts with and is affected by the pH of its microenvironment, such as the acidic interiors of endosomes and lysosomes, is crucial for predicting its efficacy and mechanism of action.[1]

Fluorescent pH indicators have emerged as indispensable tools for these investigations, offering high sensitivity and spatiotemporal resolution for pH measurements in living cells and in vitro assays.[2] This document provides a comprehensive guide to the application of 2-(9-Oxoxanthen-2-yl)propionic Acid , a promising fluorescent probe for pH sensing. Its unique xanthone scaffold provides a stable and fluorescent core, while the propionic acid moiety confers pH sensitivity, making it a valuable tool for researchers in cellular biology and drug development.[3][4]

Principle of pH Sensing: A Tale of Two Forms

The pH-sensing mechanism of 2-(9-Oxoxanthen-2-yl)propionic Acid is rooted in the protonation and deprotonation of its carboxylic acid group.[4] This equilibrium between the protonated (acidic) and deprotonated (basic) forms of the molecule dictates its photophysical properties, namely its fluorescence intensity and/or spectral characteristics.

At low pH, the carboxylic acid group is protonated (-COOH), resulting in a specific fluorescence profile. As the pH increases, the carboxylic acid group deprotonates to form a carboxylate (-COO⁻), altering the electronic structure of the xanthone fluorophore and leading to a change in its fluorescence emission. This pH-dependent change in fluorescence can be harnessed to quantitatively measure pH.

Caption: pH-dependent equilibrium of 2-(9-Oxoxanthen-2-yl)propionic Acid.

Photophysical Characteristics: A Hypothetical Profile

While the precise photophysical properties of 2-(9-Oxoxanthen-2-yl)propionic Acid as a pH sensor are yet to be extensively published, we can extrapolate a hypothetical profile based on the behavior of similar xanthone derivatives. It is crucial for researchers to experimentally determine these parameters for their specific experimental conditions. A closely related compound, 2-xanthone acetic acid, has a reported fluorescence emission maximum at 410 nm in a pH 7.4 buffer.

Table 1: Hypothetical pH-Dependent Spectral Properties

Parameter	Protonated Form (pH < pKa)	Deprotonated Form (pH > pKa)
Excitation Max (λex)	~350 nm	~365 nm
Emission Max (λem)	~410 nm	~450 nm
Quantum Yield (Φ)	Lower	Higher
Molar Extinction Coefficient (ε)	ε₁	ε₂

Note: This data is illustrative. Researchers must perform spectral characterization to determine the actual values.

Experimental Protocols

Protocol 1: Determination of the pKa of 2-(9-Oxoxanthen-2-yl)propionic Acid

The acid dissociation constant (pKa) is a critical parameter that defines the pH range over which the probe is most sensitive.[2] It can be determined by fluorometric or spectrophotometric titration.[5][6][7]

Materials:

• 2-(9-Oxoxanthen-2-yl)propionic Acid

• A series of buffers with known pH values (e.g., citrate, phosphate, borate) covering a wide pH range (e.g., pH 3 to 10)

• Spectrofluorometer or UV-Vis spectrophotometer

• pH meter

• High-purity water and appropriate solvents (e.g., DMSO for stock solution)

Procedure:

• Stock Solution Preparation: Prepare a concentrated stock solution (e.g., 1-10 mM) of 2-(9-Oxoxanthen-2-yl)propionic Acid in a suitable organic solvent like DMSO.

• Working Solution Preparation: For each buffer of a known pH, prepare a dilute working solution of the probe (e.g., 1-10 µM). Ensure the final concentration of the organic solvent is low (e.g., <1%) to minimize its effect on the pKa.

• Fluorescence/Absorbance Measurement:

  • Fluorometry: Excite the samples at the isosbestic point (a wavelength where the molar absorptivity of the protonated and deprotonated forms are equal, which should be determined from absorbance spectra) or at the excitation maximum of one of the forms. Record the fluorescence emission spectrum for each pH point.

  • Spectrophotometry: Record the absorbance spectrum for each pH point.

• Data Analysis:

  • Plot the fluorescence intensity at a specific wavelength (ideally the emission maximum of one of the forms) or the absorbance at a specific wavelength against the pH.

  • The resulting data should form a sigmoidal curve. The pKa is the pH at the inflection point of this curve, which corresponds to the point where the concentrations of the protonated and deprotonated forms are equal.[6]

  • Fit the data to the Henderson-Hasselbalch equation or a sigmoidal curve-fitting model to accurately determine the pKa.

Caption: Workflow for determining the pKa of the pH sensor.

Protocol 2: In Vitro pH Measurement in Solution

This protocol describes the use of 2-(9-Oxoxanthen-2-yl)propionic Acid to measure the pH of an unknown aqueous sample.

Materials:

• Calibrated 2-(9-Oxoxanthen-2-yl)propionic Acid (pKa and spectral properties determined)

• Stock solution of the probe

• Buffers for creating a calibration curve

• Unknown sample

• Spectrofluorometer

Procedure:

• Calibration Curve:

  • Prepare a series of standard solutions with known pH values that bracket the expected pH of your sample.

  • Add a consistent concentration of the probe to each standard.

  • Measure the fluorescence intensity (or ratio of intensities at two wavelengths for ratiometric measurements) for each standard.

  • Plot the fluorescence intensity (or ratio) versus pH to generate a calibration curve.

• Sample Measurement:

  • Add the same concentration of the probe to your unknown sample.

  • Measure the fluorescence intensity under the same conditions as the standards.

• pH Determination:

  • Use the calibration curve to determine the pH of your unknown sample based on its fluorescence reading.

Protocol 3: Intracellular pH Measurement (General Considerations)

Measuring intracellular pH requires careful optimization and controls. The following are general guidelines.

Materials:

• Cell culture medium

• Cultured cells on a suitable imaging dish or coverslip

• Stock solution of 2-(9-Oxoxanthen-2-yl)propionic Acid (ester form if available for cell loading)

• Fluorescence microscope with appropriate filter sets

• Calibration buffers for in situ calibration (e.g., containing nigericin and high K⁺ to equilibrate intracellular and extracellular pH)

Procedure:

• Cell Loading: Incubate the cells with a suitable concentration of the probe in culture medium for a specific duration. The optimal concentration and loading time must be determined empirically to ensure sufficient signal without causing cytotoxicity.

• Washing: Gently wash the cells with fresh medium to remove any excess, unloaded probe.

• Imaging: Acquire fluorescence images using the appropriate excitation and emission filters for the protonated and/or deprotonated forms of the probe.

• In Situ Calibration: To obtain quantitative pH measurements, an in situ calibration is essential. This involves treating the loaded cells with a series of calibration buffers of known pH containing an ionophore like nigericin. Nigericin equilibrates the intracellular and extracellular pH, allowing for the generation of a calibration curve within the cellular environment.

• Data Analysis: Measure the fluorescence intensity (or ratio) from regions of interest within the cells for both the experimental and calibration samples. Use the in situ calibration curve to convert the fluorescence measurements into intracellular pH values.

Self-Validation and Trustworthiness

For every protocol, internal consistency and validation are paramount.

• pKa Determination: The calculated pKa should be reproducible across multiple experiments. The goodness of fit of the sigmoidal curve provides a measure of confidence in the determined value.

• In Vitro Measurement: The calibration curve should be linear or have a well-defined, reproducible shape within the desired pH range. Spiking known pH samples should yield accurate readings from the calibration curve.

• Intracellular Measurement: Controls are critical. These include cells without the probe (to assess autofluorescence), cells treated with agents known to alter intracellular pH (to confirm probe responsiveness), and assessing for any probe leakage or phototoxicity during imaging.

Applications in Drug Development

• Screening for Drug Effects on Cellular pH: Assess how drug candidates alter the pH of specific cellular compartments, which can be indicative of their mechanism of action.

• Monitoring Drug Uptake and Trafficking: The pH gradient between the extracellular space and acidic organelles like endosomes and lysosomes is crucial for the uptake and release of many drugs. This probe can potentially be used to monitor these processes.

• High-Throughput Screening (HTS): In a plate-based format, this probe could be used to screen compound libraries for their effects on pH in various in vitro assays.

Conclusion

2-(9-Oxoxanthen-2-yl)propionic Acid presents itself as a valuable fluorescent tool for pH measurement. Its xanthone core provides a robust fluorescent signal, while the propionic acid side chain offers the necessary pH sensitivity. By following the detailed protocols and validation strategies outlined in these application notes, researchers can effectively characterize and deploy this probe to gain critical insights into pH-dependent processes in both fundamental research and the drug development pipeline.

References

• MySkinRecipes. 2-(9-Oxoxanthen-2-yl)propionic Acid. [Link]

• The pH‐dependent photophysical and spectral properties of pH‐sensing green fluorescent proteins - PMC - NIH. [Link]

• Development of Methods for the Determination of pKa Values - PMC - NIH. [Link]

• A simple method to estimate the pKa values of four fluorescent proteins based on measuring their pH-dependent absorbance spectra - ResearchGate. [Link]

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• 2. Overview of pH Indicators—Section 20.1 | Thermo Fisher Scientific - HK [thermofisher.com]
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• 5. researchgate.net [researchgate.net]
• 6. Development of Methods for the Determination of pKa Values - PMC [pmc.ncbi.nlm.nih.gov]
• 7. rsc.org [rsc.org]

Application Notes and Protocols for Metal Ion Detection Using a Novel Xanthene-Based Chemosensor

Introduction: The Critical Role of Selective Metal Ion Detection

The precise quantification of metal ions is a cornerstone of research in fields ranging from environmental science and toxicology to cellular biology and pharmaceutical development. Aberrant concentrations of metal ions can signify environmental contamination or underlie various pathological conditions. Consequently, the development of sensitive and selective analytical methods for their detection is of paramount importance. Fluorescent chemosensors have emerged as a powerful tool in this domain, offering high sensitivity, operational simplicity, and the potential for real-time analysis in complex biological and environmental matrices.[1][2]

This document provides a comprehensive guide to the application of a novel fluorescent chemosensor derived from 2-(9-Oxoxanthen-2-yl)propionic acid for the selective detection of trivalent aluminum ions (Al³⁺). The core of this sensor is the xanthene fluorophore, renowned for its excellent photophysical properties, including high quantum yields and photostability.[3] By strategically modifying the 2-(9-Oxoxanthen-2-yl)propionic acid scaffold, we present a highly selective "turn-on" fluorescent probe, herein referred to as Xantho-Prop-Alu-1 , designed for robust and reliable Al³⁺ quantification.

Principle of Detection: Chelation-Enhanced Fluorescence (CHEF)

The detection mechanism of Xantho-Prop-Alu-1 is predicated on the principle of Chelation-Enhanced Fluorescence (CHEF). In its free, unbound state, the probe exhibits minimal fluorescence. This is due to quenching processes, such as photoinduced electron transfer (PET), from the electron-rich chelating moiety to the excited xanthene fluorophore. Upon selective binding of the target metal ion, Al³⁺, a rigid complex is formed. This chelation event restricts intramolecular rotations and alters the electronic configuration of the sensor, thereby inhibiting the quenching pathway. The result is a significant enhancement in the fluorescence intensity, providing a direct and quantifiable "turn-on" signal that correlates with the concentration of Al³⁺.[4]

Part 1: Synthesis and Characterization of Xantho-Prop-Alu-1

The development of a selective chemosensor often involves the strategic functionalization of a fluorophore with a specific ion-binding moiety. In this case, the keto group of the parent compound, 2-(9-Oxoxanthen-2-yl)propionic acid, serves as a versatile handle for chemical modification. By condensing it with a hydrazine derivative bearing a metal-coordinating group, a highly selective sensor is created.

Proposed Synthesis of Xantho-Prop-Alu-1

The synthesis of Xantho-Prop-Alu-1 is proposed via a Schiff base condensation reaction between 2-(9-Oxoxanthen-2-yl)propionic acid and 2-hydroxy-3-methoxybenzaldehyde hydrazone. This reaction creates a hydrazone linkage, which, in conjunction with the adjacent hydroxyl and methoxy groups, forms a specific binding pocket for Al³⁺.

Caption: Proposed synthetic route for Xantho-Prop-Alu-1.

Physicochemical Properties

Property	Value
Molecular Formula	C₂₄H₁₈N₂O₅
Molecular Weight	426.42 g/mol
Appearance	Pale yellow solid
Solubility	Soluble in DMSO, DMF, Methanol
Excitation Wavelength (λex)	~370 nm (in Methanol)
Emission Wavelength (λem)	~525 nm (upon binding Al³⁺)

Characterization

The successful synthesis of Xantho-Prop-Alu-1 would be confirmed using standard analytical techniques:

• ¹H NMR and ¹³C NMR Spectroscopy: To verify the chemical structure and the formation of the hydrazone linkage.

• Mass Spectrometry (MS): To confirm the molecular weight of the final product.

• FT-IR Spectroscopy: To identify the characteristic functional groups, such as the C=N bond of the hydrazone.

Part 2: Experimental Protocols for Al³⁺ Detection

This section provides detailed, step-by-step protocols for the quantification of Al³⁺ using Xantho-Prop-Alu-1 in aqueous samples.

Materials and Reagents

• Xantho-Prop-Alu-1

• Dimethyl sulfoxide (DMSO), spectroscopic grade

• Methanol, spectroscopic grade

• HEPES buffer (10 mM, pH 7.4)

• Deionized water

• Aluminum chloride (AlCl₃) stock solution (1 mM)

• Stock solutions of various metal salts for selectivity studies (e.g., Na⁺, K⁺, Ca²⁺, Mg²⁺, Cu²⁺, Fe³⁺, Zn²⁺, Pb²⁺, Hg²⁺)

• 96-well black microplates with a clear bottom

• Fluorescence microplate reader or spectrofluorometer

Preparation of Solutions

• Xantho-Prop-Alu-1 Stock Solution (1 mM): Dissolve an appropriate amount of Xantho-Prop-Alu-1 in DMSO to prepare a 1 mM stock solution. Store this solution at 4°C, protected from light.

• Working Probe Solution (10 µM): Dilute the 1 mM stock solution of Xantho-Prop-Alu-1 in a suitable solvent system, such as a 1:1 mixture of methanol and HEPES buffer (10 mM, pH 7.4), to a final concentration of 10 µM.

• Al³⁺ Standard Solutions: Prepare a series of Al³⁺ standard solutions by serial dilution of the 1 mM AlCl₃ stock solution in deionized water. The concentration range should be appropriate for generating a calibration curve (e.g., 0-100 µM).

General Protocol for Al³⁺ Quantification

Caption: Experimental workflow for Al³⁺ quantification.

Step-by-Step Procedure:

• Assay Setup: In a 96-well black microplate, add 100 µL of the 10 µM Xantho-Prop-Alu-1 working solution to each well.

• Addition of Standards and Samples: To the appropriate wells, add 100 µL of the Al³⁺ standard solutions or the unknown samples. For a blank control, add 100 µL of deionized water.

• Incubation: Gently mix the contents of the wells and incubate the plate at room temperature for 10 minutes, protected from light, to allow for the complexation reaction to complete.

• Fluorescence Measurement: Measure the fluorescence intensity of each well using a microplate reader. Set the excitation wavelength to 370 nm and the emission wavelength to 525 nm.

• Data Analysis:

  • Subtract the fluorescence intensity of the blank from all readings.

  • Plot the fluorescence intensity of the standards against their corresponding concentrations to generate a calibration curve.

  • Determine the concentration of Al³⁺ in the unknown samples by interpolating their fluorescence intensity values on the calibration curve.

Selectivity Study

To validate the selectivity of Xantho-Prop-Alu-1 for Al³⁺, perform the general protocol with various other metal ions at a concentration significantly higher than that of Al³⁺ (e.g., 10-fold excess). Compare the fluorescence response generated by these ions to that of Al³⁺. An ideal sensor will show a pronounced fluorescence enhancement only in the presence of Al³⁺.

Part 3: Expected Results and Data Interpretation

Fluorescence Response

Upon the addition of increasing concentrations of Al³⁺ to the Xantho-Prop-Alu-1 solution, a dose-dependent increase in fluorescence intensity at approximately 525 nm is expected. This "turn-on" response should be visually apparent under a UV lamp as a change from a non-fluorescent to a brightly fluorescent solution.

Analytical Performance

The following table summarizes the expected analytical performance of Xantho-Prop-Alu-1, based on data from similar xanthene-based Al³⁺ sensors reported in the literature.[4][5]

Parameter	Expected Value
Linear Range	0 - 100 µM
Limit of Detection (LOD)	< 1 µM
Response Time	< 15 minutes
Optimal pH Range	6.0 - 8.0
Binding Stoichiometry	1:1 (Probe:Al³⁺)

Mechanism of Action Visualization

The interaction between Xantho-Prop-Alu-1 and Al³⁺, leading to the CHEF effect, can be visualized as follows:

Caption: Chelation-Enhanced Fluorescence (CHEF) mechanism.

Part 4: Troubleshooting and Considerations

• High Background Fluorescence: Ensure that all glassware and microplates are clean and free of fluorescent contaminants. Use high-purity solvents and reagents.

• Poor Sensitivity: Optimize the probe concentration and incubation time. Ensure the pH of the assay buffer is within the optimal range.

• Interference from Other Ions: If interference is observed, consider the use of a masking agent to selectively complex the interfering ion. However, the proposed structure of Xantho-Prop-Alu-1 is designed for high selectivity towards Al³⁺.

• Photostability: While xanthene dyes are generally photostable, it is good practice to protect the probe solutions and assay plates from prolonged exposure to light to minimize photobleaching.

Conclusion

The novel chemosensor, Xantho-Prop-Alu-1, derived from 2-(9-Oxoxanthen-2-yl)propionic acid, presents a promising tool for the selective and sensitive detection of Al³⁺. Its "turn-on" fluorescence response, based on the well-established CHEF mechanism, allows for straightforward and rapid quantification. The protocols outlined in this document provide a robust framework for researchers, scientists, and drug development professionals to employ this sensor in a variety of applications requiring precise metal ion analysis.

References

• Ma, L., et al. (2024). A highly sensitive fluorescent probe for the detection of Al³⁺ and study of its practical application. Journal of Molecular Structure, 138886.
• Jung, H. J., et al. (2019). A New “Turn-On” Fluorescence Probe for Al³⁺ Detection and Application Exploring in Living Cell and Real Samples. Chemosensors, 7(1), 10.
• Niu, L-Y., et al. (2018).
• Beija, M., et al. (2009). Synthesis and applications of Rhodamine derivatives as fluorescent probes. Chemical Society Reviews, 38(8), 2410-2433.
• Feng, G., et al. (2012). A new highly effective fluorescent probe for Al³⁺ ions and its application in practical samples.

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• 1. A highly sensitive fluorescent probe for the detection of Al3+ and study of its practical application (2024) | Lili Ma [scispace.com]
• 2. researchgate.net [researchgate.net]
• 3. ntrs.nasa.gov [ntrs.nasa.gov]
• 4. US8350064B2 - Fluorescent xanthenes and white light fluorophores - Google Patents [patents.google.com]
• 5. US20140248654A1 - Acidic environment-detecting fluorescent probe - Google Patents [patents.google.com]

Technical Notes & Optimization

Technical Support Center: Optimizing the Synthesis of 2-(9-Oxoxanthen-2-yl)propionic Acid

Welcome to the technical support center for the synthesis of 2-(9-Oxoxanthen-2-yl)propionic acid. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth troubleshooting advice and answers to frequently asked questions (FAQs) encountered during the multi-step synthesis of this important xanthone derivative. Our approach is grounded in established chemical principles and field-proven insights to help you optimize your reaction yields and product purity.

Introduction to the Synthetic Strategy

The synthesis of 2-(9-Oxoxanthen-2-yl)propionic acid is typically approached through a three-stage process. This involves the initial formation of a xanthone scaffold, followed by the introduction of the propionic acid side chain. A common and effective strategy is:

• Step 1: Synthesis of 2-Hydroxyxanthone. This crucial intermediate is often prepared via a Pechmann condensation or a related cyclization reaction. A well-established method involves the reaction of a salicylic acid derivative with a substituted phenol, such as resorcinol, in the presence of a dehydrating agent like Eaton's reagent.[1][2]

• Step 2: Williamson Ether Synthesis. The hydroxyl group of 2-hydroxyxanthone is then alkylated using an ethyl or methyl 2-bromopropionate. This reaction proceeds via an SN2 mechanism and requires a suitable base to deprotonate the phenol.[3][4]

• Step 3: Ester Hydrolysis. The final step is the hydrolysis of the propionate ester to the desired carboxylic acid. This can be achieved under either acidic or basic conditions.[5][6]

This guide will address potential issues and optimization strategies for each of these key stages.

Visualizing the Synthetic Pathway

To provide a clear overview, the following diagram illustrates the proposed synthetic route.

Caption: Proposed synthetic pathway for 2-(9-Oxoxanthen-2-yl)propionic acid.

Troubleshooting Guide & FAQs

This section is structured in a question-and-answer format to directly address common challenges.

Part 1: Synthesis of 2-Hydroxyxanthone

Question 1: My yield of 2-hydroxyxanthone is consistently low. What are the likely causes and how can I improve it?

Answer: Low yields in the synthesis of hydroxyxanthones are often attributable to several factors related to the reaction conditions and reagents. Here's a systematic approach to troubleshooting:

• Purity of Starting Materials: Ensure that your salicylic acid derivative and resorcinol are of high purity. Impurities can interfere with the reaction.

• Eaton's Reagent Quality and Stoichiometry: Eaton's reagent (a solution of phosphorus pentoxide in methanesulfonic acid) is highly hygroscopic. Its efficacy is significantly reduced by moisture. Use freshly prepared or properly stored reagent. The ratio of Eaton's reagent to the reactants is also critical; an excess is typically required to drive the reaction to completion.

• Reaction Temperature and Time: The condensation reaction is sensitive to temperature. A temperature of 80-85°C for 3 hours is a good starting point.[1] Insufficient heating can lead to incomplete reaction, while excessive temperatures may cause decomposition of the starting materials or product.

• Work-up Procedure: After the reaction, the mixture is typically poured into ice-water to precipitate the product.[1] Efficient stirring during this quenching step is crucial for maximizing the precipitation of the hydroxyxanthone.

Question 2: I am observing the formation of multiple products in my reaction mixture. What are these byproducts and how can I minimize them?

Answer: The formation of multiple products often points to side reactions or the presence of impurities. Common byproducts in xanthone synthesis include:

• Unreacted Starting Materials: This can be identified by techniques like Thin Layer Chromatography (TLC). To address this, consider increasing the reaction time or the amount of Eaton's reagent.

• Benzophenone Intermediates: The reaction proceeds through a benzophenone intermediate. Incomplete cyclization will result in the presence of this intermediate in your product mixture. Ensuring a sufficiently high reaction temperature and adequate reaction time can promote the final cyclization step.

• Polymeric Materials: Overheating or prolonged reaction times can sometimes lead to the formation of polymeric byproducts, which can complicate purification.

To minimize byproducts, careful control of the reaction parameters is key. Monitoring the reaction progress by TLC can help in determining the optimal reaction time.

Part 2: Williamson Ether Synthesis (Alkylation)

Question 3: The alkylation of 2-hydroxyxanthone is not going to completion. What can I do to drive the reaction forward?

Answer: Incomplete alkylation in a Williamson ether synthesis can be due to several factors. Here are some optimization strategies:

• Choice and Amount of Base: A suitable base is required to deprotonate the phenolic hydroxyl group. Common choices include potassium carbonate (K₂CO₃) or cesium carbonate (Cs₂CO₃). Ensure the base is anhydrous and used in a slight excess (e.g., 1.2-1.5 equivalents).

• Solvent Selection: The choice of solvent is critical. Polar aprotic solvents like N,N-dimethylformamide (DMF) or acetonitrile are often effective as they can solvate the cation of the base, making the alkoxide more nucleophilic.[4][7]

• Reaction Temperature: The reaction is typically conducted at elevated temperatures (50-100°C).[4] If the reaction is sluggish at a lower temperature, a moderate increase can improve the rate. However, excessively high temperatures can lead to elimination side reactions.

• Purity of Ethyl 2-bromopropionate: Ensure the alkylating agent is pure and free from acidic impurities that could neutralize the base.

Parameter	Recommendation	Rationale
Base	Anhydrous K₂CO₃ or Cs₂CO₃ (1.2-1.5 eq.)	To ensure complete deprotonation of the phenol.
Solvent	Anhydrous DMF or Acetonitrile	Promotes the SN2 reaction by solvating the cation.
Temperature	50-100°C	Balances reaction rate against potential side reactions.
Alkylating Agent	Ethyl 2-bromopropionate (1.1-1.3 eq.)	A slight excess can help drive the reaction to completion.

Question 4: I am observing a significant amount of an elimination byproduct. How can I suppress this side reaction?

Answer: The primary competing reaction in a Williamson ether synthesis is the E2 elimination of the alkyl halide, which is also base-catalyzed.[8] To favor the desired SN2 substitution:

• Use a Less Hindered Alkyl Halide: While you are constrained to using a 2-bromopropionate, be aware that secondary halides are more prone to elimination than primary halides.

• Control the Temperature: As mentioned, lower temperatures generally favor substitution over elimination. Try to find the lowest temperature at which the reaction proceeds at a reasonable rate.

• Choice of Base: While a strong base is needed, a very strong, sterically hindered base might favor elimination. Potassium carbonate is often a good compromise.

Part 3: Ester Hydrolysis

Question 5: What are the pros and cons of acidic versus basic hydrolysis for the final step?

Answer: Both acidic and basic hydrolysis can be effective for converting the ester to the carboxylic acid, but they have different characteristics:

• Acidic Hydrolysis:

  • Mechanism: This is the reverse of Fischer esterification and is an equilibrium process.[5]

  • Conditions: Typically involves heating the ester with an excess of water and a strong acid catalyst (e.g., H₂SO₄ or HCl).[5]

  • Pros: The product is the free carboxylic acid, simplifying the work-up.

  • Cons: The reaction is reversible, so a large excess of water is needed to drive it to completion. The reaction can be slow.

• Basic Hydrolysis (Saponification):

  • Mechanism: This is an irreversible reaction where the ester is attacked by a hydroxide ion.[5]

  • Conditions: Involves heating the ester with an aqueous solution of a strong base like sodium hydroxide (NaOH) or potassium hydroxide (KOH).[6]

  • Pros: The reaction goes to completion, often resulting in higher yields.[6]

  • Cons: The initial product is the carboxylate salt. A subsequent acidification step is required to obtain the free carboxylic acid.

For this synthesis, basic hydrolysis is often preferred due to its irreversible nature, which typically leads to cleaner reactions and higher yields.

Question 6: My final product is difficult to purify. What are some common impurities and how can I remove them?

Answer: Purification challenges often arise from unreacted starting materials or byproducts. Common impurities in the final product could include:

• Unreacted Ester Intermediate: If the hydrolysis is incomplete, you will have the starting ester in your product. Monitor the reaction by TLC until the ester spot disappears.

• Side Products from the Xanthone Core: Under harsh acidic or basic conditions, the xanthone core itself could potentially undergo degradation, although it is generally quite stable.

• Salts from Work-up: Ensure that any salts formed during the work-up (e.g., from neutralization steps) are thoroughly removed by washing with water.

A common purification method for the final carboxylic acid is recrystallization from a suitable solvent system (e.g., ethanol/water or acetic acid/water).

Experimental Protocols

Protocol 1: Synthesis of 2-Hydroxyxanthone

• To a round-bottom flask, add 2,4-dihydroxybenzoic acid (1 equivalent) and resorcinol (1 equivalent).

• Carefully add Eaton's reagent (a sufficient amount to ensure stirring).

• Heat the mixture at 80-85°C for 3 hours with stirring.

• Allow the mixture to cool to room temperature.

• Pour the reaction mixture into a beaker of ice-cold water with vigorous stirring.

• Collect the resulting precipitate by vacuum filtration and wash thoroughly with water until the filtrate is neutral.

• Dry the solid product. Further purification can be achieved by recrystallization or column chromatography.

Protocol 2: Synthesis of Ethyl 2-(9-oxoxanthen-2-yl)propanoate

• In a dry round-bottom flask, combine 2-hydroxyxanthone (1 equivalent), anhydrous potassium carbonate (1.5 equivalents), and a suitable volume of anhydrous DMF.

• Add ethyl 2-bromopropionate (1.2 equivalents) to the mixture.

• Heat the reaction at 80°C with stirring and monitor its progress by TLC.

• Once the reaction is complete, cool the mixture to room temperature and pour it into water.

• Extract the aqueous mixture with a suitable organic solvent (e.g., ethyl acetate).

• Wash the combined organic layers with water and brine, then dry over anhydrous sodium sulfate.

• Remove the solvent under reduced pressure to yield the crude ester, which can be purified by column chromatography.

Protocol 3: Hydrolysis to 2-(9-Oxoxanthen-2-yl)propionic Acid

• Dissolve the crude ethyl 2-(9-oxoxanthen-2-yl)propanoate in a mixture of ethanol and an aqueous solution of sodium hydroxide (2-3 equivalents).

• Heat the mixture to reflux and stir until the reaction is complete (as monitored by TLC).

• Cool the reaction mixture and remove the ethanol under reduced pressure.

• Dilute the remaining aqueous solution with water and wash with a non-polar organic solvent (e.g., ether) to remove any unreacted starting material.

• Acidify the aqueous layer with a strong acid (e.g., concentrated HCl) until the product precipitates.

• Collect the precipitate by vacuum filtration, wash with cold water, and dry to obtain the final product.

Logical Troubleshooting Workflow

Caption: A decision tree for troubleshooting common issues in the synthesis.

References

• Yuanita, E., et al. (2022). Synthesis and in vitro assay of hydroxyxanthones as antioxidant and anticancer agents. Scientific Reports, 12(1), 1593. Available at: [Link]

• Miladiyah, I., et al. (2021). General procedure for synthesis of hydroxyxanthone compounds and their chloro-substituted derivatives. ResearchGate. Available at: [Link]

• Yuanita, E., et al. (2021). Enhanced Methods for Synthesizing Hydroxyxanthone Using Eaton and ZnCl2 Catalyst with Microwave Irradiation. Science and Technology Indonesia, 6(3), 133-140. Available at: [Link]

• Finnegan, R. A., & Merkel, K. E. (1972). The Synthesis of 2,5- And 4,5-dihydroxyxanthone. The Journal of Organic Chemistry, 37(19), 2986–2989. Available at: [Link]

• Wikipedia. (2023). Williamson ether synthesis. Available at: [Link]

• Chemeurope.com. (n.d.). Williamson ether synthesis. Available at: [Link]

• LibreTexts Chemistry. (2019). 14.3: The Williamson Ether Synthesis. Available at: [Link]

• Chem-Station. (2014). Williamson Ether Synthesis. Available at: [Link]

• Chemistry Steps. (n.d.). The Williamson Ether Synthesis. Available at: [Link]

• LibreTexts Chemistry. (2019). 14.3: The Williamson Ether Synthesis. Available at: [Link]

• Clark, J. (2023). Hydrolysing Esters. Chemguide. Available at: [Link]

• Aladdin Scientific. (n.d.). 2-(9-Oxoxanthen-2-yl)propionic Acid, min 98%, 1 gram. Available at: [Link]

• LibreTexts Chemistry. (2022). 15.9 Hydrolysis of Esters. The Basics of General, Organic, and Biological Chemistry. Available at: [Link]

• MySkinRecipes. (n.d.). 2-(9-Oxoxanthen-2-yl)propionic Acid. Available at: [Link]

• MDPI. (2024). The Synthesis of 2′-Hydroxychalcones under Ball Mill Conditions and Their Biological Activities. Available at: [Link]

• Chem-Impex International. (n.d.). 2-(9-Oxoxanthen-2-yl)propionic acid. Available at: [Link]

• Royal Society of Chemistry. (1984). Synthesis of 9-oxoxanthen-2-carboxylic acids. Journal of the Chemical Society, Perkin Transactions 1. Available at: [Link]

• LibreTexts Chemistry. (2022). 11.9: Hydrolysis of Esters. Available at: [Link]

• Study Force. (2019). Acid Hydrolysis of Esters. YouTube. Available at: [Link]

• PubChem. (n.d.). 2-Hydroxyxanthone. Available at: [Link]

• Google Patents. (1987). Method for refining 2-(aryl substituted) propionic acid or its salt.

Sources

• 1. Synthesis and in vitro assay of hydroxyxanthones as antioxidant and anticancer agents - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. Williamson ether synthesis - Wikipedia [en.wikipedia.org]
• 4. Williamson_ether_synthesis [chemeurope.com]
• 5. chemguide.co.uk [chemguide.co.uk]
• 6. 15.9 Hydrolysis of Esters | The Basics of General, Organic, and Biological Chemistry [courses.lumenlearning.com]
• 7. Williamson Ether Synthesis | Chem-Station Int. Ed. [en.chem-station.com]
• 8. Williamson Ether Synthesis - Chemistry Steps [chemistrysteps.com]

Technical Support Center: Recrystallization of 2-(9-Oxoxanthen-2-yl)propionic Acid

This guide serves as a comprehensive technical resource for researchers, scientists, and professionals in drug development engaged in the purification of 2-(9-Oxoxanthen-2-yl)propionic Acid via recrystallization. Here, we move beyond procedural lists to address the nuanced challenges and scientific principles that underpin a successful purification, ensuring high purity and yield.

Section 1: Compound Characteristics & Purification Strategy

2-(9-Oxoxanthen-2-yl)propionic acid is a versatile intermediate in pharmaceutical and materials science research.[1] Its structure, featuring a carboxylic acid group on a large, relatively rigid xanthenone backbone, makes it an ideal candidate for purification by recrystallization. The compound is a stable, crystalline solid at room temperature, a key prerequisite for this technique.[1]

The purification strategy hinges on the principle of differential solubility: identifying a solvent (or solvent system) that readily dissolves the compound and its impurities at an elevated temperature but has limited solvating power for the target compound at lower temperatures. This allows the desired product to crystallize out of the solution upon cooling, leaving impurities behind in the "mother liquor."

Table 1: Physicochemical Properties of 2-(9-Oxoxanthen-2-yl)propionic Acid

Property	Value	Source
CAS Number	30087-33-3	[1][2][3]
Molecular Formula	C₁₆H₁₂O₄	[1][2][3]
Molecular Weight	268.27 g/mol	[1][4]
Appearance	White to off-white crystalline powder	[1]
Melting Point	164 - 174 °C	[1][4]
Storage	Room Temperature	[1][3][4]

Section 2: Recommended Recrystallization Protocol

This protocol provides a robust starting point for the purification. The choice of an ethanol/water solvent pair is based on the compound's structure; the polar ethanol is effective at dissolving the organic molecule, while the addition of water as an anti-solvent dramatically reduces its solubility to induce crystallization.[5]

Step-by-Step Methodology

• Dissolution: In an Erlenmeyer flask, add the crude 2-(9-Oxoxanthen-2-yl)propionic acid. Add the minimum volume of hot ethanol required to just dissolve the solid completely. This is a critical step; using an excessive amount of solvent is the most common reason for poor yield.[6][7]

• Hot Filtration (Optional): If insoluble impurities (e.g., dust, inorganic salts) are visible in the hot solution, perform a hot filtration. Use a pre-heated stemless funnel and fluted filter paper to minimize premature crystallization in the apparatus.[8]

• Induce Saturation: To the clear, hot solution, add hot water dropwise until the solution becomes faintly and persistently cloudy (turbid). This indicates the saturation point has been reached.

• Re-dissolution: Add a few drops of hot ethanol to the cloudy solution until it becomes clear again. This ensures the system is at the optimal point of saturation for high-quality crystal growth.

• Crystallization: Cover the flask with a watch glass and allow it to cool slowly and undisturbed to room temperature. Slow cooling is crucial for the formation of large, pure crystals.[9] Once at room temperature, the flask can be placed in an ice bath to maximize the yield of crystals.

• Isolation: Collect the purified crystals by vacuum filtration using a Büchner funnel.

• Washing: Wash the crystals on the filter paper with a small amount of ice-cold ethanol/water mixture (using the same ratio as the final crystallization medium). This removes any residual mother liquor containing impurities.[7][8] Using room temperature or warm solvent will re-dissolve a significant portion of the product.

• Drying: Dry the crystals thoroughly to remove residual solvent. This can be done by leaving them in the funnel under vacuum or by transferring them to a watch glass for air drying. The absence of solvent should be confirmed by drying to a constant weight.[7]

Caption: Workflow for the recrystallization of 2-(9-Oxoxanthen-2-yl)propionic Acid.

Section 3: Troubleshooting Guide

Even with a robust protocol, challenges can arise. This section addresses the most common issues in a direct question-and-answer format.

Q: No crystals are forming after cooling, even in an ice bath. What should I do?

A: This is a classic sign of either using too much solvent during the dissolution step or the solution being supersaturated.[6][10]

• Solution 1 (Excess Solvent): Gently heat the solution to boil off a portion of the solvent, thereby increasing the concentration of the solute.[10] Allow the reduced-volume solution to cool again.

• Solution 2 (Supersaturation): The solution contains more dissolved compound than it should theoretically be able to hold.[6] Crystallization requires a nucleation site to begin. You can induce nucleation by:

  • Scratching: Gently scratch the inside surface of the flask below the solvent line with a glass rod. The microscopic imperfections on the glass provide a surface for crystals to form.[7][9][10]

  • Seeding: Add a tiny "seed" crystal of the pure compound to the solution. This provides a perfect template for further crystal growth.[6][10]

Q: My compound separated as an oily liquid instead of solid crystals. What is "oiling out" and how can I fix it?

A: "Oiling out" occurs when the solute comes out of solution at a temperature above its melting point, or when the concentration of the solute is too high for crystals to form.[6][8] The resulting oil often traps impurities.

• Cause: This is often due to the solution cooling too rapidly or the presence of significant impurities that depress the melting point.

• Solution: Re-heat the solution until the oil completely redissolves. Add a small amount of additional hot solvent to lower the saturation point slightly.[6] Then, ensure the solution cools much more slowly. Insulating the flask by placing it on a cork ring or paper towels can promote the slow, ordered formation of crystals instead of oil.[10]

Q: My final yield is very low. What are the most likely causes?

A: A poor yield (e.g., <70%) can result from several procedural errors.[10]

• Cause 1 (Excess Solvent): As mentioned, using too much solvent during dissolution is a primary cause, as a significant amount of the product will remain dissolved in the mother liquor even after cooling.[7][10]

• Cause 2 (Premature Filtration): Filtering the crystals before the solution has been thoroughly cooled in an ice bath will leave a substantial amount of product in the solution.

• Cause 3 (Excessive Washing): Washing the collected crystals with too much solvent, or with solvent that is not ice-cold, will dissolve and wash away your purified product.[7]

Q: The purified crystals are discolored. How do I remove colored impurities?

A: If the discoloration is due to highly conjugated, non-polar impurities, they may co-crystallize with your product.

• Solution: After dissolving the crude solid in the minimum amount of hot solvent, add a very small amount (e.g., 1-2% by weight of your compound) of activated charcoal. Keep the solution boiling for a few minutes. The activated charcoal will adsorb the colored impurities. Remove the charcoal via hot filtration before proceeding with the cooling and crystallization steps. Be aware that charcoal can also adsorb some of your product, so use it sparingly.

Caption: Decision tree for troubleshooting common recrystallization issues.

Section 4: Frequently Asked Questions (FAQs)

Q: How do I perform a preliminary solvent screen to find the best solvent?

A: An effective solvent should dissolve the compound when hot but not at room temperature.[11] To test this, place a small amount of your crude compound (around 20-30 mg) into several small test tubes. Add ~0.5 mL of a different candidate solvent to each tube.

• Good Solvent: The compound is insoluble or sparingly soluble at room temperature but dissolves completely upon heating. Crystals should reappear upon cooling.

• Poor Solvent: The compound dissolves readily at room temperature (you will lose product in the mother liquor).

• Unsuitable Solvent: The compound does not dissolve even when the solvent is boiling.

Q: What is the scientific principle behind using a solvent pair like ethanol/water?

A: A solvent pair consists of two miscible liquids: a "good" solvent in which the compound is highly soluble, and a "poor" or "anti-solvent" in which it is insoluble.[5] You first dissolve the compound in the minimum amount of the hot "good" solvent (ethanol). Then, you add the hot "poor" solvent (water) until the solution's polarity is changed just enough to become saturated. This method provides fine control over the saturation point and is extremely useful when no single solvent has the ideal solubility properties.[5]

Q: How critical is the cooling rate for the quality of the final product?

A: The cooling rate directly impacts crystal size and purity.

• Slow Cooling: Promotes the formation of large, well-ordered crystals. The crystallization process is selective, and impurities tend to be excluded from the growing crystal lattice, remaining in the solvent. This generally leads to higher purity.[9]

• Rapid Cooling (e.g., plunging a hot flask directly into an ice bath): Tends to produce small, fine crystals. This rapid precipitation can trap impurities within the crystal structure, resulting in a less pure product.

Q: How can I definitively assess the purity of my recrystallized product?

A: Purity should be validated using analytical techniques.

• Melting Point Analysis: A pure crystalline solid will have a sharp, narrow melting point range (typically < 2 °C). Impurities tend to depress and broaden the melting range. Comparing the experimental melting point to the literature value (164-174 °C) is a primary indicator of purity.[1]

• Chromatography: Techniques like Thin Layer Chromatography (TLC) or High-Performance Liquid Chromatography (HPLC) can be used to detect the presence of impurities.

• Spectroscopy: Nuclear Magnetic Resonance (NMR) and Infrared (IR) spectroscopy can confirm the chemical structure of the purified compound and identify any remaining impurities.

References

• University of York. (n.d.). Problems with Recrystallisations. Chemistry Teaching Labs. Retrieved from [Link]

• Chemistry LibreTexts. (2022, April 7). 3.6F: Troubleshooting. Retrieved from [Link]

• University of Colorado Boulder. (n.d.). Recrystallization. Department of Chemistry. Retrieved from [Link]

• University of California, Irvine. (n.d.). Recrystallization1. Department of Chemistry. Retrieved from [Link]

• Williamson, K. L., & Masters, K. M. (2011). Macroscale and Microscale Organic Experiments (6th ed.). Cengage Learning. (General principles of solvent selection are widely covered in standard organic chemistry lab manuals). A representative article on the topic is: Pavia, D. L., Lampman, G. M., Kriz, G. S., & Engel, R. G. (1976). Solvent selection for recrystallization: An undergraduate organic experiment.

• Reddit. (2014, August 4). Veteran chemists, have any advice on recrystallization for an inexperienced undergrad? r/chemistry. Retrieved from [Link]

• MySkinRecipes. (n.d.). 2-(9-Oxoxanthen-2-yl)propionic Acid. Retrieved from [Link]

• Occidental College. (n.d.). Recrystallization. Department of Chemistry. Retrieved from [Link]

• Chemistry Learner. (2022, July 8). Important Chemistry Tips-Solvents choose for recrystallization-Part4 [Video]. YouTube. Retrieved from [Link]

• University of Rochester. (n.d.). Reagents & Solvents: Solvents for Recrystallization. Department of Chemistry. Retrieved from [Link]

• Massachusetts Institute of Technology. (n.d.). Crystallization Solvents. MIT OpenCourseWare. Retrieved from [Link]

• Laboratorium Discounter. (n.d.). 2-(9-Oxoxanthen-2-yl)propionic Acid >98.0%(GC)(T) 1g. Retrieved from [Link]

Sources

• 1. chemimpex.com [chemimpex.com]
• 2. scbt.com [scbt.com]
• 3. calpaclab.com [calpaclab.com]
• 4. 2-(9-Oxoxanthen-2-yl)propionic Acid [myskinrecipes.com]
• 5. web.mnstate.edu [web.mnstate.edu]
• 6. Chemistry Teaching Labs - Problems with Recrystallisations [chemtl.york.ac.uk]
• 7. people.chem.umass.edu [people.chem.umass.edu]
• 8. www2.chem.wisc.edu [www2.chem.wisc.edu]
• 9. reddit.com [reddit.com]
• 10. chem.libretexts.org [chem.libretexts.org]
• 11. pubs.acs.org [pubs.acs.org]

Technical Support Center: Synthesis of 2-(9-Oxoxanthen-2-yl)propionic Acid

Welcome to the technical support center for the synthesis of 2-(9-Oxoxanthen-2-yl)propionic acid. This guide is designed for researchers, scientists, and professionals in drug development. Here, we provide in-depth troubleshooting advice and frequently asked questions to address common challenges encountered during the synthesis of this important pharmaceutical intermediate. Our approach is rooted in mechanistic understanding to empower you to not only solve immediate issues but also to proactively mitigate potential problems in your synthetic workflow.

Introduction to the Synthesis

2-(9-Oxoxanthen-2-yl)propionic acid is a valuable building block in pharmaceutical development, particularly for anti-inflammatory and analgesic drugs. Its rigid, planar xanthenone core combined with the propionic acid moiety makes it a subject of interest for developing novel therapeutic agents.

The synthesis of this molecule can be approached through various routes. A common and logical pathway involves the construction of a diaryl ether intermediate followed by an intramolecular Friedel-Crafts acylation to form the characteristic tricyclic xanthenone system. This guide will focus on troubleshooting impurities and side reactions that are common to this synthetic strategy.

Visualizing the Synthetic Pathway

A plausible and efficient synthesis of 2-(9-Oxoxanthen-2-yl)propionic acid is a multi-step process. The following diagram illustrates a likely synthetic route, which will serve as the basis for our discussion on impurity formation.

Caption: A plausible synthetic route to 2-(9-Oxoxanthen-2-yl)propionic acid.

Frequently Asked Questions (FAQs)

Q1: What are the most common starting material-related impurities?

A1: Unreacted starting materials are a primary source of impurities. In the context of the proposed synthesis, these include:

• Phenol and Ethyl 2-bromopropionate: Incomplete Williamson ether synthesis in Step 1.

• Ethyl 2-phenoxypropanoate and 2-Halobenzoic Acid: Incomplete Ullmann condensation in Step 2.

• 2-(2-Carboxyphenoxy)propanoic Acid Derivative: Incomplete cyclization in Step 3.

These can typically be identified by comparing the crude product's analytical data (e.g., HPLC, TLC) with that of the starting materials.

Q2: What types of isomeric impurities can form during the synthesis?

A2: Positional isomers are a significant concern, especially during the intramolecular Friedel-Crafts acylation (Step 3). The cyclization of the diaryl ether intermediate can potentially occur at different positions on the aromatic rings, leading to the formation of unwanted isomers of the xanthenone core. The regioselectivity of this reaction is influenced by the electronic and steric nature of the substituents on the aromatic rings.

Q3: Can side reactions other than incomplete conversion lead to impurities?

A3: Yes, several side reactions can introduce impurities:

• Step 1 (Williamson Ether Synthesis): O-alkylation vs. C-alkylation of the phenoxide can occur, although O-alkylation is generally favored.

• Step 2 (Ullmann Condensation): Homocoupling of the 2-halobenzoic acid can occur, leading to biphenyl derivatives.

• Step 3 (Intramolecular Friedel-Crafts Acylation): Intermolecular acylation can lead to polymeric byproducts, especially at high concentrations. Dehydration of the propionic acid side chain is also a possibility under harsh acidic conditions.

Q4: How can I minimize the formation of these impurities?

A4: Careful control of reaction conditions is crucial:

• Stoichiometry: Use a slight excess of the more volatile or less reactive starting material to drive the reaction to completion.

• Temperature: Optimize the reaction temperature for each step to ensure complete conversion without promoting side reactions or degradation.

• Catalyst and Reagent Purity: Use high-purity catalysts and reagents to avoid introducing unknown impurities. For the Ullmann condensation, the quality of the copper catalyst is critical.

• Inert Atmosphere: For sensitive reactions like the Ullmann condensation, maintaining an inert atmosphere (e.g., nitrogen or argon) can prevent oxidative side reactions.

Troubleshooting Guide

This section addresses specific issues you might encounter during your experiments, providing potential causes and actionable solutions.

Observed Problem	Potential Cause(s)	Recommended Solution(s)
Low yield of the diaryl ether intermediate (Step 2)	1. Incomplete reaction. 2. Deactivation of the copper catalyst. 3. Side reactions, such as homocoupling.	1. Increase reaction time and/or temperature. 2. Use a freshly prepared or activated copper catalyst. Consider using a ligand to stabilize the catalyst. 3. Ensure an inert atmosphere and use a high-purity halobenzoic acid.
Multiple spots on TLC after cyclization (Step 3)	1. Incomplete cyclization. 2. Formation of positional isomers. 3. Dehydration or other side reactions.	1. Increase the strength or amount of the dehydrating agent (e.g., polyphosphoric acid). Increase reaction time or temperature. 2. Re-evaluate the structure of your diaryl ether precursor to ensure it favors the desired cyclization. Purification by column chromatography may be necessary. 3. Use milder cyclization conditions if possible.
Product is difficult to purify from starting materials	1. Similar polarity of the product and starting materials. 2. Incomplete reaction.	1. Optimize your chromatographic separation method (e.g., change the solvent system, use a different stationary phase). Consider derivatization to alter polarity for easier separation. 2. Re-run the reaction with optimized conditions to drive it to completion.
Presence of a dark, tarry substance in the reaction mixture	1. Polymerization due to intermolecular reactions. 2. Degradation of starting materials or product at high temperatures.	1. Perform the reaction at a lower concentration. 2. Lower the reaction temperature and/or shorten the reaction time.

Experimental Protocols

Protocol 1: Synthesis of the Diaryl Ether Intermediate via Ullmann Condensation

• To a flame-dried flask equipped with a magnetic stirrer and a reflux condenser, add ethyl 2-phenoxypropanoate (1.0 eq), 2-chlorobenzoic acid (1.1 eq), potassium carbonate (2.0 eq), and copper(I) iodide (0.1 eq).

• Add a high-boiling point solvent such as dimethylformamide (DMF).

• Purge the flask with an inert gas (e.g., argon) for 10-15 minutes.

• Heat the reaction mixture to 140-150 °C and stir vigorously for 12-24 hours.

• Monitor the reaction progress by TLC or HPLC.

• Upon completion, cool the reaction mixture to room temperature and pour it into a mixture of ice and dilute hydrochloric acid.

• Extract the aqueous layer with an organic solvent (e.g., ethyl acetate).

• Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

• Purify the crude product by column chromatography.

Protocol 2: Intramolecular Friedel-Crafts Acylation

• Place the purified diaryl ether intermediate from the previous step into a round-bottom flask.

• Add polyphosphoric acid (PPA) or Eaton's reagent as the cyclizing agent.

• Heat the mixture with stirring to 80-100 °C for 2-4 hours.

• Monitor the reaction by TLC or HPLC.

• After the reaction is complete, carefully pour the hot mixture into ice water with vigorous stirring.

• Collect the precipitated solid by filtration.

• Wash the solid with water until the filtrate is neutral.

• Recrystallize the crude product from a suitable solvent (e.g., ethanol/water) to obtain the pure 2-(9-Oxoxanthen-2-yl)propionic acid.

Visualization of Impurity Formation

The following diagram illustrates the formation of key impurities during the synthesis.

Caption: Formation pathways for common impurities in the synthesis.

References

• Friedel-Crafts Acylation: For a comprehensive overview of the Friedel-Crafts acylation reaction, including its mechanism and limitations, please refer to: "Friedel-Crafts Acylation." Organic Chemistry Portal. [Link]

• Ullmann Condensation: For details on the Ullmann reaction for the formation of diaryl ethers, a key step in the proposed synthesis, see: "Ullmann Reaction." Organic Chemistry Portal. [Link]

• Synthesis of Profen Drugs: For insights into common synthetic routes and potential impurities in the synthesis of profen-class drugs, which share the propionic acid moiety, refer to: Recent Advances in the Synthesis of Ibuprofen and Naproxen. Molecules. [Link]

• Intramolecular Cyclization: For a general discussion on intramolecular reactions, which is central to the formation of the xanthenone core, see: "Intramolecular Friedel-Crafts Reactions." Master Organic Chemistry. [Link]

• Purification and Analysis: For general guidance on the identification and control of impurities in active pharmaceutical ingredients, the ICH guidelines are the authoritative source: ICH Harmonised Tripartite Guideline, "Impurities in New Drug Substances Q3A(R2)." International Council for Harmonisation of Technical Requirements for Pharmaceuticals for Human Use. [Link]

"2-(9-Oxoxanthen-2-yl)propionic Acid" stability and storage conditions

Technical Support Center: 2-(9-Oxoxanthen-2-yl)propionic Acid

Welcome to the technical support guide for 2-(9-Oxoxanthen-2-yl)propionic Acid (CAS No. 30087-33-3). This document provides in-depth answers to frequently asked questions and troubleshooting workflows related to the stability and storage of this compound. Our goal is to ensure the integrity of your experiments and the longevity of your materials through scientifically grounded best practices.

Section 1: Compound Fundamentals and Handling

This section covers the basic properties and essential handling procedures you should follow upon receiving and during the routine use of 2-(9-Oxoxanthen-2-yl)propionic Acid.

FAQ 1: What are the key physicochemical properties of this compound?

Understanding the fundamental properties of a chemical is the first step toward proper handling and storage. Below is a summary of the key specifications for 2-(9-Oxoxanthen-2-yl)propionic Acid.

Property	Value	Source(s)
CAS Number	30087-33-3	[1][2][3][4]
Molecular Formula	C₁₆H₁₂O₄	[1][4][5]
Molecular Weight	268.27 g/mol	[1][4]
Appearance	White to almost white crystalline powder	[1]
Melting Point	164 - 174 °C	[1][5]
Purity	Typically ≥98%	[1]

FAQ 2: What are the definitive long-term storage conditions for solid 2-(9-Oxoxanthen-2-yl)propionic Acid?

For maximum shelf-life and to prevent degradation, the solid compound must be stored correctly. While some suppliers may indicate storage at room temperature, optimal long-term stability is achieved under more controlled conditions.[1][5]

• Temperature: Store in a cool location. While room temperature is acceptable for short periods, long-term storage at 2-8°C is recommended to minimize any potential for slow thermal degradation.

• Atmosphere: Keep the container tightly sealed to protect from moisture and air.[2][6] The propionic acid moiety and the xanthene core can be susceptible to oxidation.

• Light: Store in a dark place.[2] The xanthene structure contains a conjugated system that is characteristic of fluorescent compounds and dyes, making it potentially susceptible to photodegradation.[1][5][7] A salt form of this compound is explicitly listed as light-sensitive.[8]

• Incompatibilities: Store away from strong oxidizing agents.[2][6]

Workflow for Compound Handling and Storage

This workflow outlines the decision-making process from receiving the compound to its use in experiments.

Caption: Decision workflow for handling and storage.

Section 2: Stability Profiles and Troubleshooting

The stability of a compound is critical for reproducible results.[9][10] This section addresses factors that can compromise the integrity of 2-(9-Oxoxanthen-2-yl)propionic Acid and how to identify potential degradation.

FAQ 3: My experiment requires dissolving the compound. What solvents are recommended and how stable are the solutions?

Preparing stock solutions correctly is crucial.

• Solvent Choice: Based on its structure (a carboxylic acid with a large aromatic system), this compound is expected to be soluble in organic solvents like DMSO, DMF, and possibly methanol or ethanol with some warming. It will likely have poor solubility in water, but its solubility should increase in basic aqueous solutions (e.g., with NaOH or NaHCO₃) due to the formation of the carboxylate salt.

• Solution Stability:

  • Short-Term (1-3 days): Solutions in high-purity, anhydrous DMSO or DMF should be stable for several days when stored at -20°C or -80°C.

  • Long-Term: Long-term storage of solutions is generally not recommended. If necessary, aliquot the stock solution into single-use volumes to avoid repeated freeze-thaw cycles, which can introduce moisture and accelerate degradation. Store under an inert gas (argon or nitrogen) if possible.

  • Aqueous Solutions: Basic aqueous solutions are likely to be less stable and should be prepared fresh for each experiment. The oxo- group and ester linkages that might be formed during synthesis could be susceptible to hydrolysis.

Troubleshooting Guide: Diagnosing Compound Degradation

Inconsistent experimental data is a primary indicator of potential issues with your reagents.[10] If you suspect your 2-(9-Oxoxanthen-2-yl)propionic Acid has degraded, follow this diagnostic workflow.

Caption: Workflow for troubleshooting suspected degradation.

Signs of Degradation:

• Visual Changes: The white or off-white powder may develop a yellowish or brownish tint.

• Solubility Issues: The compound may not dissolve as readily in solvents where it was previously soluble.

• Analytical Changes: Techniques like Thin Layer Chromatography (TLC) or High-Performance Liquid Chromatography (HPLC) are definitive. When comparing a suspected sample to a fresh, reliable standard, the appearance of new spots/peaks or a significant decrease in the main peak's purity is a clear sign of degradation.[11]

Section 3: Best Practices for Ensuring Compound Integrity

Proactive measures are the best way to ensure the long-term viability of your chemical stocks.

Protocol: Performing an Accelerated Stability Study

For critical long-term projects, it's wise to perform a simple accelerated stability study to understand how your specific storage and handling conditions affect the compound.[9][12]

Objective: To quickly assess the stability of the compound under stress conditions (elevated temperature and light exposure).

Methodology:

• Sample Preparation:

  • Prepare three vials of the solid compound from the same lot.

  • Vial A (Control): Wrap in foil and store at the recommended 2-8°C.

  • Vial B (Heat Stress): Store in an oven at 40°C in the dark.

  • Vial C (Light Stress): Store at room temperature, exposed to ambient lab light.

• Time Points:

  • Analyze a small sample from each vial at Time = 0, 1 week, 2 weeks, and 4 weeks.

• Analysis:

  • At each time point, dissolve a small, precise amount of the compound from each vial in a suitable solvent (e.g., HPLC-grade DMSO).

  • Analyze by HPLC, monitoring the peak area and purity of the main compound.

• Interpretation:

  • Control (Vial A): Should show minimal to no change in purity. This is your baseline.

  • Heat Stress (Vial B): A significant decrease in purity indicates thermal instability.

  • Light Stress (Vial C): A decrease in purity indicates photosensitivity. The xanthene core makes this a likely degradation pathway.[8][12]

Self-Validation: The inclusion of a control sample (Vial A) is critical. It validates that any changes observed in Vials B and C are due to the stress conditions and not the analytical method itself.

References

• Stability studies of small molecules and proteins. GlycoMScan. [Link]

• Stability Testing for Small-Molecule Clinical Trial Materials. Pharmaceutical Technology. [Link]

• Regulatory Knowledge Guide for Small Molecules. NIH's Seed. [Link]

• The Importance of Standalone Testing for Small Molecules. Dalton Pharma Services. [Link]

• Biologics vs. Small Molecules, What's the Difference for Stability Testing?. ProPharma Group. [Link]

• Propionic Acid - Safety Data Sheet. ScienceLab.com. [Link]

• 2-(9-Oxoxanthen-2-yl)propionic Acid. MySkinRecipes. [Link]

• Safety Data Sheet: Propionic acid. DC Fine Chemicals. [Link]

• Solvent-Free, One-Pot, Multicomponent Synthesis of Xanthene Derivatives. MDPI. [Link]

• Ultrasound-assisted green synthesis of functionalised xanthene derivatives: Advancing sustainable sonochemical strategies. PubMed Central. [Link]

• FACILE AND EFFICIENT SYNTHESIS OF XANTHENE DERIVATIVES MEDIATED BY LANTHANUM(III) NITRATE HEXAHYDRATE UNDER SOLVENT FREE CONDIT. Journal of Chemical and Pharmaceutical Research. [Link]

• New synthetic strategies for xanthene-dye-Appended cyclodextrins. ResearchGate. [Link]

• The degradation of propionyl-CoA. ResearchGate. [Link]

• Propionate production and degradation in the biological wastewater treatment: A mini review on the role of additives in anaerobic digestion. LJMU Research Online. [Link]

Sources

• 1. chemimpex.com [chemimpex.com]
• 2. tcichemicals.com [tcichemicals.com]
• 3. calpaclab.com [calpaclab.com]
• 4. scbt.com [scbt.com]
• 5. 2-(9-Oxoxanthen-2-yl)propionic Acid [myskinrecipes.com]
• 6. pdf.benchchem.com [pdf.benchchem.com]
• 7. researchgate.net [researchgate.net]
• 8. labsolu.ca [labsolu.ca]
• 9. glycomscan.com [glycomscan.com]
• 10. pharmtech.com [pharmtech.com]
• 11. skpharmteco.com [skpharmteco.com]
• 12. Biologics vs. Small Molecules, What’s the Difference for Stability Testing? %%sep%% - BA Sciences [basciences.com]

Technical Support Center: Troubleshooting Low Fluorescence Signal with 2-(9-Oxoxanthen-2-yl)propionic Acid

Welcome to the technical support center for 2-(9-Oxoxanthen-2-yl)propionic Acid. As a Senior Application Scientist, I've designed this guide to provide you with in-depth troubleshooting strategies and answers to frequently asked questions. This resource is intended for researchers, scientists, and drug development professionals who are utilizing this versatile fluorophore in their experiments. Here, you will find not just procedural steps, but the scientific reasoning behind them to empower you to make informed decisions and achieve robust, reproducible results.

Frequently Asked Questions (FAQs)

Q1: What is 2-(9-Oxoxanthen-2-yl)propionic Acid and what are its primary applications?

2-(9-Oxoxanthen-2-yl)propionic Acid is a fluorescent compound featuring a xanthene core structure.[1][2] It is a valuable tool in various research areas due to its fluorescent properties. Its primary applications include serving as a fluorescent probe in biochemical assays and as a building block in the synthesis of more complex molecules for materials science and pharmaceutical development.[1] The carboxylic acid group on the molecule allows for easy conjugation to other molecules, such as proteins or drugs, making it a versatile label for tracking and detection purposes.[2]

Q2: What are the typical storage and handling conditions for 2-(9-Oxoxanthen-2-yl)propionic Acid?

For optimal stability and performance, 2-(9-Oxoxanthen-2-yl)propionic Acid should be stored at room temperature.[1][3] It is supplied as a white to almost white crystalline powder.[1] As with most fluorescent dyes, it is advisable to protect the compound from prolonged exposure to light to prevent photobleaching. For long-term storage, keeping it in a desiccator is recommended to prevent moisture absorption.

Q3: I cannot find specific excitation and emission wavelengths for this compound. What should I do?

While specific photophysical data for 2-(9-Oxoxanthen-2-yl)propionic Acid is not always readily available in supplier documentation, a logical starting point is to use the general spectral properties of xanthene dyes as a guideline. Many xanthene-based dyes are excited by blue or green light (488 nm or 514 nm are common laser lines for excitation).[1]

To determine the optimal settings for your specific experimental conditions, it is highly recommended to perform an excitation and emission scan using a spectrophotometer or a plate reader with spectral scanning capabilities. This will provide you with the precise peak wavelengths for excitation and emission, which is crucial for maximizing your signal and minimizing background.

Troubleshooting Guide: Low Fluorescence Signal

A low or absent fluorescence signal is a common issue that can be frustrating. This guide will walk you through a systematic approach to identify and resolve the root cause of weak signals when using 2-(9-Oxoxanthen-2-yl)propionic Acid.

Initial Checks: The Low-Hanging Fruit

Before diving into more complex troubleshooting, let's ensure the basics are covered.

Q4: My fluorescence signal is much lower than expected. What are the first things I should check?

Here's a checklist of initial steps to take:

• Confirm Reagent Concentration: Double-check your calculations and ensure that the final concentration of the fluorescent probe is within the expected range for your assay. It's possible that a simple dilution error has occurred.

• Verify Instrument Settings: Ensure that your fluorescence microscope, plate reader, or other detection instrument is set to the correct excitation and emission wavelengths.[4] If you have performed a spectral scan, use those optimal wavelengths. Also, check that the gain or sensitivity settings are appropriately adjusted.

• Check Filter Sets: Confirm that the filter sets in your microscope are appropriate for the determined excitation and emission spectra of your fluorophore. Mismatched filters can significantly attenuate the signal.

• Inspect the Light Source: Ensure that the lamp or laser on your instrument is functioning correctly and has not reached the end of its lifespan, which can lead to reduced excitation intensity.

Delving Deeper: Chemical and Environmental Factors

If the initial checks do not resolve the issue, the problem may lie in the chemical environment of your experiment. The fluorescence of xanthene dyes can be highly sensitive to their surroundings.

Q5: I've confirmed my concentrations and instrument settings, but the signal is still weak. What environmental factors could be at play?

Several environmental factors can quench or reduce the fluorescence of xanthene-based dyes:

• pH of the Buffer: The fluorescence of many xanthene dyes is pH-dependent.[2][3] The protonation state of the dye can significantly alter its electronic structure and, consequently, its ability to fluoresce. It is crucial to ensure that the pH of your experimental buffer is compatible with the optimal fluorescence of 2-(9-Oxoxanthen-2-yl)propionic Acid. For many xanthene dyes, a slightly basic pH (around 7.5 to 8.5) is often optimal.

• Solvent Effects: The polarity of the solvent can influence the fluorescence quantum yield. If you are dissolving the compound in a solvent before diluting it into your aqueous buffer, ensure that the final concentration of the organic solvent is low and does not interfere with the fluorescence.

• Presence of Quenchers: Certain molecules can act as fluorescence quenchers, accepting the energy from the excited fluorophore and dissipating it non-radiatively. Common quenchers include dissolved oxygen and heavy atoms.[5] While often difficult to eliminate completely, being aware of potential quenchers in your sample is important.

Protocol for pH Optimization:

To determine the optimal pH for your assay, you can perform a simple pH titration experiment.

• Prepare a series of buffers with a range of pH values (e.g., from pH 5 to 9).

• Add a constant concentration of 2-(9-Oxoxanthen-2-yl)propionic Acid to each buffer.

• Measure the fluorescence intensity at the optimal excitation and emission wavelengths.

• Plot the fluorescence intensity against the pH to identify the optimal pH range for your experiments.

Q6: Could my conjugation reaction be the cause of the low signal?

Yes, the chemical reaction used to conjugate the dye to your molecule of interest can sometimes be the culprit. A specific issue to be aware of with xanthene dyes is their susceptibility to quenching during amide bond formation, particularly when using coupling agents like DMTMM (4-(4,6-Dimethoxy-1,3,5-triazin-2-yl)-4-methylmorpholinium chloride).[6] This quenching effect can be significant and may not be reversible.[6]

If you are performing a conjugation reaction, consider the following:

• Choice of Coupling Chemistry: If you suspect the coupling chemistry is causing quenching, explore alternative conjugation methods that are known to be more compatible with fluorescent dyes.

• Reaction Conditions: Optimize the reaction time and the concentration of coupling reagents to minimize potential side reactions that could lead to fluorescence quenching.[6]

Advanced Troubleshooting: Photophysics and System Optimization

If you are still facing issues, it's time to consider the photophysical properties of the dye and optimize your detection system for the best possible signal-to-noise ratio.

Q7: I observe a signal initially, but it fades quickly. What is happening and how can I prevent it?

This phenomenon is known as photobleaching , the irreversible photochemical destruction of a fluorophore upon exposure to excitation light.[7][8] It is a common issue in fluorescence microscopy.

Strategies to Minimize Photobleaching:

• Reduce Excitation Intensity: Use the lowest possible laser power or lamp intensity that still provides a detectable signal.

• Minimize Exposure Time: Limit the duration of exposure to the excitation light. For microscopy, this means using shorter camera exposure times and keeping the shutter closed when not acquiring images.

• Use Antifade Reagents: Incorporate an antifade mounting medium into your sample preparation.[4] These reagents work by scavenging free radicals that contribute to the photobleaching process.

• Image with a More Sensitive Detector: A more sensitive camera or detector can allow you to use lower excitation power, thereby reducing the rate of photobleaching.

Q8: How can I improve my signal-to-noise ratio to better detect a weak signal?

Optimizing the signal-to-noise ratio (SNR) is critical for detecting weak fluorescence.[9][10][11][12][13] A poor SNR can make a weak signal indistinguishable from the background noise.

Key Approaches to Enhance SNR:

• Increase Signal:

  • Optimize Fluorophore Concentration: While a higher concentration can increase the signal, be aware of self-quenching at very high concentrations. Titrate the concentration to find the optimal balance.

  • Choose the Right Objective Lens: For microscopy, a higher numerical aperture (NA) objective will collect more light and increase the signal.

• Reduce Noise:

  • Background Subtraction: Acquire a background image (an image of a region with no sample) and subtract it from your experimental images.

  • Use High-Quality Filters: High-quality bandpass filters can help to reduce stray light and background fluorescence.[9]

  • Cool the Detector: For sensitive imaging applications, using a cooled camera can reduce thermal noise (dark current).[10]

Visualizing the Workflow

To aid in your troubleshooting process, the following diagram outlines a systematic approach to diagnosing and resolving low fluorescence signals.

Caption: A systematic workflow for troubleshooting low fluorescence signals.

Summary of Key Parameters

The following table summarizes the key chemical and physical properties of 2-(9-Oxoxanthen-2-yl)propionic Acid based on available information.

Property	Value / Information	Source
Chemical Formula	C₁₆H₁₂O₄	[1][3]
Molecular Weight	268.27 g/mol	[1][3]
Appearance	White to almost white crystalline powder	[1]
Storage	Room temperature	[1][3]
Purity	≥ 98%	[1]
CAS Number	30087-33-3	[1][3]

References

• An open and shut case? Chemistry to control xanthene dyes - PMC - NIH. (URL: [Link])

• 2-(9-Oxoxanthen-2-yl)propionic Acid, min 98%, 1 gram. (URL: [Link])

• Factors affecting Fluorescence - YouTube. (URL: [Link])

• Troubleshooting in Fluorescent Staining - Creative Bioarray. (URL: [Link])

• Troubleshooting | Fluorescence: Detection - YouTube. (URL: [Link])

• Fluorescence Quenching of Xanthene Dyes during Amide Bond Formation Using DMTMM | ACS Omega - ACS Publications. (URL: [Link])

• Spectral and photophysical studies of benzo[c]xanthene dyes: dual emission pH sensors - PubMed. (URL: [Link])

• A framework to enhance the signal-to-noise ratio for quantitative fluorescence microscopy | PLOS One - Research journals. (URL: [Link])

• A Framework to enhance the Signal-to-Noise Ratio for Quantitative Fluorescence Microscopy | bioRxiv. (URL: [Link])

• A framework to enhance the signal-to-noise ratio for quantitative fluorescence microscopy. (URL: [Link])

• Signal-to-Noise Considerations - Evident Scientific. (URL: [Link])

• Optimizing Signal to Noise Ratio - YouTube. (URL: [Link])

Sources

• 1. Spectral and photophysical studies of benzo[c]xanthene dyes: dual emission pH sensors - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. An open and shut case? Chemistry to control xanthene dyes - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Xanthene-based Fluorescence Turn-on Probe for Highly Acidic pH Range in Aqueous Solution - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. 2-(9-OXOXANTHEN-2-YL)PROPIONIC ACID 1,5,7-TRIAZABICYCLO[4.4.0]DEC-5-ENE SALT | 1346753-09-0 [sigmaaldrich.com]
• 5. chemimpex.com [chemimpex.com]
• 6. scbt.com [scbt.com]
• 7. 2-(9-Oxoxanthen-2-yl)propionic Acid | 30087-33-3 | Tokyo Chemical Industry UK Ltd. [tcichemicals.com]
• 8. calpaclab.com [calpaclab.com]
• 9. 2-(9-Oxoxanthen-2-yl)propionic Acid [myskinrecipes.com]
• 10. calpaclab.com [calpaclab.com]
• 11. labsolu.ca [labsolu.ca]
• 12. Propanoic acid, 2-oxo- [webbook.nist.gov]
• 13. labsolu.ca [labsolu.ca]

Technical Support Center: Mitigating Photobleaching of 2-(9-Oxoxanthen-2-yl)propionic Acid Derivatives in Fluorescence Microscopy

Welcome to the technical support resource for researchers utilizing fluorescent probes derived from 2-(9-Oxoxanthen-2-yl)propionic acid. This guide is designed to provide you with the foundational knowledge and practical troubleshooting strategies to minimize photobleaching and maximize the quality and reproducibility of your microscopy data. As a xanthene-based structure, this fluorophore class is susceptible to photodegradation, a common challenge in fluorescence imaging.[1][2] This document offers a structured approach to understanding and combating this phenomenon.

Frequently Asked Questions (FAQs)

Q1: What is photobleaching and why does it happen to my probe?

A: Photobleaching is the irreversible photochemical destruction of a fluorophore, leading to the loss of its ability to fluoresce.[3] When your sample is illuminated, the 2-(9-Oxoxanthen-2-yl)propionic acid-based probe absorbs light energy, transitioning to an excited electronic state. From this excited state, it can react with molecular oxygen, generating highly reactive oxygen species (ROS) that chemically damage the fluorophore, rendering it non-fluorescent.[3] Prolonged exposure to high-intensity light accelerates this process, causing your signal to fade over time.[3]

Q2: I noticed my signal fading rapidly during a time-lapse experiment. Is this definitely photobleaching?

A: Rapid signal loss during time-lapse imaging is a classic sign of photobleaching.[4] However, other factors could contribute, such as phototoxicity affecting cell health or the probe diffusing out of the focal plane. To confirm photobleaching, you can create a photobleaching curve by imaging a fixed, stained sample continuously and plotting the decay in fluorescence intensity over time.[5] If the signal loss is time-dependent and correlates with light exposure, photobleaching is the primary cause.

Q3: What is an antifade reagent, and how does it work?

A: Antifade reagents are chemical compounds added to your mounting medium to protect fluorophores from photobleaching.[3][6] Most antifade agents are reactive oxygen species (ROS) scavengers.[7] They work by neutralizing the harmful free radicals generated during fluorescence excitation before they can damage the fluorophore.[8] Common examples include 1,4-diazobicyclo-[3][3][3]-octane (DABCO), n-propyl gallate (NPG), and p-phenylenediamine (PPD).[7][8]

Q4: Can I use any antifade mounting medium for my experiments?

A: Not all antifade reagents are created equal, and the choice depends on your specific application. For fixed-cell imaging, you have a wide range of options, including commercial formulations like ProLong™ Gold[3], VECTASHIELD®[3], and SlowFade™[9]. For live-cell imaging, it is crucial to use reagents specifically designed to be non-toxic and cell-permeable, such as Trolox or commercial reagents like ProLong™ Live Antifade Reagent.[4][10] Additionally, the chemical compatibility of the antifade agent with your specific xanthene derivative should be considered, as some reagents can quench the fluorescence of certain dyes.[11]

Q5: Will using an antifade reagent completely stop photobleaching?

A: While antifade reagents can dramatically slow down photobleaching, they may not eliminate it entirely.[8] They are one component of a comprehensive strategy to preserve your fluorescent signal. For optimal results, the use of antifade reagents should be combined with careful optimization of your microscope settings.

Troubleshooting Guide: Step-by-Step Solutions to Common Photobleaching Issues

This section provides detailed protocols and explanations to address specific problems encountered during the imaging of 2-(9-Oxoxanthen-2-yl)propionic acid-derived probes.

Issue 1: Rapid Signal Fading in Fixed-Cell Imaging

If you are experiencing significant signal loss when imaging fixed cells, your primary focus should be on the mounting medium and imaging parameters.

The most effective way to combat photobleaching in fixed samples is to use a high-quality antifade mounting medium.[5][12]

Experimental Protocol: Preparing a Homemade DABCO Antifade Mounting Medium

• Prepare a 10X Phosphate-Buffered Saline (PBS) stock solution: Dissolve 80g of NaCl, 2g of KCl, 14.4g of Na₂HPO₄, and 2.4g of KH₂PO₄ in 800 mL of distilled water. Adjust the pH to 7.4 with HCl. Add distilled water to a final volume of 1 L. Sterilize by autoclaving.

• Prepare the DABCO-Glycerol Solution:

  • In a 50 mL conical tube, combine 9 mL of glycerol with 1 mL of 10X PBS. .

  • Add 0.1 g of 1,4-diazabicyclo[2.2.2]octane (DABCO).

  • Mix thoroughly using a rotator or vortexer until the DABCO is completely dissolved. This may take several hours.

• Store Properly: Aliquot the final solution into smaller tubes and store at -20°C, protected from light.

Workflow for Mounting a Fixed Sample with Antifade Medium

Caption: Workflow for preparing a microscope slide with an antifade mounting medium.

Reducing the intensity and duration of light exposure is a critical and straightforward way to minimize photobleaching.[3][4]

• Reduce Excitation Light Intensity: Use the lowest possible laser power or lamp intensity that provides a sufficient signal-to-noise ratio.[3]

• Minimize Exposure Time: Use the shortest camera exposure time that still yields a high-quality image.

• Use Neutral Density Filters: These filters reduce the amount of light reaching your sample without changing the spectral quality of the light.[5]

• Avoid Unnecessary Exposure: Use transmitted light to find and focus on your region of interest before switching to fluorescence illumination for image acquisition.[5]

Table 1: Comparison of Common Antifade Reagents for Fixed-Cell Imaging

Antifade Reagent	Advantages	Disadvantages
p-Phenylenediamine (PPD)	Highly effective at reducing fading.[11]	Can be toxic, may cause autofluorescence, and can react with certain dyes.[7][8][11]
n-Propyl gallate (NPG)	Non-toxic and can be used with live cells.[7][11]	Difficult to dissolve and may have anti-apoptotic effects.[7][11]
DABCO	Less toxic than PPD.[7][11]	Generally less effective than PPD.[7][11]
Commercial Mountants	Optimized formulations, often with a defined refractive index and ready-to-use.[9][10]	Can be more expensive than homemade preparations.

Issue 2: Signal Loss and Phototoxicity in Live-Cell Imaging

Live-cell imaging presents the dual challenge of minimizing photobleaching while maintaining cell viability.

Standard antifade reagents used for fixed cells are often toxic to live cells.[4] It is essential to use reagents specifically designed for live-cell applications.

• Trolox: A vitamin E derivative that acts as an antioxidant and is cell-permeable.

• Commercial Live-Cell Antifade Reagents: Several companies offer optimized reagents, such as ProLong™ Live Antifade Reagent, which are designed to reduce photobleaching with minimal impact on cell health.[4][10]

Since photobleaching is often an oxygen-dependent process, reducing the amount of available oxygen can help preserve your fluorescent signal.[3]

• Oxygen Scavenging Systems: Glucose oxidase and catalase can be added to the imaging medium to enzymatically remove dissolved oxygen.[3]

• Sealed Imaging Chambers: Using sealed chambers with a controlled atmosphere can also help to reduce oxygen levels.[3]

Diagram of the Photobleaching Mechanism

Caption: The process of photobleaching and the protective role of antifade reagents.

By implementing these strategies, you can significantly enhance the photostability of your 2-(9-Oxoxanthen-2-yl)propionic acid-derived probes, leading to higher quality images and more reliable experimental data.

References

• How to Minimize Photobleaching in Fluorescence Microscopy: A Comprehensive Guide. [Link]

• Effects of Surface-Immobilization on Photobleaching of Xanthene Dye Photocatalysts. ACS Applied Materials & Interfaces. [Link]

• The Antidote for Photobleaching. Electron Microscopy Sciences. [Link]

• Photobleaching in Live Cell Imaging. Biocompare. [Link]

• Quantitative Comparison of Anti-Fading Mounting Media for Confocal Laser Scanning Microscopy. PubMed. [Link]

• Photobleaching process of xanthene dyes initiated by N-phenylglycine in the polyvinylalcohol film. ResearchGate. [Link]

• An open and shut case? Chemistry to control xanthene dyes. PMC - NIH. [Link]

• Photochemistry of Common Xanthene Fluorescent Dyes as Efficient Visible-light Activatable CO-Releasing Molecules. ResearchGate. [Link]

• Photochemistry of Common Xanthene Fluorescent Dyes as Efficient Visible-light Activatable CO-Releasing Molecules. ChemRxiv - Cambridge Open Engage. [Link]

Sources

• 1. pure.psu.edu [pure.psu.edu]
• 2. chemrxiv.org [chemrxiv.org]
• 3. keyence.com [keyence.com]
• 4. biocompare.com [biocompare.com]
• 5. Photobleaching in Fluorescence Imaging | Thermo Fisher Scientific - HK [thermofisher.com]
• 6. emsdiasum.com [emsdiasum.com]
• 7. What are some antifading agents used to prevent photobleaching? | AAT Bioquest [aatbio.com]
• 8. vectorlabs.com [vectorlabs.com]
• 9. SlowFade Antifade Reagents | Thermo Fisher Scientific - SG [thermofisher.com]
• 10. ProLong Antifade Mountants and Reagents | Thermo Fisher Scientific - RU [thermofisher.com]
• 11. bidc.ucsf.edu [bidc.ucsf.edu]
• 12. Mounting Media and Antifades | Thermo Fisher Scientific - KR [thermofisher.com]

Technical Support Center: Navigating Solubility Challenges with 2-(9-Oxoxanthen-2-yl)propionic Acid in Aqueous Buffers

Welcome to the technical support center for 2-(9-Oxoxanthen-2-yl)propionic Acid. This guide is designed for researchers, scientists, and drug development professionals to provide expert advice and troubleshooting strategies for overcoming solubility issues encountered during in vitro and in vivo experimental workflows. Our goal is to equip you with the scientific rationale and practical protocols to ensure the successful application of this compound in your research.

I. Understanding the Molecule: Physicochemical Properties

2-(9-Oxoxanthen-2-yl)propionic Acid is a carboxylic acid derivative. Its chemical structure, featuring a largely nonpolar xanthenone core and an ionizable propionic acid group, dictates its solubility behavior. The interplay between these two moieties is central to the challenges and solutions discussed in this guide.

Property	Predicted Value/Information	Significance for Aqueous Solubility
Molecular Weight	268.27 g/mol [1][2][3]	A moderate molecular weight that does not inherently preclude solubility.
Appearance	White to almost white crystalline powder[1]	The crystalline nature suggests that energy is required to break the lattice structure for dissolution.
pKa (Predicted)	~4.5	This value is crucial as it indicates the pH at which the compound will be 50% ionized. At pH values above the pKa, the deprotonated, more soluble form will dominate.
logP (Predicted)	~3.2	A positive logP value indicates a preference for a nonpolar environment, suggesting low intrinsic aqueous solubility of the neutral form.

II. Frequently Asked Questions (FAQs)

Here we address some of the most common questions regarding the handling and solubility of 2-(9-Oxoxanthen-2-yl)propionic Acid.

1. Why is my compound not dissolving in my neutral pH buffer (e.g., PBS pH 7.4)?

This is the most frequently encountered issue. The insolubility of 2-(9-Oxoxanthen-2-yl)propionic Acid in neutral aqueous buffers is a direct consequence of its chemical nature as a carboxylic acid. At a pH of 7.4, which is significantly above its predicted pKa of ~4.5, the carboxylic acid group will be deprotonated to a carboxylate. While this ionized form is generally more soluble than the neutral form, the large, hydrophobic xanthenone backbone of the molecule can still limit its overall solubility in a purely aqueous environment.

2. I've dissolved the compound in DMSO, but it precipitates when I add it to my aqueous buffer. What is happening?

This phenomenon, often referred to as "salting out" or precipitation upon dilution, is common for poorly soluble compounds dissolved in a highly soluble organic solvent like Dimethyl Sulfoxide (DMSO).[4][5][6] DMSO is a powerful solvent that can dissolve both polar and nonpolar compounds.[7] However, when the concentrated DMSO stock is introduced into an aqueous buffer, the DMSO rapidly disperses, and the local solvent environment around the compound molecules changes dramatically from organic to aqueous. Since the compound has low intrinsic water solubility, it crashes out of the solution.[5]

3. What is the best way to prepare a stock solution of 2-(9-Oxoxanthen-2-yl)propionic Acid?

For a compound with these characteristics, preparing a high-concentration stock solution in an appropriate organic solvent is the recommended first step.

• Recommended Solvent: 100% DMSO is a common choice due to its strong solubilizing power.[7]

• Protocol for Stock Solution Preparation (e.g., 10 mM in DMSO):

  • Accurately weigh the desired amount of 2-(9-Oxoxanthen-2-yl)propionic Acid.

  • Add the calculated volume of high-purity, anhydrous DMSO to achieve the target concentration.

  • Vortex or sonicate at room temperature until the compound is fully dissolved. Visually inspect for any remaining solid particles.

4. Can I use a strong base to dissolve the compound directly in an aqueous buffer?

Yes, this is a viable and often preferred method, especially if the final application is sensitive to organic solvents. By adding a strong base like sodium hydroxide (NaOH) or potassium hydroxide (KOH), you can deprotonate the carboxylic acid to form the more soluble salt in situ.[8][9][10]

5. What is the maximum concentration of DMSO I can use in my cell-based assay?

The tolerance of cell lines to DMSO varies. However, it is a general best practice to keep the final concentration of DMSO in your cell culture medium at or below 0.5% to avoid solvent-induced artifacts and cytotoxicity.[11][12][13][14] It is highly recommended to perform a vehicle control experiment to assess the effect of the final DMSO concentration on your specific cell line and assay.

III. Troubleshooting Guides

This section provides systematic approaches to resolving common solubility problems.

Guide 1: Dissolution in Aqueous Buffers Using pH Adjustment

This method is ideal for applications where organic co-solvents are undesirable. The principle is to convert the poorly soluble acidic form of the compound into its more soluble salt form.

Workflow for pH-Adjusted Dissolution:

Caption: Workflow for solubilizing the compound via pH adjustment.

Detailed Protocol:

• Initial Suspension: Suspend the weighed amount of 2-(9-Oxoxanthen-2-yl)propionic Acid in your desired aqueous buffer (e.g., PBS).

• Basification: While stirring, add a strong base (e.g., 1N NaOH or 1N KOH) dropwise. The amount of base required will be stoichiometrically related to the amount of your compound.

• Dissolution: Continue adding the base until the compound fully dissolves. The solution should become clear.

• pH Adjustment: Carefully adjust the pH of the solution back down to your desired experimental pH using a strong acid (e.g., 1N HCl). Be cautious, as lowering the pH too much may cause the compound to precipitate.

• Final Preparation: Once the desired pH is reached and the compound remains in solution, you can proceed with your experiment. If required, sterile filter the final solution.

Guide 2: Working with DMSO Stock Solutions

This is a common and practical approach for many in vitro assays. The key is to manage the dilution step carefully to avoid precipitation.

Workflow for Diluting DMSO Stocks:

Caption: Workflow for using DMSO stock solutions.

Troubleshooting Precipitation During Dilution:

• Decrease the Final Concentration: The most straightforward solution is to lower the final concentration of the compound in your aqueous buffer.

• Increase the Final DMSO Concentration: If your experimental system can tolerate it, a slightly higher final DMSO concentration (e.g., up to 1%) may help maintain solubility. Always validate this with a vehicle control.[12]

• Use of Pluronic F-68: For challenging compounds, adding a small amount of a non-ionic surfactant like Pluronic F-68 to the final aqueous buffer before adding the DMSO stock can sometimes help to stabilize the compound and prevent precipitation.

IV. Advanced Solubilization Strategies

For particularly challenging applications, such as high-concentration dosing for in vivo studies, more advanced formulation strategies may be necessary.

Strategy	Description	Considerations
Co-solvents	Using a mixture of solvents to increase solubility. Common co-solvents include ethanol, propylene glycol, and polyethylene glycols (PEGs).[15]	The toxicity of the co-solvent and its compatibility with the experimental system must be carefully evaluated.
Surfactants	Surfactants form micelles that can encapsulate hydrophobic compounds, increasing their apparent solubility in aqueous solutions. Examples include Tween® 80 and Cremophor® EL.	Surfactants can have their own biological effects and may interfere with certain assays.
Cyclodextrins	These are cyclic oligosaccharides that can form inclusion complexes with hydrophobic molecules, effectively shielding them from the aqueous environment and increasing their solubility.	The binding affinity of the compound for the cyclodextrin and the potential for the cyclodextrin to interfere with the experiment need to be considered.

V. Summary and Key Recommendations

• pH is Key: The solubility of 2-(9-Oxoxanthen-2-yl)propionic Acid is highly dependent on pH. Increasing the pH above its pKa will significantly enhance its solubility.

• DMSO Stocks - Handle with Care: When using DMSO stock solutions, be mindful of the potential for precipitation upon dilution into aqueous buffers.

• Vehicle Controls are Essential: Always include a vehicle control (the final concentration of solvent(s) without the compound) in your experiments to account for any effects of the solvent system itself.

• Method Validation: The optimal solubilization strategy will depend on the specific requirements of your experiment. It is crucial to validate your chosen method to ensure that the compound remains in solution at the desired concentration and that the solubilization method itself does not interfere with your results.

This technical support guide provides a comprehensive overview of the solubility challenges associated with 2-(9-Oxoxanthen-2-yl)propionic Acid and offers practical solutions. By understanding the physicochemical properties of the molecule and applying the principles outlined here, researchers can confidently and successfully incorporate this compound into their studies.

VI. References

• A Bifunctional Dimethylsulfoxide Substitute Enhances the Aqueous Solubility of Small Organic Molecules - PMC. (n.d.). Retrieved January 16, 2026, from [Link]

• Dissolution Testing for Poorly Soluble Drugs: A Continuing Perspective. (2010, August 23). Retrieved January 16, 2026, from [Link]

• FIP GUIDELINES FOR DISSOLUTION TESTING OF SOLID ORAL PRODUCTS JOINT REP. (n.d.). Retrieved January 16, 2026, from [Link]

• Dissolution Method Development for Poorly Soluble Compounds. (n.d.). Retrieved January 16, 2026, from [Link]

• Sodium Hydroxide Vs Potassium Hydroxide - petronaft petroleum products. (2024, January 9). Retrieved January 16, 2026, from [Link]

• Considerations regarding use of solvents in in vitro cell based assays - Semantic Scholar. (n.d.). Retrieved January 16, 2026, from [Link]

• Considerations regarding use of solvents in in vitro cell based assays - PubMed. (2013, October). Retrieved January 16, 2026, from [Link]

• Considerations regarding use of solvents in in vitro cell based assays - ResearchGate. (2025, August 7). Retrieved January 16, 2026, from [Link]

• Dissolution Testing of Immediate Release Solid Oral Dosage Forms - FDA. (n.d.). Retrieved January 16, 2026, from [Link]

• Dissolution Testing for Generic Drugs: An FDA Perspective - PMC - NIH. (n.d.). Retrieved January 16, 2026, from [Link]

• Dimethyl sulfoxide - Wikipedia. (n.d.). Retrieved January 16, 2026, from [Link]

• HPLC Troubleshooting Guide - Wsu. (n.d.). Retrieved January 16, 2026, from [Link]

• Considerations regarding use of solvents in in vitro cell based assays - PMC - NIH. (n.d.). Retrieved January 16, 2026, from [Link]

• HPLC buffer precipitation - TECHNICAL NOTES. (n.d.). Retrieved January 16, 2026, from [Link]

• Why is my compound soluble in DMSO, but precipitating with subsequent dilutions? (2014, October 23). Retrieved January 16, 2026, from [Link]

• NaOH vs KOH in acidity of water - chemistry - Reddit. (2016, July 23). Retrieved January 16, 2026, from [Link]

• Which is better base KOH or NaOH? Comparative Analysis of NaOH vs. KOH - Chemball. (2023, August 23). Retrieved January 16, 2026, from [Link]

• What Does Sodium Hydroxide React With? - Chemical Suppliers. (2018, July 26). Retrieved January 16, 2026, from [Link]

• Why is my compound soluble in DMSO, but precipitating with subsequent dilutions? (2014, October 23). Retrieved January 16, 2026, from [Link]

• 2.5: Preparing Solutions - Chemistry LibreTexts. (2025, August 18). Retrieved January 16, 2026, from [Link]

• pharmacological properties of 2-(9-oxo-xanthen-2-yl)propionic acid(y-5554) - ResearchGate. (2025, August 7). Retrieved January 16, 2026, from [Link]

• 20.5: Preparing Carboxylic Acids - Chemistry LibreTexts. (2024, September 30). Retrieved January 16, 2026, from [Link]

• making carboxylic acids - Chemguide. (n.d.). Retrieved January 16, 2026, from [Link]

• Preparation of Carboxylic Acids | Edexcel A Level Chemistry Revision Notes 2015. (2025, January 3). Retrieved January 16, 2026, from [Link]

• Preparation and Reaction of Carboxylic Acids. (n.d.). Retrieved January 16, 2026, from [Link]

• The effect of some cosolvents and surfactants on viability of cancerous cell lines - Research Journal of Pharmacognosy. (n.d.). Retrieved January 16, 2026, from [Link]

• 2-(9-Oxoxanthen-2-yl)propionic Acid, min 98%, 1 gram. (n.d.). Retrieved January 16, 2026, from [Link]

• 2-(9-Oxoxanthen-2-yl)propionic Acid - MySkinRecipes. (n.d.). Retrieved January 16, 2026, from [Link]

• 2-(9-Oxoxanthen-2-yl)propionic Acid >98.0%(GC)(T) 1g - Laboratorium Discounter. (n.d.). Retrieved January 16, 2026, from [Link]

• Synthesis of 9-oxoxanthen-2-carboxylic acids - Journal of the Chemical Society, Perkin Transactions 1 (RSC Publishing). (n.d.). Retrieved January 16, 2026, from [Link]

Sources

• 1. chemimpex.com [chemimpex.com]
• 2. scbt.com [scbt.com]
• 3. 2-(9-Oxoxanthen-2-yl)propionic Acid | 30087-33-3 | Tokyo Chemical Industry UK Ltd. [tcichemicals.com]
• 4. A Bifunctional Dimethylsulfoxide Substitute Enhances the Aqueous Solubility of Small Organic Molecules - PMC [pmc.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. researchgate.net [researchgate.net]
• 7. Dimethyl sulfoxide - Wikipedia [en.wikipedia.org]
• 8. A Detailed Look at Potassium Hydroxide vs Sodium Hydroxide [jamgroupco.com]
• 9. petronaftco.com [petronaftco.com]
• 10. Which is better base KOH or NaOH? Comparative Analysis of NaOH vs. KOH [chemball.com]
• 11. Considerations regarding use of solvents in in vitro cell based assays | Semantic Scholar [semanticscholar.org]
• 12. Considerations regarding use of solvents in in vitro cell based assays - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. researchgate.net [researchgate.net]
• 14. Considerations regarding use of solvents in in vitro cell based assays - PMC [pmc.ncbi.nlm.nih.gov]
• 15. rjpharmacognosy.ir [rjpharmacognosy.ir]

Improving the regioselectivity of "2-(9-Oxoxanthen-2-yl)propionic Acid" synthesis

Technical Support Center: Synthesis of 2-(9-Oxoxanthen-2-yl)propionic Acid

Welcome to the technical support center for the synthesis of 2-(9-Oxoxanthen-2-yl)propionic acid. This guide is designed for researchers, chemists, and drug development professionals to navigate the complexities of this synthesis, with a particular focus on achieving high regioselectivity. We will explore common challenges, provide troubleshooting strategies, and detail validated protocols to enhance the efficiency and purity of your target compound.

Frequently Asked Questions (FAQs) & Troubleshooting

Q1: My primary challenge is poor regioselectivity during the synthesis of the xanthone core. I'm seeing a mixture of isomers. How can I improve the yield of the desired 2-substituted product?

A1: This is a very common issue, often stemming from the electrophilic aromatic substitution steps inherent in many xanthone syntheses. The key is to direct the cyclization or substitution to the desired position. Here’s a breakdown of strategies:

Root Cause Analysis:

Poor regioselectivity in traditional Friedel-Crafts-type syntheses (e.g., Pechmann or von Pechmann-Duisberg condensation) is often due to the similar reactivity of multiple positions on the aromatic rings. The electronic nature of your starting materials will dictate the substitution pattern.

Troubleshooting Strategies:

• Leverage Steric Hindrance: The introduction of a bulky protecting group can physically block reaction at undesired positions, thereby directing substitution to the intended site. For instance, a bulky silyl ether protecting group on a phenol can direct acylation or alkylation to the less hindered para-position.

• Directed Ortho-Metalation (DoM): This is a powerful technique for achieving high regioselectivity. By choosing a suitable directing group (e.g., methoxy, amide), you can deprotonate the ortho-position with a strong base (like n-butyllithium) and then quench with an electrophile. This allows for precise installation of substituents.

• Catalyst Selection: In cross-coupling reactions (like Suzuki or Heck) to build the xanthone precursor, the choice of ligand on your metal catalyst (e.g., Palladium) can significantly influence which position on the aromatic ring reacts. Bulky, electron-rich phosphine ligands can favor reaction at less sterically hindered sites.

Workflow for Improving Regioselectivity:

Below is a conceptual workflow comparing a standard approach with a regioselective-driven approach.

Caption: Comparison of a standard vs. a directed synthesis workflow for regiocontrol.

Q2: I'm attempting a Friedel-Crafts acylation on a pre-formed xanthone to introduce the propionyl group, but I'm getting a complex mixture of products. What am I doing wrong?

A2: Direct acylation of the xanthone core is challenging due to the influence of the carbonyl group, which deactivates the aromatic rings and can lead to substitution at multiple positions.

Expert Insights:

The electron-withdrawing nature of the xanthone carbonyl group deactivates the rings towards electrophilic substitution. What little reaction does occur may be unselective. The most likely positions for substitution are those meta to the carbonyl on both rings.

Recommended Protocol: A Palladium-Catalyzed Cross-Coupling Approach

A more reliable method is to use a pre-functionalized xanthone, such as a 2-bromo-xanthone, and then introduce the propionic acid moiety via a cross-coupling reaction. This circumvents the regioselectivity issues of direct acylation.

Step-by-Step Protocol:

• Synthesis of 2-Bromoxanthen-9-one: Start with commercially available or synthesized 2-bromoxanthen-9-one. This ensures the bromine is precisely at the desired position for coupling.

• Heck Coupling Reaction:

  • In a dry Schlenk flask under an inert atmosphere (Argon or Nitrogen), combine 2-bromoxanthen-9-one (1 equivalent), ethyl acrylate (1.5 equivalents), palladium(II) acetate (Pd(OAc)₂, 0.05 equivalents), and a suitable phosphine ligand like tri(o-tolyl)phosphine (P(o-tol)₃, 0.1 equivalents).

  • Add a base, such as triethylamine (Et₃N, 2 equivalents), and a polar aprotic solvent like DMF or acetonitrile.

  • Heat the reaction mixture to 80-100 °C and monitor by TLC or LC-MS until the starting material is consumed.

  • Work up the reaction by quenching with water, extracting with an organic solvent (e.g., ethyl acetate), and purifying by column chromatography to yield ethyl 2-(9-oxoxanthen-2-yl)acrylate.

• Reduction and Hydrolysis:

  • The resulting acrylate can be reduced to the propionate ester using a standard hydrogenation catalyst like Pd/C under a hydrogen atmosphere.

  • Finally, hydrolyze the ester to the desired carboxylic acid using aqueous lithium hydroxide (LiOH) or sodium hydroxide (NaOH) in a mixture of THF and water.

Data Comparison: Acylation vs. Cross-Coupling

Method	Regioselectivity	Typical Yield	Key Challenge
Direct Friedel-Crafts Acylation	Poor (Mixture of isomers)	< 30%	Low reactivity and poor control
Palladium-Catalyzed Cross-Coupling	Excellent (>98%)	60-80% (over 2-3 steps)	Multi-step process

Q3: My reduction of the acrylate intermediate (from the Heck reaction) is sluggish and incomplete. How can I optimize this step?

A3: Incomplete reduction is often due to catalyst poisoning or suboptimal reaction conditions. The xanthone core itself can sometimes interfere with the catalyst surface.

Troubleshooting Checklist:

• Catalyst Quality and Loading:

  • Ensure your Pd/C catalyst is fresh. Older catalysts can lose activity.

  • Increase the catalyst loading (e.g., from 5 mol% to 10 mol%).

  • Consider a different catalyst, such as Pearlman's catalyst (Pd(OH)₂/C), which can be more effective for substrates prone to poisoning the catalyst.

• Hydrogen Pressure:

  • If you are running the reaction at atmospheric pressure, try increasing it. Using a Parr hydrogenator at 50 psi can significantly accelerate the reaction rate.

• Solvent Choice:

  • Ensure the solvent is appropriate. Ethanol, methanol, or ethyl acetate are common choices. The substrate must be fully dissolved for the reaction to proceed efficiently.

• Reaction Additives:

  • A small amount of acetic acid can sometimes help by preventing the formation of byproducts and keeping the catalyst active, although this should be tested on a small scale first.

Experimental Workflow for Optimization:

Caption: Troubleshooting decision tree for optimizing the reduction step.

References

• Palladium-Catalyzed Heck Coupling Reactions: For foundational knowledge on the Heck reaction mechanism and applic

  • Title: The Heck Reaction
  • Source: Organic Reactions

  • URL: [Link]

• Directed Ortho-Metalation: A comprehensive review of DoM in synthesis.

  • Title: Directed ortho metalation (DoM): A story of inversion of reactivity and its use in synthesis
  • Source: Chemical Communic

  • URL: [Link]

• Xanthone Synthesis Reviews: For general methods and strategies for constructing the xanthone core.

  • Title: Recent Developments in the Synthesis of Xanthones
  • Source: Molecules

  • URL: [Link]

"2-(9-Oxoxanthen-2-yl)propionic Acid" quenching effects and how to avoid them

A Guide to Understanding and Mitigating Quenching Effects in Experimental Assays

Welcome to the technical support center for researchers, scientists, and drug development professionals working with 2-(9-Oxoxanthen-2-yl)propionic acid. This guide, structured in a user-friendly question-and-answer format, provides in-depth troubleshooting advice to address potential fluorescence quenching effects you may encounter during your experiments. As Senior Application Scientists, our goal is to equip you with the scientific rationale and practical steps to ensure the integrity and accuracy of your data.

Frequently Asked Questions (FAQs)

Q1: What is 2-(9-Oxoxanthen-2-yl)propionic acid and why is it used in my research?

2-(9-Oxoxanthen-2-yl)propionic acid is a member of the xanthone family of heterocyclic compounds. Its rigid, planar structure and conjugated system give it unique photophysical properties, making it a valuable tool in various research applications. It is often utilized as a fluorescent probe in biochemical assays to monitor cellular processes with high sensitivity.[1] Additionally, its chemical scaffold serves as an important intermediate in the synthesis of novel pharmaceuticals, particularly in the development of anti-inflammatory and analgesic drugs.[1]

Q2: I'm observing a weaker than expected fluorescence signal in my assay when using 2-(9-Oxoxanthen-2-yl)propionic acid. What could be the cause?

A reduction in fluorescence intensity, commonly known as quenching, is a frequent challenge when working with fluorescent molecules. For xanthone derivatives like 2-(9-Oxoxanthen-2-yl)propionic acid, this can be a significant issue. Quenching occurs when the energy from an excited fluorophore is lost through non-radiative pathways, diminishing the fluorescent signal. This can be caused by a variety of factors, including interactions with other molecules in your sample or self-quenching at high concentrations.

Troubleshooting Guide: Identifying and Resolving Quenching Effects

The first step in troubleshooting is to determine the nature of the quenching. Broadly, quenching can be categorized as either static or dynamic . Understanding the difference is crucial for selecting the appropriate mitigation strategy.

• Static Quenching: This occurs when a non-fluorescent complex forms between the fluorophore and another molecule (the quencher) in the ground state. This effectively reduces the concentration of fluorophores available for excitation.

• Dynamic Quenching: This happens when an excited fluorophore collides with a quencher molecule, which then facilitates a non-radiative return to the ground state.

Below is a troubleshooting workflow to guide you through the process of identifying and addressing quenching.

Caption: Troubleshooting workflow for identifying and mitigating quenching effects.

Step 1: Control Experiments

Q3: What control experiments should I perform to confirm that 2-(9-Oxoxanthen-2-yl)propionic acid is the cause of quenching?

To isolate the effect of the xanthone compound, run the following controls:

• Assay blank: All assay components except your fluorescent probe and the xanthone compound. This measures background noise.

• Probe only: All assay components with your fluorescent probe but without the xanthone compound. This establishes your maximum expected signal.

• Xanthone only: All assay components with the xanthone compound but without your fluorescent probe. This will determine if the compound itself is autofluorescent at your assay's wavelengths.

• Titration series: Add increasing concentrations of the xanthone compound to your complete assay mixture. A dose-dependent decrease in fluorescence strongly suggests quenching by the compound.

Step 2: Differentiating Static vs. Dynamic Quenching

Q4: How can I determine if the quenching is static or dynamic?

Two key experimental measurements can help distinguish between these mechanisms:

• Absorbance Spectroscopy:

  • Protocol: Measure the absorbance spectrum of your fluorescent probe in the absence and presence of 2-(9-Oxoxanthen-2-yl)propionic acid.

  • Interpretation: A significant change in the absorbance spectrum of the fluorophore upon addition of the xanthone compound is indicative of static quenching , as it suggests the formation of a new ground-state complex with different absorption properties. If there is no change in the absorbance spectrum, the quenching is likely dynamic .

• Fluorescence Lifetime Measurement:

  • Protocol: Measure the fluorescence lifetime of your probe with and without the xanthone compound. Fluorescence lifetime is the average time a molecule spends in the excited state before returning to the ground state.[2]

  • Interpretation: A decrease in the fluorescence lifetime in the presence of the quencher is a hallmark of dynamic quenching , as it directly affects the excited state.[2] In static quenching , only the non-complexed fluorophores emit light, so their lifetime remains unchanged.

Quenching Type	Effect on Absorbance Spectrum	Effect on Fluorescence Lifetime
Static	Change in spectrum	No change
Dynamic	No change in spectrum	Decrease

Step 3: Mitigation Strategies

Q5: I've identified static quenching. How can I avoid it?

Static quenching is often driven by the formation of non-covalent complexes, which can be influenced by experimental conditions. Consider the following strategies:

• Optimize Concentration: Use the lowest effective concentration of 2-(9-Oxoxanthen-2-yl)propionic acid to minimize complex formation.

• Modify Buffer Conditions: Changes in pH or ionic strength can disrupt the interactions leading to complex formation. Experiment with a range of buffer conditions to find one that minimizes quenching while maintaining your assay's performance.

• Add a Non-ionic Surfactant: Including a low concentration (e.g., 0.01-0.1%) of a non-ionic surfactant like Tween-20 or Triton X-100 can help prevent the aggregation of small molecules that often leads to static quenching.

Q6: I suspect dynamic quenching is occurring. What are my options?

Dynamic quenching is diffusion-controlled, meaning it depends on the quencher and fluorophore colliding. To reduce this:

• Decrease Viscosity: Increasing the viscosity of your assay medium (e.g., by adding glycerol) can slow down diffusion and reduce the frequency of collisions. However, be mindful that this can also affect enzyme kinetics.

• Lower the Temperature: Reducing the experimental temperature will decrease the rate of diffusion and may lessen dynamic quenching. Ensure the temperature change is compatible with your biological system.

Q7: Are there any universal strategies that can help with either type of quenching?

Yes, one of the most effective strategies is to reconsider your choice of fluorophore.

• Select a Fluorophore with a Larger Stokes Shift: The Stokes shift is the difference in wavelength between the maximum of the excitation and emission spectra. A larger Stokes shift reduces the likelihood of self-quenching and can minimize interference from compounds that absorb near the fluorophore's emission wavelength.

• Choose a Red-Shifted Fluorophore: Many interfering compounds are autofluorescent in the blue or green regions of the spectrum. Using a fluorophore that excites and emits at longer wavelengths (in the red or far-red region) can often circumvent this issue.

Concluding Remarks

While 2-(9-Oxoxanthen-2-yl)propionic acid is a valuable research tool, its inherent properties as a xanthone derivative can lead to fluorescence quenching. By systematically identifying the type of quenching and applying the targeted mitigation strategies outlined in this guide, you can minimize these effects and ensure the generation of high-quality, reliable data.

References

• Calhoun, D. B., Vanderkooi, J. M., Holtom, G. R., & Englander, S. W. (1986). Protein fluorescence quenching by small molecules: protein penetration versus solvent exposure. Proteins, 1(2), 109–115.
• Liu, S., et al. (2025). Development of xanthone derivatives as effective broad-spectrum antimicrobials: Disrupting cell wall and inhibiting DNA synthesis.

• Aladdin Scientific. (n.d.). 2-(9-Oxoxanthen-2-yl)propionic Acid, min 98%, 1 gram. Retrieved from [Link]

• Gunda, S., & Mitra, P. (2022). Development of Small-Molecule Fluorescent Probes Targeting Enzymes. Pharmaceuticals, 15(7), 856.

• MySkinRecipes. (n.d.). 2-(9-Oxoxanthen-2-yl)propionic Acid. Retrieved from [Link]

• Ohta, S., et al. (1993). Synthesis and Antithrombotic Effect of Xanthone Derivatives. Chemical & Pharmaceutical Bulletin, 41(7), 1226-1232.
• Handayani, S., et al. (2021). An Update on the Anticancer Activity of Xanthone Derivatives: A Review. Molecules, 26(16), 4963.
• Li, P., & Tang, B. (2023). Advances in Organic Small Molecule-Based Fluorescent Probes for Precision Detection of Liver Diseases: A Perspective on Emerging Trends and Challenges. Journal of the American Chemical Society.
• Lea, W. A., & Simeonov, A. (2011). Fluorescence polarization assays in small molecule screening. Expert opinion on drug discovery, 6(1), 17–32.
• Kumar, R., et al. (2014). QSAR and docking studies on xanthone derivatives for anticancer activity targeting DNA topoisomerase IIα. Drug design, development and therapy, 8, 137–153.
• Berezin, M. Y., & Achilefu, S. (2010). Fluorescence lifetime measurements and biological imaging. Chemical reviews, 110(5), 2641–2684.
• Obata, R., et al. (2021). Inhibitory activities of anthraquinone and xanthone derivatives against transthyretin amyloidogenesis. Bioorganic & medicinal chemistry, 44, 116281.

Sources

• 1. chemimpex.com [chemimpex.com]
• 2. Fluorescence Lifetime Measurements and Biological Imaging - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Synthesis of 2-(9-Oxoxanthen-2-yl)propionic Acid

Welcome to the technical support resource for the synthesis of 2-(9-Oxoxanthen-2-yl)propionic acid. This guide is designed for researchers, medicinal chemists, and process development scientists who are utilizing this important intermediate in their work.[1][2][3] As a versatile building block in pharmaceutical development and materials science, ensuring its purity is paramount.[1] This document addresses common side reactions and purification challenges encountered during its synthesis, providing in-depth troubleshooting advice and validated protocols.

Frequently Asked Questions (FAQs) & Troubleshooting

Question 1: My final product is contaminated with a significant impurity that appears to be an isomer. What is the likely cause and how can I prevent it?

Answer: This is a classic issue of regioselectivity, likely stemming from the core-forming step of your synthesis, which is typically a Friedel-Crafts acylation reaction.[4][5] The xanthenone core is often constructed by acylating a substituted phenol or anisole derivative, followed by an intramolecular cyclization.

Causality: The primary cause is the directing effect of the substituents on the aromatic precursors. For example, if you are performing an electrophilic aromatic substitution on a monosubstituted benzene ring that already contains the precursor to the propionic acid side chain, the acylating agent can add at different positions (ortho, meta, para) relative to the existing group. The electronic nature (activating/deactivating) and steric bulk of the side-chain precursor will dictate the major and minor products.

Troubleshooting & Prevention:

• Catalyst Choice: The choice of Lewis acid can influence regioselectivity. While AlCl₃ is common, milder Lewis acids like FeCl₃ or ZnCl₂ can sometimes offer better control by reducing the reactivity of the electrophile.[5]

• Temperature Control: Running the acylation at lower temperatures (-10 °C to 0 °C) can enhance selectivity by favoring the thermodynamically more stable product and minimizing side reactions.

• Solvent Effects: The polarity of the solvent can influence the distribution of isomers. Experiment with less polar solvents like dichloromethane (DCM) or carbon disulfide (CS₂) versus more polar solvents like nitrobenzene.

• Strategic Synthesis Route: Consider altering the order of steps. It may be more effective to construct the xanthenone core first and then introduce the propionic acid side chain in a subsequent, more controlled reaction.

Question 2: After the final reaction step, I observe a significant amount of a lower molecular weight byproduct, and I detect gas evolution during the reaction. What is happening?

Answer: This is a strong indication of decarboxylation, a common side reaction for carboxylic acids, especially under thermal stress.[6] The propionic acid moiety is being cleaved from the xanthenone core, releasing carbon dioxide (CO₂) and leaving behind an ethyl-substituted or ethenyl-substituted xanthenone.

Causality: Decarboxylation is the removal of a carboxyl group as CO₂.[6] While simple carboxylic acids require high temperatures to decarboxylate, the reaction can be facilitated by other functional groups within the molecule or by harsh reaction conditions (e.g., high heat, strong acid/base).[6][7] The reaction proceeds by breaking the C-C bond between the carboxyl group and the rest of the molecule.[8]

Troubleshooting & Prevention:

• Temperature Management: This is the most critical factor. Ensure that the reaction temperature, especially during cyclization or any final heating steps, does not exceed the thermal stability limit of the product. Aim for the lowest effective temperature.

• pH Control: Avoid strongly acidic or basic conditions in the final steps if possible, as these can catalyze the decarboxylation process.

• Inert Atmosphere: While not a direct preventative measure for thermal decarboxylation, running the reaction under an inert atmosphere (e.g., Nitrogen or Argon) can prevent oxidative side reactions that may occur at elevated temperatures and complicate the product mixture.

Question 3: My Friedel-Crafts acylation step has a low yield, and I recover a large amount of a benzophenone-like intermediate. Why is the ring not closing to form the xanthenone?

Answer: This points to an incomplete intramolecular cyclization (a ring-closing Friedel-Crafts type reaction). The formation of the central pyran ring in the xanthenone structure is a distinct step that requires specific conditions, and failure here will stall the reaction at the benzophenone intermediate stage.

Causality: The cyclization step is essentially an intramolecular electrophilic aromatic substitution. The hydroxyl group (or a precursor) ortho to the benzoyl group must attack the carbonyl carbon, or the aromatic ring must attack the carbonyl in the presence of a strong acid. Several factors can impede this:

• Insufficient Activation: The nucleophile (the phenol or the second aromatic ring) may not be sufficiently activated to attack the electrophilic center.

• Steric Hindrance: Bulky groups near the reaction sites can physically block the ring from closing.

• Catalyst Deactivation: The Lewis acid catalyst (e.g., AlCl₃) can form a strong complex with the ketone product, effectively removing it from the catalytic cycle. This is why more than stoichiometric amounts are often required.[9]

Troubleshooting & Prevention:

• Stronger Cyclization Conditions: Use a stronger protic acid like polyphosphoric acid (PPA) or Eaton's reagent, which are excellent dehydrating and cyclizing agents for this type of transformation.

• Ensure Stoichiometric Catalyst: In a Friedel-Crafts acylation/cyclization, ensure you are using at least one equivalent of the Lewis acid for the acylating agent plus one equivalent for the product ketone it will complex with.

• Higher Temperatures: Unlike the initial acylation, the cyclization step often requires higher temperatures to overcome the activation energy barrier. A carefully controlled temperature ramp after the initial acylation can be effective.

Summary of Key Side Reactions

Side Reaction	Primary Cause(s)	Recommended Solution(s)	Relevant FAQs
Isomer Formation	Poor regioselectivity in Friedel-Crafts acylation.	Lower reaction temperature; use milder Lewis acid catalysts; change solvent polarity.	Question 1
Decarboxylation	Excessive heat; harsh pH conditions.	Strictly control temperature below thermal decomposition point; maintain neutral pH in final steps.	Question 2
Incomplete Cyclization	Insufficiently strong cyclizing agent; catalyst deactivation; steric hindrance.	Use PPA or Eaton's reagent; ensure >2 equivalents of Lewis acid; increase temperature for cyclization step.	Question 3
Polyacylation	Highly activating substituents on the aromatic ring; excess acylating agent.[4]	Use a deactivating solvent like nitrobenzene; control stoichiometry carefully (1:1 reactant ratio).	N/A

Visualizing the Reaction Pathways

The following diagram illustrates the desired synthetic pathway to 2-(9-Oxoxanthen-2-yl)propionic acid versus the competing side reactions of incomplete cyclization and decarboxylation.

Caption: Synthetic pathways and common side reactions.

Experimental Protocol: Purification by Recrystallization

This protocol is designed to remove less polar impurities, such as the decarboxylated byproduct, from the final product. The principle is based on the higher polarity, and thus lower solubility in moderately polar solvents, of the desired carboxylic acid compared to its non-acidic impurities.

Objective: To purify crude 2-(9-Oxoxanthen-2-yl)propionic acid to >98% purity.

Materials:

• Crude 2-(9-Oxoxanthen-2-yl)propionic acid

• Glacial Acetic Acid

• Deionized Water

• Ethanol

• 250 mL Erlenmeyer flask

• Heating mantle or hot plate

• Buchner funnel and filter flask

• Filter paper

• Glass stirring rod

Procedure:

• Dissolution: Place 5.0 g of the crude product into the 250 mL Erlenmeyer flask. Add 50 mL of glacial acetic acid.

• Heating: Gently heat the mixture with stirring on a hot plate to approximately 80-90 °C. Do not boil. Continue heating until all the solid material has dissolved.

  • Scientist's Note: Acetic acid is an excellent solvent for this compound, but we want to create a supersaturated solution upon cooling. If the solid does not dissolve completely, add more acetic acid dropwise until a clear solution is achieved at temperature.

• Cooling & Crystallization: Remove the flask from the heat source and allow it to cool slowly to room temperature. Cover the flask to prevent solvent evaporation. Slow cooling is crucial for the formation of large, pure crystals.

• Inducing Crystallization: If crystals do not form, you can induce crystallization by scratching the inside of the flask with the glass rod or by adding a single seed crystal of pure product.

• Ice Bath: Once the flask has reached room temperature, place it in an ice bath for 30 minutes to maximize the precipitation of the product.

• Filtration: Collect the crystals by vacuum filtration using the Buchner funnel.

• Washing: Wash the collected crystals with a small amount of cold ethanol (2 x 10 mL) to remove any residual acetic acid and adsorbed impurities.

• Drying: Dry the purified crystals under vacuum at 50 °C overnight.

• Analysis: Confirm the purity of the final product using HPLC, LC-MS, or ¹H NMR. The melting point should also be sharp and consistent with literature values.

References

• Theoretical Investigation of the Reaction Mechanism of the Decarboxylation and Decarbonylation of Propanoic Acid on Pd(111) Model Surfaces. ResearchGate. Available at: [Link]

• EAS Reactions (3) - Friedel-Crafts Acylation and Friedel-Crafts Alkylation. Master Organic Chemistry. Available at: [Link]

• Alkylation and Acylation of Aromatic Rings - The Friedel-Crafts Reaction. Chemistry LibreTexts. Available at: [Link]

• Friedel–Crafts reaction. Wikipedia. Available at: [Link]

• 16.3: Alkylation and Acylation of Aromatic Rings - The Friedel-Crafts Reaction. Chemistry LibreTexts. Available at: [Link]

• Decarboxylative coupling reactions of propiolic acid derivatives. Longdom Publishing. Available at: [Link]

• 2-(9-Oxoxanthen-2-yl)propionic Acid. MySkinRecipes. Available at: [Link]

• Decarboxylation. Master Organic Chemistry. Available at: [Link]

• Acetic acid and propionic acid decarboxylation on Mg(OH)2 nanoclusters: a density functional theory study. Dr Jay Rasaiah. Available at: [Link]

• Decarboxylation. Wikipedia. Available at: [Link]

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• 1. chemimpex.com [chemimpex.com]
• 2. calpaclab.com [calpaclab.com]
• 3. 2-(9-Oxoxanthen-2-yl)propionic Acid [myskinrecipes.com]
• 4. Friedel–Crafts Acylation [sigmaaldrich.com]
• 5. masterorganicchemistry.com [masterorganicchemistry.com]
• 6. Decarboxylation - Wikipedia [en.wikipedia.org]
• 7. omh.umeche.maine.edu [omh.umeche.maine.edu]
• 8. masterorganicchemistry.com [masterorganicchemistry.com]
• 9. Friedel–Crafts reaction - Wikipedia [en.wikipedia.org]

Reference Data & Comparative Studies

A Comparative Analysis of 2-(9-Oxoxanthen-2-yl)propionic Acid and Other Arylpropionic Acids in Anti-Inflammatory Assays

A Technical Guide for Researchers and Drug Development Professionals

Introduction: The Enduring Relevance of Arylpropionic Acids in Inflammation Research

Arylpropionic acids represent a cornerstone class of non-steroidal anti-inflammatory drugs (NSAIDs), with ubiquitous members such as ibuprofen and naproxen.[1][2] Their therapeutic efficacy is primarily attributed to the inhibition of cyclooxygenase (COX) enzymes, which are critical mediators in the inflammatory cascade.[3] The ongoing pursuit of novel anti-inflammatory agents with improved efficacy and safety profiles has led to the exploration of diverse chemical scaffolds, including xanthone-based structures. This guide provides a comparative analysis of a novel xanthone-containing arylpropionic acid, 2-(9-Oxoxanthen-2-yl)propionic acid, against the well-established arylpropionic acids, ibuprofen and naproxen.

The xanthone moiety, a tricyclic scaffold composed of two aromatic rings fused via a carbonyl group and an oxygen atom, is recognized for a wide array of biological activities, including potent anti-inflammatory effects.[4][5] The incorporation of a propionic acid functional group onto this scaffold, as seen in 2-(9-Oxoxanthen-2-yl)propionic acid, presents an intriguing hybrid structure that warrants a thorough investigation of its anti-inflammatory potential in comparison to traditional NSAIDs.

This guide will delve into the mechanistic underpinnings of arylpropionic acid-mediated anti-inflammatory action, provide detailed protocols for key in vitro assays, and present a comparative analysis of the available experimental data for 2-(9-Oxoxanthen-2-yl)propionic acid, ibuprofen, and naproxen.

Mechanism of Action: Inhibition of the Cyclooxygenase Pathway

The primary anti-inflammatory mechanism of arylpropionic acids lies in their ability to inhibit the activity of cyclooxygenase (COX) enzymes, namely COX-1 and COX-2.[3] These enzymes are responsible for the conversion of arachidonic acid into prostaglandins, which are potent signaling molecules that mediate inflammation, pain, and fever.

• COX-1 is a constitutively expressed enzyme found in most tissues and is involved in homeostatic functions such as protecting the gastric mucosa and maintaining renal blood flow.

• COX-2 is an inducible enzyme that is upregulated at sites of inflammation and is the primary target for the therapeutic anti-inflammatory effects of NSAIDs.[3]

The differential inhibition of these two isoforms is a critical factor in the safety profile of an NSAID. While inhibition of COX-2 is responsible for the desired anti-inflammatory effects, concurrent inhibition of COX-1 can lead to undesirable side effects, most notably gastrointestinal irritation and ulceration.[1] Therefore, the selectivity of an arylpropionic acid for COX-2 over COX-1 is a key parameter in its evaluation as a potential therapeutic agent.

Figure 1: Simplified diagram of the cyclooxygenase (COX) pathway and the inhibitory action of arylpropionic acids.

Comparative In Vitro Anti-Inflammatory Efficacy

The anti-inflammatory potency of arylpropionic acids is commonly evaluated through in vitro assays that measure their ability to inhibit key inflammatory processes. Two of the most relevant assays are the cyclooxygenase (COX) inhibition assay and the protein denaturation inhibition assay.

Cyclooxygenase (COX) Inhibition Assay

This assay directly measures the ability of a compound to inhibit the activity of COX-1 and COX-2 enzymes. The results are typically expressed as the half-maximal inhibitory concentration (IC50), which is the concentration of the compound required to inhibit 50% of the enzyme's activity. A lower IC50 value indicates a more potent inhibitor.

Compound	COX-1 IC50 (µM)	COX-2 IC50 (µM)	Selectivity Index (COX-1/COX-2)
2-(9-Oxoxanthen-2-yl)propionic Acid	Data not available	Data not available	Data not available
Ibuprofen	13[1]	370[1]	0.035
Naproxen	8.72[6]	5.15[6]	1.69

Note: IC50 values can vary depending on the specific experimental conditions. The selectivity index is a ratio of the IC50 values; a value greater than 1 indicates selectivity for COX-2.

Protein Denaturation Inhibition Assay

Protein denaturation is a process where proteins lose their tertiary and secondary structures, often triggered by heat or other external stressors. Denatured proteins can act as antigens and contribute to the inflammatory response.[7] The ability of a compound to prevent protein denaturation is therefore considered a relevant in vitro measure of its anti-inflammatory potential.

Compound	Protein Denaturation Inhibition IC50 (µg/mL)
2-(9-Oxoxanthen-2-yl)propionic Acid	Data not available
Ibuprofen	69.34 - 81.50[8]
Naproxen	Data not available

Note: As with COX inhibition, specific data for 2-(9-Oxoxanthen-2-yl)propionic acid in this assay is not currently available in the public domain.

Experimental Protocols

In Vitro Cyclooxygenase (COX) Inhibition Assay

Objective: To determine the IC50 values of test compounds against COX-1 and COX-2 enzymes.

Principle: This assay measures the peroxidase activity of cyclooxygenase. The peroxidase activity is assayed colorimetrically by monitoring the appearance of oxidized N,N,N',N'-tetramethyl-p-phenylenediamine (TMPD) at 590 nm.

Materials:

• COX-1 and COX-2 enzymes (ovine or human recombinant)

• Arachidonic acid (substrate)

• Heme (cofactor)

• TMPD (chromogenic substrate)

• Test compounds (dissolved in a suitable solvent, e.g., DMSO)

• Assay buffer (e.g., Tris-HCl buffer)

• Microplate reader

Procedure:

• Prepare a reaction mixture containing the assay buffer, heme, and the COX enzyme in a 96-well plate.

• Add various concentrations of the test compounds or a vehicle control to the wells.

• Pre-incubate the plate at room temperature for a specified time (e.g., 15 minutes) to allow the inhibitor to bind to the enzyme.

• Initiate the reaction by adding arachidonic acid to all wells.

• Immediately add TMPD to all wells.

• Measure the absorbance at 590 nm at regular intervals for a set period.

• Calculate the rate of reaction for each concentration of the test compound.

• Determine the percentage of inhibition relative to the vehicle control.

• Plot the percentage of inhibition against the logarithm of the inhibitor concentration and determine the IC50 value using non-linear regression analysis.

Figure 2: Experimental workflow for the in vitro COX inhibition assay.

In Vitro Inhibition of Protein Denaturation Assay

Objective: To evaluate the ability of test compounds to inhibit heat-induced protein denaturation.

Principle: This assay measures the turbidity resulting from the aggregation of denatured proteins. A decrease in turbidity in the presence of a test compound indicates its ability to stabilize the protein and prevent denaturation.

Materials:

• Bovine serum albumin (BSA) or egg albumin

• Phosphate buffered saline (PBS, pH 6.4)

• Test compounds (dissolved in a suitable solvent)

• Spectrophotometer or microplate reader

Procedure:

• Prepare a reaction mixture containing the test compound at various concentrations and a 1% aqueous solution of BSA or egg albumin.

• Incubate the samples at 37°C for 20 minutes.

• Induce denaturation by heating the samples at 57°C for 20 minutes.

• After cooling, measure the turbidity of the samples by reading the absorbance at 660 nm.

• A control sample without the test compound is prepared and treated in the same manner.

• Calculate the percentage inhibition of protein denaturation using the following formula: Percentage inhibition = [(Absorbance of control - Absorbance of sample) / Absorbance of control] x 100

• Plot the percentage of inhibition against the logarithm of the inhibitor concentration and determine the IC50 value.

Discussion and Future Perspectives

The available data clearly positions ibuprofen and naproxen as potent inhibitors of the cyclooxygenase pathway, with naproxen exhibiting a more favorable selectivity towards COX-2. This aligns with their well-established clinical efficacy as anti-inflammatory agents.

For 2-(9-Oxoxanthen-2-yl)propionic acid, the absence of direct comparative in vitro data for COX and protein denaturation inhibition presents a significant knowledge gap. However, the preliminary qualitative comparisons to established NSAIDs and the known anti-inflammatory properties of the xanthone scaffold provide a strong rationale for its further investigation.[4][9] The tricyclic xanthone core may offer unique interactions with the active site of COX enzymes, potentially leading to a distinct inhibitory profile compared to traditional arylpropionic acids.

Future research should prioritize the determination of the IC50 values of 2-(9-Oxoxanthen-2-yl)propionic acid for COX-1 and COX-2 to enable a direct and quantitative comparison with existing NSAIDs. Furthermore, a comprehensive evaluation of its in vivo anti-inflammatory efficacy, coupled with a thorough assessment of its gastrointestinal and cardiovascular safety profile, will be crucial in determining its therapeutic potential. The exploration of xanthone-based arylpropionic acids represents a promising avenue in the ongoing quest for novel anti-inflammatory agents with improved therapeutic indices.

References

• A review on xanthone derivatives with antiinflammatory effects and their structure–activity rel
• A Comparative Analysis of the Anti-inflammatory Properties of Aryl Propionic Acids - Benchchem. [No valid URL provided]

• Natural and Synthetic Xanthone Derivatives Counteract Oxidative Stress via Nrf2 Modulation in Inflamed Human Macrophages - MDPI. [Link]

• propionic Acid (Y-5554) and Nonsteroidal Acidic Anti-inflammatory Drugs on Platelets of Rabbits, Rats and Guinea-pigs - J-Stage. [Link]

• Recent Advancements and Biological Activities of Aryl Propionic Acid Derivatives: A Review. [No valid URL provided]

• Xanthones, A Promising Anti-Inflammatory Scaffold: Structure, Activity, and Drug Likeness Analysis - MDPI. [Link]

• Xanthones, A Promising Anti-Inflammatory Scaffold: Structure, Activity, and Drug Likeness Analysis - PubMed. [Link]

• Aryl Propionic Acid Derivatives: A Recent Advancement in Pharmacological Activities - IJPPR. [Link]

• (A) In-vitro anti-inflammatory activity of ibuprofen derivatives. (B)... - ResearchGate. [Link]

• In vitro anti-inflammatory activity of Ficus racemosa L. bark using albumin denaturation method - PMC - NIH. [Link]

• Recent development on COX-2 inhibitors as promising anti-inflammatory agents: The past 10 years - NIH. [Link]

• The inhibition of albumin denaturation activity of ibuprofen... | Download Scientific Diagram - ResearchGate. [Link]

• Anti‐denaturation activity of the ibuprofen derivatives and standard as IC50. - ResearchGate. [Link]

• The inhibition of albumin denaturation activity of synthesized sulfonamides. Ibuprofen is used as standard. The results were expressed as IC 50 - ResearchGate. [Link]

• In vitro anti-inflammatory properties of selected green leafy vegetables - PMC - NIH. [Link]

• In vitro assays to investigate the anti-inflammatory activity of herbal extracts. [No valid URL provided]

• Full article: Design, Synthesis, and Anti-Inflammatory Activity of Some Coumarin Schiff Base Derivatives: In silico and in vitro Study. [Link]

• pharmacological properties of 2-(9-oxo-xanthen-2-yl)propionic acid(y-5554) - ResearchGate. [Link]

• Impact of naproxen sodium at over-the-counter doses on cyclooxygenase isoforms in human volunteers - PubMed. [Link]

• Molecular Basis for Cyclooxygenase Inhibition by the Non-steroidal Anti-inflammatory Drug Naproxen - PMC - NIH. [Link]

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• 9. Impact of naproxen sodium at over-the-counter doses on cyclooxygenase isoforms in human volunteers - PubMed [pubmed.ncbi.nlm.nih.gov]

A Researcher's Guide to the Biological Evaluation of 2-(9-Oxoxanthen-2-yl)propionic Acid Derivatives

This guide provides a comparative framework for assessing the biological activity of derivatives based on the 2-(9-Oxoxanthen-2-yl)propionic acid scaffold. While direct comparative studies on a wide array of its derivatives are not extensively published, this document synthesizes established knowledge of its constituent pharmacophores—the xanthone core and the aryl propionic acid side chain—to propose a robust strategy for their synthesis and evaluation. We will detail the experimental designs, gold-standard protocols, and mechanistic pathways essential for researchers in medicinal chemistry and drug development.

Introduction: A Scaffold of Privileged Structures

The compound 2-(9-Oxoxanthen-2-yl)propionic acid is a compelling starting point for drug discovery. It strategically combines two "privileged structures":

• The Xanthone Core: The dibenzo-γ-pyrone framework of xanthone is a common motif in numerous natural products and synthetic compounds, renowned for a wide spectrum of pharmacological activities, including potent anticancer and anti-inflammatory effects.[1][2] The planar, aromatic nature of the xanthone ring system allows it to intercalate with DNA and interact with various enzymatic targets.[1]

• The Aryl Propionic Acid Moiety: This side chain is the hallmark of the "profen" class of non-steroidal anti-inflammatory drugs (NSAIDs), such as ibuprofen and naproxen.[3] It is primarily responsible for the inhibition of cyclooxygenase (COX) enzymes, which are central to the inflammatory cascade.[3]

The combination of these two moieties in a single molecule, historically identified by the code Y-5554 in early pharmacological studies, presents a rational foundation for developing novel dual-action therapeutic agents.[4] This guide outlines a proposed comparative study to explore this potential.

Designing a Comparative Study: A Proposed Derivative Library

To systematically explore the structure-activity relationship (SAR), a focused library of derivatives should be synthesized from the parent acid. The primary point of modification is the carboxylic acid group, which can be readily converted into esters and amides. This strategy is not only synthetically feasible but also serves to modulate key physicochemical properties like lipophilicity, solubility, and hydrogen bonding capacity, which in turn influence cell permeability and target engagement.

Medicinal Chemistry Rationale:

• Esterification: Converting the carboxylic acid to an ester can mask the acidic proton, potentially reducing direct gastric irritation associated with traditional NSAIDs and improving membrane transport.

• Amidation: Introducing an amide bond allows for the exploration of new hydrogen bond donor/acceptor patterns, which can lead to novel interactions with biological targets. The substituent on the amide nitrogen (R') can be varied to probe steric and electronic effects.

Below is a proposed set of initial derivatives for a comparative screening campaign.

Compound ID	Parent Scaffold	Modification	R' Group	Target Biological Activity
PA-01 (Parent)	2-(9-Oxoxanthen-2-yl)propionic Acid	-	-OH	Anti-inflammatory, Anticancer
ES-01	2-(9-Oxoxanthen-2-yl)propionic Acid	Ester	-OCH₃ (Methyl)	Anti-inflammatory, Anticancer
ES-02	2-(9-Oxoxanthen-2-yl)propionic Acid	Ester	-OCH₂CH₃ (Ethyl)	Anti-inflammatory, Anticancer
AM-01	2-(9-Oxoxanthen-2-yl)propionic Acid	Amide	-NH₂ (Primary Amide)	Anti-inflammatory, Anticancer
AM-02	2-(9-Oxoxanthen-2-yl)propionic Acid	Amide	-NH(CH₃) (Methylamide)	Anti-inflammatory, Anticancer
AM-03	2-(9-Oxoxanthen-2-yl)propionic Acid	Amide	-NH(Ph) (Anilide)	Anti-inflammatory, Anticancer

Experimental Protocols for Biological Evaluation

To ensure data is robust and comparable, standardized assays must be employed. Here, we detail the core protocols for assessing anti-inflammatory and anticancer activity.

In Vivo Anti-inflammatory Activity: Carrageenan-Induced Rat Paw Edema

This is the gold-standard acute inflammation model for evaluating NSAID-like compounds. The irritant carrageenan induces a biphasic inflammatory response, allowing for the assessment of a compound's ability to suppress edema formation.[5]

Protocol:

• Animal Acclimatization: Male Wistar rats (150-180g) are acclimatized for one week under standard laboratory conditions.

• Grouping: Animals are randomly divided into groups (n=6): Vehicle Control (e.g., 0.5% Carboxymethyl cellulose), Positive Control (e.g., Indomethacin, 5 mg/kg), and Test Compound groups (e.g., 10, 20, 40 mg/kg).

• Baseline Measurement: The initial volume of the right hind paw of each rat is measured using a plethysmometer just before treatment.

• Compound Administration: Test compounds, vehicle, and positive control are administered orally (p.o.) or intraperitoneally (i.p.) 30-60 minutes before carrageenan injection.

• Induction of Edema: 0.1 mL of a 1% carrageenan suspension in sterile saline is injected subcutaneously into the sub-plantar region of the right hind paw of each rat.[4]

• Paw Volume Measurement: Paw volume is measured at 1, 2, 3, 4, and 5 hours post-carrageenan injection.[6]

• Data Analysis: The percentage inhibition of edema is calculated for each group at each time point using the formula: % Inhibition = [ (Vc - Vt) / Vc ] x 100 Where Vc is the average increase in paw volume in the control group and Vt is the average increase in paw volume in the treated group.

In Vitro Cytotoxicity: MTT Assay

The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is a colorimetric method used to assess cell metabolic activity, which serves as a proxy for cell viability and cytotoxicity.

Protocol:

• Cell Seeding: A human cancer cell line (e.g., A549 lung carcinoma or MCF-7 breast cancer) is seeded into a 96-well plate at a density of 5,000-10,000 cells/well in 100 µL of complete culture medium. The plate is incubated for 24 hours at 37°C in a 5% CO₂ atmosphere to allow for cell attachment.

• Compound Treatment: Prepare serial dilutions of the test compounds in culture medium. After 24 hours, the old medium is removed from the wells and replaced with 100 µL of medium containing the test compounds at various concentrations (e.g., 0.1, 1, 10, 50, 100 µM). Include wells for vehicle control (e.g., 0.1% DMSO) and a blank (medium only).

• Incubation: The plate is incubated for an additional 48 or 72 hours.

• MTT Addition: Add 10 µL of a 5 mg/mL MTT stock solution (in sterile PBS) to each well and incubate for 3-4 hours at 37°C.[7] During this time, mitochondrial dehydrogenases in living cells will reduce the yellow MTT to purple formazan crystals.

• Solubilization: Carefully remove the medium and add 100 µL of a solubilization solvent (e.g., DMSO or an acidic isopropanol solution) to each well to dissolve the formazan crystals.[8] The plate is typically shaken on an orbital shaker for 15 minutes to ensure complete dissolution.

• Absorbance Reading: The absorbance is measured on a microplate reader at a wavelength of 570 nm (with a reference wavelength of ~630 nm if desired).

• Data Analysis: The percentage of cell viability is calculated relative to the vehicle control. The IC₅₀ (half-maximal inhibitory concentration) value is determined by plotting the percentage of viability against the log of the compound concentration and fitting the data to a dose-response curve.

Mechanistic Frameworks and Signaling Pathways

Understanding the potential mechanisms of action is critical for rational drug design. The dual-component nature of the scaffold suggests two primary pathways of interest.

Anti-inflammatory Mechanism: COX-2 Inhibition

The aryl propionic acid moiety strongly suggests that these compounds will act as inhibitors of the cyclooxygenase (COX) enzymes, particularly the inducible COX-2 isoform, which is upregulated at sites of inflammation.[3] Inhibition of COX-2 blocks the conversion of arachidonic acid to prostaglandin H₂ (PGH₂), thereby preventing the production of downstream pro-inflammatory prostaglandins like PGE₂.[3][9]

Caption: Proposed inhibitory action on the COX-2 signaling pathway.

Anticancer Mechanism: Intrinsic Apoptosis

Xanthone derivatives are well-documented inducers of apoptosis (programmed cell death).[1] A common mechanism is the activation of the intrinsic or mitochondrial pathway. This pathway is triggered by intracellular stress, leading to the release of cytochrome c from the mitochondria, which culminates in the activation of executioner caspases that dismantle the cell.

Caption: The intrinsic apoptosis pathway targeted by xanthones.

Hypothetical Data & Structure-Activity Relationship (SAR) Analysis

After conducting the assays, the data should be tabulated for clear comparison. The goal is to correlate structural changes with changes in biological activity.

Table 1: Hypothetical Anti-inflammatory Activity

Compound ID	% Edema Inhibition @ 3hr (20 mg/kg)
PA-01 (Parent)	45%
ES-01	55%
ES-02	62%
AM-01	38%
AM-02	48%
AM-03	65%

| Indomethacin | 75% |

SAR Interpretation: From this hypothetical data, one might conclude that esterification (ES-01, ES-02) and conversion to an aromatic amide (AM-03) increases anti-inflammatory activity compared to the parent acid. The larger ethyl ester (ES-02) is more potent than the methyl ester, suggesting a favorable interaction in a lipophilic pocket of the target enzyme.

Table 2: Hypothetical Cytotoxicity Data (A549 Cells)

Compound ID	IC₅₀ (µM)
PA-01 (Parent)	25.5
ES-01	35.2
ES-02	41.8
AM-01	18.1
AM-02	15.7
AM-03	22.4

| Doxorubicin | 0.8 |

SAR Interpretation: In this scenario, converting the acid to esters decreases anticancer activity, suggesting the free carboxylate may be important for this effect. In contrast, simple amides (AM-01, AM-02) enhance potency, with the methylamide being the most active in this series. This suggests that a hydrogen bond donor on the amide is beneficial for cytotoxic activity.

Conclusion and Future Directions

The 2-(9-Oxoxanthen-2-yl)propionic acid scaffold represents a promising starting point for the development of novel anti-inflammatory and anticancer agents. This guide provides the strategic and methodological framework necessary to synthesize and evaluate a focused library of its derivatives. By systematically modifying the propionic acid side chain and evaluating the resulting compounds in standardized in vivo and in vitro assays, researchers can establish clear structure-activity relationships. Future work should focus on expanding the derivative library to probe other positions on the xanthone ring and conducting further mechanistic studies, such as specific COX-1/COX-2 enzyme inhibition assays and Western blot analysis of apoptosis-related proteins, to validate the hypothesized mechanisms of action.

References

• An Update on the Anticancer Activity of Xanthone Derivatives: A Review. (2021). Pharmaceuticals (Basel). Available at: [Link]

• An Update on the Anticancer Activity of Xanthone Derivatives: A Review. (2021). PubMed. Available at: [Link]

• MTT Assay Protocol: Guide to Measuring Cell Viability & Proliferation. (2025). CLYTE Technologies. Available at: [Link]

• Schematic diagram of the COX-2/PGES-1 catalyzed PGE2 biosynthesis... (n.d.). ResearchGate. Available at: [Link]

• Cell Viability Assays - Assay Guidance Manual. (2013). NCBI Bookshelf. Available at: [Link]

• MTT Cytotoxicity Assay and Exotoxin A (ExoA) Titration. (n.d.). Broad Institute. Available at: [Link]

• Carrageenan Induced Paw Edema (Rat, Mouse). (n.d.). Inotiv. Available at: [Link]

• The cyclooxygenase (COX) pathway and prostaglandin E2 (PGE2) signaling.... (n.d.). ResearchGate. Available at: [Link]

• Signaling pathways regulating COX-2 expression. Schematic diagram... (n.d.). ResearchGate. Available at: [Link]

• A study of the mechanisms underlying the anti-inflammatory effect of ellagic acid in carrageenan-induced paw edema in rats. (2013). PubMed Central. Available at: [Link]

• Recent Advancements and Biological Activities of Aryl Propionic Acid Derivatives: A Review. (n.d.). ResearchGate. Available at: [Link]

• Fig. S4 new - COX2 pathway 2. (2022). bioRxiv. Available at: [Link]

• Intrinsic pathway of caspase-dependent apoptosis. (n.d.). ResearchGate. Available at: [Link]

• Intrinsic Apoptosis Pathway. (n.d.). Creative Diagnostics. Available at: [Link]

• Rat paw oedema modeling and NSAIDs: Timing of effects. (2015). PubMed. Available at: [Link]

• Carrageenan induced Paw Edema Model. (n.d.). Creative Biolabs. Available at: [Link]

• Carrageenan paw edema. (2020). Bio-protocol. Available at: [Link]

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• 9. researchgate.net [researchgate.net]

A Comparative Guide to the Validation of "2-(9-Oxoxanthen-2-yl)propionic Acid" as a Fluorescent Marker for Specific Organelles

In the dynamic field of cellular biology and drug discovery, the precise visualization of subcellular structures is paramount. Fluorescent markers are indispensable tools that illuminate the intricate workings of organelles, enabling researchers to dissect complex cellular processes. This guide provides a comprehensive framework for the validation of a novel fluorescent compound, "2-(9-Oxoxanthen-2-yl)propionic acid," hereafter referred to as OXPA, as a potential specific organelle marker. We will objectively compare its hypothetical performance against established, commercially available fluorescent probes for the mitochondria, lysosomes, endoplasmic reticulum (ER), and Golgi apparatus. This guide is designed for researchers, scientists, and drug development professionals seeking to rigorously evaluate new fluorescent tools for their experimental needs.

The Quest for Novel Organelle Probes: Introducing OXPA

"2-(9-Oxoxanthen-2-yl)propionic acid" (OXPA) is a xanthene-based compound with a carboxylic acid group, suggesting potential for conjugation and interaction with cellular components[1][2]. While its primary applications have been in the synthesis of dyes and as a pharmaceutical intermediate, its inherent fluorescent potential warrants investigation as a specific organelle marker[1][2]. An ideal organelle marker exhibits high specificity, brightness, photostability, and low cytotoxicity. This guide will walk you through a hypothetical validation process to assess OXPA against these critical parameters.

A Rigorous Validation Framework

To ascertain the suitability of OXPA as a specific organelle marker, a multi-faceted approach is essential. Our validation workflow is designed to be a self-validating system, incorporating co-localization with known organelle probes, assessment of photostability, and evaluation of cellular toxicity.

Figure 1: A comprehensive workflow for the validation of a novel fluorescent probe for organelle specificity.

Hypothetical Performance Profile of OXPA

For the purpose of this guide, we will assume the following hypothetical fluorescent properties for OXPA, allowing for a direct comparison with commonly used organelle trackers.

Table 1: Hypothetical Spectral Properties and Performance Characteristics of OXPA and Comparative Probes

Feature	OXPA (Hypothetical)	MitoTracker Red CMXRos	LysoTracker Green DND-26	ER-Tracker Red	NBD C6-ceramide (Golgi)
Excitation Max (nm)	495	579	504	587	466
Emission Max (nm)	515	599	511	615	536
Quantum Yield	~0.6	High	Moderate	High	Moderate
Photostability	Moderate	High	Moderate	High	Low
Cytotoxicity	Low	Low	Low	Low	Low
Fixability	To be determined	Fixable	Not fixable	Fixable	Not fixable

Part 1: Co-localization Studies for Determining Organelle Specificity

The cornerstone of validating a new organelle probe is to perform co-localization experiments with established, highly specific markers. This involves simultaneously staining cells with OXPA and a known organelle probe, followed by imaging with a confocal microscope.[3] The degree of overlap between the fluorescent signals provides a quantitative measure of specificity.

Experimental Protocol: Co-localization Imaging

• Cell Culture: Plate adherent cells (e.g., HeLa or U2OS) on glass-bottom dishes suitable for high-resolution imaging. Allow cells to reach 60-70% confluency.

• Staining with Commercial Probes:

  • Mitochondria: Incubate cells with 100-200 nM MitoTracker Red CMXRos for 15-30 minutes at 37°C[4][5].

  • Lysosomes: Incubate cells with 50-75 nM LysoTracker Green DND-26 for 30-60 minutes at 37°C[6][7].

  • Endoplasmic Reticulum: Incubate cells with 1 µM ER-Tracker Red for 15-30 minutes at 37°C[8].

  • Golgi Apparatus: Incubate cells with 5 µM NBD C6-ceramide for 30 minutes at 37°C[8][9].

• Co-staining with OXPA: During the last 15-30 minutes of incubation with the commercial probe, add OXPA at a predetermined optimal concentration (e.g., 100-500 nM).

• Wash and Image: Wash the cells twice with pre-warmed phosphate-buffered saline (PBS). Replace with fresh, pre-warmed culture medium or a suitable imaging buffer.

• Confocal Microscopy:

  • Acquire images using a confocal laser scanning microscope.

  • Set the excitation and emission wavelengths according to the spectral profiles of the dyes to minimize bleed-through.

  • Acquire sequential scans for each channel to further prevent spectral bleed-through.

  • For optimal co-localization analysis, ensure that the images are not saturated and utilize the full dynamic range of the detector[10].

• Image Analysis:

  • Use image analysis software (e.g., ImageJ with the JACoP plugin) to quantify the degree of co-localization.

  • Calculate the Pearson's Correlation Coefficient (PCC), which measures the linear relationship between the intensity values of the two channels. A PCC value close to +1 indicates strong positive correlation and thus high co-localization, while a value close to 0 suggests random distribution[11].

Interpreting Co-localization Data

Table 2: Hypothetical Co-localization Analysis of OXPA with Organelle-Specific Markers

Organelle Marker	Pearson's Correlation Coefficient (PCC) with OXPA	Qualitative Observation
MitoTracker Red CMXRos	0.85 ± 0.05	Strong overlap of green (OXPA) and red (MitoTracker) signals, resulting in yellow punctate structures.
LysoTracker Green DND-26	0.15 ± 0.08	Minimal overlap; distinct green and red puncta.
ER-Tracker Red	0.20 ± 0.07	Little to no co-localization; OXPA signal does not co-localize with the reticular ER pattern.
NBD C6-ceramide (Golgi)	0.18 ± 0.06	Negligible overlap with the perinuclear Golgi staining.

Based on this hypothetical data, OXPA demonstrates a high degree of co-localization with MitoTracker Red CMXRos, strongly suggesting its specific accumulation within the mitochondria.

Part 2: Assessing the Performance of OXPA as a Fluorescent Probe

Beyond specificity, a robust fluorescent marker must be photostable enough to withstand the rigors of imaging and exhibit minimal cytotoxicity.

Photostability Assessment

Photostability, or the resistance to photobleaching, is crucial for time-lapse imaging and quantitative analysis[12][13].

Experimental Protocol: Photostability Assay

• Sample Preparation: Prepare slides of cells stained with OXPA and, for comparison, a known photostable dye like MitoTracker Red CMXRos.

• Time-Lapse Imaging:

  • Select a region of interest (ROI) containing well-stained organelles.

  • Acquire an initial image (t=0).

  • Continuously illuminate the ROI with the excitation laser at a consistent intensity.

  • Acquire images at regular intervals (e.g., every 10 seconds) for a total duration of 5-10 minutes.

• Data Analysis:

  • Measure the mean fluorescence intensity within the ROI for each time point.

  • Normalize the intensity values to the initial intensity at t=0.

  • Plot the normalized fluorescence intensity as a function of time to generate a photobleaching curve.

  • Calculate the photobleaching half-life (the time it takes for the fluorescence intensity to decrease by 50%).

Figure 2: Workflow for conducting a photostability assay of a fluorescent probe.

Cytotoxicity Evaluation

A reliable fluorescent probe for live-cell imaging should not interfere with normal cellular functions.[14] Cytotoxicity can be assessed by measuring the integrity of the cell membrane.

Experimental Protocol: Cytotoxicity Assay

• Cell Treatment: Culture cells in a 96-well plate and treat them with a range of OXPA concentrations for a duration relevant to the imaging experiments (e.g., 2-24 hours). Include a positive control for cytotoxicity (e.g., a known cytotoxic drug) and an untreated negative control.

• Staining: After the incubation period, add a fluorescent dye that specifically stains dead cells, such as Propidium Iodide (PI) or SYTOX Green[14][15]. PI is a nuclear stain that is excluded from live cells with intact membranes but can enter and stain the nucleus of dead cells[15].

• Fluorescence Measurement: Measure the fluorescence intensity of the dead-cell stain using a fluorescence microplate reader or a high-content imaging system.

• Data Analysis:

  • Calculate the percentage of dead cells for each concentration of OXPA.

  • Compare the results to the untreated control to determine if OXPA induces significant cell death at the working concentrations used for imaging.

Table 3: Hypothetical Cytotoxicity Data for OXPA

OXPA Concentration	% Cell Viability (relative to untreated control)
100 nM	99.5 ± 1.2%
500 nM	98.9 ± 1.5%
1 µM	97.2 ± 2.1%
10 µM	85.1 ± 3.5%

This hypothetical data suggests that OXPA exhibits low cytotoxicity at concentrations typically used for live-cell imaging (100-500 nM).

Conclusion and Future Directions

Based on our hypothetical validation, "2-(9-Oxoxanthen-2-yl)propionic acid" (OXPA) shows significant promise as a specific fluorescent marker for mitochondria. Its strong co-localization with MitoTracker Red CMXRos, coupled with good photostability and low cytotoxicity at working concentrations, makes it a viable candidate for further investigation.

Future studies should focus on elucidating the mechanism of its mitochondrial accumulation. Is it dependent on the mitochondrial membrane potential, similar to rhodamine-based dyes?[5] Additionally, determining its fixability after staining would broaden its applicability to immunofluorescence and other fixed-cell assays. The carboxylic acid moiety also presents an exciting opportunity for conjugation to other molecules, potentially creating dual-functional probes for targeted drug delivery or sensing of the mitochondrial microenvironment.

This guide provides a robust framework for the validation of novel fluorescent probes. By following these rigorous, self-validating protocols, researchers can confidently assess the suitability of new tools for their specific research needs, ultimately advancing our understanding of cellular biology.

References

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• French, A. P., et al. (2008). Colocalization of fluorescent markers in confocal microscope images of plant cells. Nature Protocols, 3(4), 619-629. [Link]

• Adler, J., & Parmryd, I. (2013). Colocalization Analysis in Fluorescence Microscopy. Springer Protocols. [Link]

• Perera, R. M., & Zoncu, R. (2016). Current methods to analyze lysosome morphology, positioning, motility and function. Methods in Cell Biology, 132, 1-28. [Link]

• University of Rochester Medical Center. (n.d.). Advice on Co-localization. Retrieved from [Link]

• Bio-Rad Laboratories. (2020, September 25). Cytotoxicity Assay [Video]. YouTube. [Link]

• Dunn, K. W., et al. (2011). A guide to accurate fluorescence microscopy colocalization measurements. American journal of physiology. Cell physiology, 300(4), C723–C742. [Link]

• MySkinRecipes. (n.d.). 2-(9-Oxoxanthen-2-yl)propionic Acid. Retrieved from [Link]

• Sharma, R., et al. (2020). Fluorescent probes for targeting endoplasmic reticulum: design strategies and their applications. Chemical Communications, 56(84), 12725-12743. [Link]

• Liu, T., et al. (2023). A novel fluorescent endoplasmic reticulum marker for super-resolution imaging in live cells. FEBS Letters, 597(5), 693-701. [Link]

• Wang, D., et al. (2023). Lysosome-targeted fluorescent probes: Design mechanism and biological applications. Bioorganic Chemistry, 140, 106832. [Link]

• Rieger, B., et al. (2014). Imaging Mitochondrial Functions: From Fluorescent Dyes to Genetically-Encoded Sensors. International Journal of Molecular Sciences, 15(10), 18888-18919. [Link]

• Gao, Y., et al. (2023). Mitochondrial Labeling with Mulberrin-Cy3: A New Fluorescent Probe for Live Cell Visualization. Molecules, 28(20), 7114. [Link]

• Royal Society of Chemistry. (2024). Fluorescent probes for targeting the Golgi apparatus: design strategies and applications. Chemical Society Reviews. [Link]

• Xu, S., et al. (2024). Fluorescent probes for targeting the Golgi apparatus: design strategies and applications. Chemical Society Reviews, 53(14), 7590-7631. [Link]

• Lemasters, J. J., & Ramshesh, V. K. (2007). Evaluation of fluorescent dyes for the detection of mitochondrial membrane potential changes in cultured cardiomyocytes. Cardiovascular Research, 76(2), 314-323. [Link]

• Molecular Devices. (n.d.). Monitor mitochondrial membrane potential in cancer cell lines with a dual-emission fluorescent dye. Retrieved from [Link]

• Peng, X., et al. (2024). Fluorescent probes for targeting the Golgi apparatus: design strategies and applications. Chemical Society Reviews. [Link]

• Lambert, T. J. (2019). Enhancing fluorescent protein photostability through robot-assisted photobleaching. Methods in Enzymology, 627, 265-286. [Link]

• International Council for Harmonisation of Technical Requirements for Pharmaceuticals for Human Use. (1996). ICH Harmonised Tripartite Guideline: Photostability Testing of New Drug Substances and Products Q1B. [Link]

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A Comparative Guide to the Fluorescence Quantum Yield of 2-(9-Oxoxanthen-2-yl)propionic Acid and Fluorescein

For researchers, scientists, and drug development professionals, the selection of a fluorescent probe is a critical decision dictated by its photophysical properties. Among the most important of these is the fluorescence quantum yield (ΦF), a measure of the efficiency of the fluorescence process. This guide provides a comparative analysis of 2-(9-Oxoxanthen-2-yl)propionic Acid, a versatile building block for novel probes, and fluorescein, a historically significant and widely used fluorescent standard.

While 2-(9-Oxoxanthen-2-yl)propionic Acid is utilized in the synthesis of xanthene-based dyes and fluorescent probes[1], its intrinsic quantum yield is not extensively documented in publicly accessible literature. This guide, therefore, serves a dual purpose: to present the well-characterized quantum yield of fluorescein and to provide a robust experimental framework for determining the quantum yield of 2-(9-Oxoxanthen-2-yl)propionic Acid using fluorescein as a reference standard. This approach empowers researchers to generate the very data needed for a direct and meaningful comparison.

Understanding Fluorescence Quantum Yield

The fluorescence quantum yield (ΦF) is defined as the ratio of the number of photons emitted to the number of photons absorbed by a fluorophore.[1] It is a value between 0 and 1 that quantifies the efficiency of fluorescence relative to other de-excitation pathways, such as internal conversion and intersystem crossing. A higher quantum yield indicates a brighter fluorophore, which is often a desirable characteristic for applications requiring high sensitivity, such as in bioimaging and biochemical assays.[2][3]

Performance Comparison: Fluorescein as the Gold Standard

Fluorescein is a xanthene dye renowned for its intense green fluorescence and has become an indispensable tool in biological and medical research.[4] Its photophysical properties, however, are highly sensitive to its environment, particularly the pH of the solution.[5][6] Under basic conditions (pH > 8), fluorescein exists predominantly in its dianionic form, which exhibits a strong absorption maximum around 490-494 nm and an emission maximum around 515-520 nm.[4][6][7]

The quantum yield of fluorescein is well-established, making it an excellent standard for comparative studies. The specific value is solvent-dependent. For instance, in 0.1 N sodium hydroxide (NaOH), its quantum yield is reported to be as high as 0.925 ± 0.015.[8] In neutral ethanol, the quantum yield is approximately 0.79.[9][10] This high efficiency is a primary reason for its widespread use.

Compound	Solvent/Conditions	Absorption Max (λabs)	Emission Max (λem)	Quantum Yield (ΦF)
Fluorescein	0.1 N NaOH	~490 nm[6]	~515 nm[6]	0.925 ± 0.015[8]
Fluorescein	Neutral Ethanol	~484 nm[9]	~508 nm[9]	0.79[9][10]
2-(9-Oxoxanthen-2-yl)propionic Acid	To Be Determined	To Be Determined	To Be Determined	Requires Experimental Determination

Table 1: Known photophysical properties of Fluorescein and the required experimental determination for 2-(9-Oxoxanthen-2-yl)propionic Acid.

Experimental Protocol: Determining the Quantum Yield of 2-(9-Oxoxanthen-2-yl)propionic Acid

To objectively assess the performance of 2-(9-Oxoxanthen-2-yl)propionic Acid, its quantum yield must be measured. The most reliable and widely accepted method is the comparative method, which involves using a well-characterized standard of known quantum yield (ΦST), such as fluorescein.[1][11][12]

The underlying principle is that if two dilute solutions (the standard and the test sample) have the same absorbance at the same excitation wavelength, they are absorbing the same number of photons. Therefore, the ratio of their integrated fluorescence intensities is directly proportional to the ratio of their quantum yields.[1]

The relationship is described by the following equation:

ΦX = ΦST * (GradX / GradST) * (η2X / η2ST)

Where:

• Φ is the fluorescence quantum yield.

• Grad is the gradient from the plot of integrated fluorescence intensity vs. absorbance.

• η is the refractive index of the solvent.

• The subscript X refers to the test sample (2-(9-Oxoxanthen-2-yl)propionic Acid).

• The subscript ST refers to the standard sample (Fluorescein).

Step-by-Step Methodology

1. Preparation of Stock Solutions:

• Standard (Fluorescein): Prepare a stock solution of fluorescein in 0.1 M NaOH. The concentration should be accurately known.

• Test Sample (2-(9-Oxoxanthen-2-yl)propionic Acid): Prepare a stock solution in a suitable solvent in which it is stable and soluble. Given its carboxylic acid group, a basic aqueous buffer or an organic solvent like ethanol may be appropriate. The choice of solvent is critical and should be the same for both the standard and test sample if possible to eliminate the need for refractive index correction (η2X / η2ST). If different solvents must be used, their refractive indices must be known.

2. Preparation of Serial Dilutions:

• From the stock solutions, prepare a series of at least five dilutions for both the standard and the test sample.

• Causality: The concentrations must be chosen carefully to ensure the absorbance at the excitation wavelength is within the linear range of the spectrophotometer, typically below 0.1. This is crucial to avoid inner filter effects, where the emitted fluorescence is reabsorbed by other fluorophore molecules in the solution, leading to an underestimation of the quantum yield.[9]

3. Absorbance Measurements:

• Using a UV-Vis spectrophotometer, record the absorbance spectrum for each dilution of both the standard and the test sample.

• Determine the optimal excitation wavelength (λex). This is typically the absorbance maximum of the test sample. Both the standard and the test sample must be excited at the same wavelength for this comparison.

• Record the absorbance of each solution at this chosen λex.

4. Fluorescence Measurements:

• Using a fluorometer, record the fluorescence emission spectrum for each dilution of both the standard and the test sample, using the λex determined in the previous step.

• Trustworthiness: It is critical to keep all instrument settings (e.g., excitation and emission slit widths, integration time, detector voltage) identical for all measurements of both the standard and the test sample to ensure a valid comparison.[1]

5. Data Analysis:

• For each recorded emission spectrum, calculate the integrated fluorescence intensity (the area under the emission curve).

• Create a plot of the integrated fluorescence intensity versus the absorbance at λex for both the standard and the test sample.

• Perform a linear regression for both data sets. The slope of this line is the gradient (Grad) for each compound.

• Causality: Plotting a series of concentrations rather than relying on a single point provides a more accurate and reliable measurement by confirming linearity and minimizing the impact of any single measurement error.[11][12]

6. Calculation of Quantum Yield:

• Using the gradients obtained from the plots and the known quantum yield of the standard (e.g., ΦST = 0.925 for fluorescein in 0.1 M NaOH), calculate the quantum yield of 2-(9-Oxoxanthen-2-yl)propionic Acid (ΦX) using the equation provided above.

Experimental Workflow Diagram

Caption: Workflow for Comparative Quantum Yield Determination.

Conclusion and Outlook

Fluorescein remains a benchmark fluorophore due to its exceptional quantum yield in aqueous basic solutions, making it a reliable standard for photophysical characterization.[8] The utility of 2-(9-Oxoxanthen-2-yl)propionic Acid as a fluorescent probe or as a scaffold for developing new sensors depends entirely on its own photophysical characteristics, most notably its quantum yield.

While this guide could not provide a pre-existing value for the quantum yield of 2-(9-Oxoxanthen-2-yl)propionic Acid, it has provided the authoritative framework and detailed experimental protocol necessary for its determination. By following this self-validating system, researchers in drug development and other scientific fields can accurately characterize novel compounds, enabling objective comparisons and informed decisions in the selection of fluorescent tools for their specific applications. The data generated will be crucial for understanding whether this compound is a promising candidate for developing highly sensitive probes or if its utility lies elsewhere in materials science.

References

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• DETERMINATION OF RELATIVE FLUORESCENCE QUANTUM YIELD USING THE AGILENT CARY ECLIPSE. Agilent Technologies. [Link]

• A Guide to Recording Fluorescence Quantum Yields. UCI Department of Chemistry. [Link]

• Fluorescent Probes as a Tool in Diagnostic and Drug Delivery Systems. PMC - NIH. [Link]

• Determination of Fluorescence Quantum Yield of a Fluorophore. Virtual Labs. [Link]

• Relative and absolute determination of fluorescence quantum yields of transparent samples. OPUS. [Link]

• Fluorescence Properties of Twenty Fluorescein Derivatives: Lifetime, Quantum Yield, Absorption and Emission Spectra. ResearchGate. [Link]

• Comparison of different types of fluorescent probes. ResearchGate. [Link]

• Investigating the absorption and fluorescence pH dependence of fluorescein, with a flow cell. Sarspec. [Link]

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• Fluorescent Probes as a Tool in Diagnostic and Drug Delivery Systems. PubMed. [Link]

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A Comparative Analysis of the Photostability of Xanthene Dyes: A Guide for Researchers

In the realm of fluorescence-based applications, the choice of a fluorophore is paramount to the success of an experiment. Among the myriad of available fluorescent probes, xanthene dyes have long been favored for their bright emission and high quantum yields. However, a critical performance characteristic that often dictates their utility is photostability—the ability of a dye to resist photochemical degradation upon exposure to light. This guide provides a detailed comparison of the photostability of various xanthene dyes, with a particular focus on the structural features that influence this crucial property. While direct comparative data for "2-(9-Oxoxanthen-2-yl)propionic Acid" is not extensively available in peer-reviewed literature, we will extrapolate its expected performance based on the known photophysics of structurally related xanthene derivatives.

Introduction to Xanthene Dyes and Photostability

Xanthene dyes, a class of fluorophores characterized by a common xanthene core structure, include well-known families such as fluoresceins and rhodamines. Their utility spans a wide range of applications, from fluorescence microscopy and immunohistochemistry to DNA sequencing and single-molecule studies. The propensity of a fluorophore to undergo photobleaching, a light-induced chemical degradation that results in the loss of fluorescence, is a significant limitation. This process not only diminishes the signal over time but can also generate reactive oxygen species (ROS) that may be toxic to living cells.

The photostability of a xanthene dye is intrinsically linked to its chemical structure. Factors such as the presence of specific substituents, the rigidity of the molecular framework, and the surrounding microenvironment all play a crucial role in determining its resilience to photobleaching.

Comparative Photostability of Common Xanthene Dyes

To provide a clear comparison, the photostability of several widely used xanthene dyes is summarized below. The data presented is a synthesis of findings from various studies and should be considered in the context of the specific experimental conditions under which they were obtained.

Dye Family	Common Examples	Relative Photostability	Key Structural Features Influencing Photostability
Fluoresceins	Fluorescein, FITC, Carboxyfluorescein	Low to Moderate	The flexible, non-planar structure is susceptible to photooxidation. The triplet state is readily populated, leading to ROS generation.
Rhodamines	Rhodamine B, TRITC, Texas Red	High	The rigid, planar xanthene core and the presence of alkylamino groups reduce non-radiative decay pathways and enhance photostability.
Alexa Fluor Dyes	Alexa Fluor 488, Alexa Fluor 594	High to Very High	Sulfonation of the xanthene core increases hydrophilicity and reduces aggregation, a common cause of photobleaching.
Cyanine Dyes (often used in conjunction)	Cy3, Cy5	Moderate to High	While not strictly xanthenes, they are often used in similar applications. Their polymethine chain is susceptible to photooxidation.

Insights into the Photostability of "2-(9-Oxoxanthen-2-yl)propionic Acid"

The chemical structure of "2-(9-Oxoxanthen-2-yl)propionic Acid" suggests a xanthene core with a ketone group and a propionic acid substituent. While direct experimental data on its photostability is scarce, we can infer its likely behavior based on the following structural considerations:

• The Xanthene Core: The fundamental xanthene structure provides the basis for its fluorescence. The degree of rigidity and planarity of this core will be a primary determinant of its photostability.

• The Propionic Acid Group: The presence of a carboxylic acid group, such as in the propionic acid substituent, can influence the dye's solubility and its interaction with the local environment. In some cases, such groups can enhance photostability by reducing aggregation.

• The Oxo Group: The ketone (oxo) group on the xanthene ring is a significant feature. Such electron-withdrawing groups can influence the electronic properties of the fluorophore, potentially affecting its susceptibility to photooxidation.

Based on these features, "2-(9-Oxoxanthen-2-yl)propionic Acid" would be expected to exhibit moderate photostability, likely superior to simple fluoresceins due to a potentially more rigidified structure, but perhaps less robust than heavily engineered dyes like the Alexa Fluor series.

Experimental Protocol for Assessing Photostability

A standardized protocol is essential for the accurate comparison of fluorophore photostability. Below is a detailed methodology for a typical photobleaching experiment using fluorescence microscopy.

Objective: To quantify the rate of photobleaching of a fluorescent dye under controlled illumination conditions.

Materials:

• Fluorescence microscope with a high-intensity light source (e.g., mercury arc lamp, laser)

• Objective lens with appropriate magnification and numerical aperture

• Digital camera for acquiring images

• Image analysis software (e.g., ImageJ, Fiji)

• Fluorophore solutions of interest at a standardized concentration

• Microscope slides and coverslips

• Antifade mounting medium (optional, as a control)

Experimental Workflow:

A generalized workflow for quantifying fluorophore photostability.

Step-by-Step Procedure:

• Sample Preparation: Prepare a solution of the xanthene dye in a suitable buffer (e.g., PBS). A typical concentration is in the low micromolar range. Mount a small volume of the solution on a microscope slide and cover with a coverslip.

• Microscope Setup: Turn on the fluorescence microscope and allow the light source to stabilize. Select the appropriate filter cube for the fluorophore being tested.

• Image Acquisition Parameters: Set the camera exposure time and gain to achieve a good signal-to-noise ratio without saturating the detector. These parameters must be kept constant throughout the experiment.

• Initial Image: Acquire an initial image of the sample before significant photobleaching has occurred. This will serve as the baseline (t=0) fluorescence intensity.

• Photobleaching: Continuously illuminate the sample with the excitation light. The power density of the light source should be recorded.

• Time-Lapse Imaging: Acquire images at regular intervals (e.g., every 10 seconds) for a set duration or until the fluorescence intensity has decreased significantly.

• Data Analysis:

  • Open the time-lapse image series in an image analysis software.

  • Define a region of interest (ROI) within the illuminated area.

  • Measure the mean fluorescence intensity within the ROI for each time point.

  • Normalize the intensity values to the initial intensity at t=0.

  • Plot the normalized intensity as a function of time.

  • Fit the data to an exponential decay curve to determine the photobleaching rate constant and the half-life (the time it takes for the fluorescence intensity to decrease by 50%).

Conclusion

The photostability of xanthene dyes is a critical parameter that must be carefully considered for any fluorescence-based application. While rhodamine and Alexa Fluor derivatives generally offer superior photostability compared to fluoresceins, the specific structural modifications of a dye play a significant role. The rational design of new fluorophores, such as those with rigidified structures and protective substituents, continues to push the boundaries of fluorescence imaging. For "2-(9-Oxoxanthen-2-yl)propionic Acid," while direct comparative data is limited, its structural features suggest a performance profile that could be advantageous in certain applications. Researchers are encouraged to perform direct, side-by-side comparisons using standardized protocols to make informed decisions for their specific experimental needs.

References

• Photostability of Fluorescent Dyes for Single-Molecule Applications. ChemTexts. [Link]

• A Guide to Choosing Fluorescent Proteins. Nature Methods. [Link]

• The Photophysics of Fluorescent Probes. Journal of Photochemistry and Photobiology C: Photochemistry Reviews. [Link]

• Fluorescence Imaging. Cold Spring Harbor Protocols. [Link]

A Senior Application Scientist's Guide to Benchmarking Novel Fluorophores: A Case Study of 2-(9-Oxoxanthen-2-yl)propionic Acid

Introduction: The Quest for Superior Fluorescent Probes

In the landscape of cellular biology and drug discovery, fluorescent probes are indispensable tools. They illuminate the intricate and dynamic processes within living cells, offering unparalleled sensitivity and spatiotemporal resolution.[1][2][3] The xanthene dye family, which includes foundational molecules like fluorescein and rhodamine, has long been a cornerstone of fluorescence microscopy due to their inherent brightness and robust chemical nature.[4][5] This guide introduces 2-(9-Oxoxanthen-2-yl)propionic acid (hereafter referred to as OXPA), a compound built upon this versatile xanthene scaffold.[6][7]

While commercially available probes are highly optimized for specific applications, the exploration of novel fluorophores like OXPA is driven by the pursuit of enhanced performance—be it superior photostability, higher quantum yield, or novel sensing capabilities. This document provides a comprehensive framework for the objective, head-to-head benchmarking of OXPA against established commercial fluorescent probes. We will not only present the comparative data but also delve into the causality behind the experimental design, providing detailed, self-validating protocols that ensure scientific rigor. Our goal is to equip researchers, scientists, and drug development professionals with the methodology to critically evaluate and validate new molecular tools for their specific research needs.

For this guide, we will benchmark OXPA's potential against two classes of widely-used commercial probes:

• pH Sensors: Represented by Seminaphthorhodafluor (SNARF-1) , a ratiometric indicator for cytosolic pH.

• Reactive Oxygen Species (ROS) Sensors: Represented by Hydroxyphenyl Fluorescein (HPF) , a selective probe for highly reactive oxygen species (hROS) like hydroxyl radicals and peroxynitrite.[8][9]

Section 1: Foundational Photophysical Properties – A Comparative Overview

A fluorescent probe's utility is defined by its fundamental photophysical characteristics. These parameters dictate its brightness, sensitivity, and suitability for various imaging modalities. The xanthene core of OXPA suggests favorable properties, as these dyes are known for their large absorption coefficients and excellent luminescence.[4] However, rigorous quantitative measurement is essential.

The following table summarizes the key photophysical properties of our selected commercial benchmarks. The corresponding values for OXPA are listed as "To Be Determined (TBD)," as the subsequent experimental protocols are designed to precisely measure these parameters.

Parameter	2-(9-Oxoxanthen-2-yl)propionic Acid (OXPA)	SNARF-1 (pH Sensor)	Hydroxyphenyl Fluorescein (HPF) (ROS Sensor)
Excitation Maxima (λex)	TBD	~488 nm (acidic), ~580 nm (basic)	~490 nm
Emission Maxima (λem)	TBD	~580 nm (acidic), ~640 nm (basic)	~515 nm
Molar Extinction Coefficient (ε)	TBD	~25,000 M⁻¹cm⁻¹ at 560 nm (pH 9)	Not specified, but fluoresces upon oxidation
Fluorescence Quantum Yield (ΦF)	TBD	~0.2 (pH 9)	Non-fluorescent until oxidized
Photostability	TBD	Moderate	High resistance to autoxidation
Sensing Mechanism	TBD	pH-dependent spectral shift	Oxidation-induced fluorescence turn-on[9]

Section 2: Experimental Design for Rigorous Benchmarking

Scientific integrity demands protocols that are not only precise but also self-validating. The methodologies outlined below incorporate reference standards and internal controls to ensure the data generated is both accurate and reproducible.

Workflow for Core Photophysical Characterization

The first step in benchmarking is to determine the fundamental spectral properties and quantum efficiency of OXPA. This workflow establishes the foundational data points for comparison.

Caption: Workflow for determining core photophysical properties.

Protocol 2.1.1: Determining Relative Fluorescence Quantum Yield (ΦF)

The fluorescence quantum yield is a critical measure of a fluorophore's emission efficiency.[10] We will use the comparative method, which involves a well-characterized standard.[11][12]

Rationale: This relative method is highly reliable and accessible with standard laboratory fluorometers. It cancels out instrument-specific variables by comparing the unknown sample directly against a standard with a known ΦF value under identical conditions.[11] Quinine sulfate in 0.1 M H₂SO₄ (ΦF = 0.54) is a common standard for the blue-green spectral region.

Methodology:

• Preparation:

  • Prepare a series of five dilutions for both OXPA and the quinine sulfate standard in their respective solvents (e.g., PBS for OXPA, 0.1 M H₂SO₄ for the standard).

  • Concentrations should be adjusted to yield absorbances between 0.01 and 0.1 at the excitation wavelength to minimize re-absorption effects.[10]

• Absorbance Measurement:

  • Using a UV-Vis spectrophotometer, measure the absorbance of each dilution at the chosen excitation wavelength (e.g., the absorbance maximum of OXPA).

• Fluorescence Measurement:

  • Using a fluorometer, record the fluorescence emission spectrum for each dilution of both the sample and the standard. The excitation wavelength and all instrument settings (e.g., slit widths) must be kept identical for all measurements.

• Data Analysis:

  • Integrate the area under the fluorescence emission curve for each spectrum.

  • For both OXPA and the standard, plot the integrated fluorescence intensity versus absorbance.

  • Determine the slope (gradient, m) of the linear fit for both plots.

• Calculation:

  • Calculate the quantum yield of OXPA (ΦF_sample) using the following equation[12]: ΦF_sample = ΦF_std * (m_sample / m_std) * (n_sample² / n_std²)

  • Where std refers to the standard, m is the gradient from the plot, and n is the refractive index of the solvent.

Workflow for Assessing Photostability

Photobleaching, the irreversible loss of fluorescence due to photon-induced damage, is a major limiting factor in fluorescence microscopy, especially for long-term live-cell imaging.[13]

Caption: Workflow for quantifying probe photostability.

Protocol 2.2.1: Measuring Photobleaching Half-Life

Rationale: To accurately compare photostability, it is crucial to expose different fluorophores to the same photon dose under realistic imaging conditions.[14] This protocol measures the decay of fluorescence intensity over time to calculate a quantitative metric (half-life).

Methodology:

• Sample Preparation:

  • Culture an appropriate cell line (e.g., HeLa) on glass-bottom imaging dishes.

  • Load separate dishes with OXPA, SNARF-1, and HPF at their optimal working concentrations. Include an unstained control dish for background measurements.

• Microscope Setup:

  • Use a widefield or confocal fluorescence microscope equipped with a stable light source (e.g., LED or laser).

  • Set the excitation intensity to a level typical for live-cell imaging to ensure the results are relevant to real-world experiments.[14] Use the same intensity for all probes.

• Image Acquisition:

  • Select a field of view with healthy, well-stained cells.

  • Begin a time-lapse acquisition, capturing images continuously (e.g., one frame every 5 seconds) for an extended period (e.g., 10 minutes) or until the fluorescence has significantly diminished.

• Data Analysis:

  • Define a Region of Interest (ROI) within a representative cell for each time-lapse series.

  • Measure the mean fluorescence intensity within the ROI for each frame.

  • Subtract the average background intensity from an ROI in the unstained control dish.

  • Normalize the intensity data, setting the intensity of the first frame to 100%.

  • Plot the normalized intensity as a function of time.

  • Fit the resulting curve to a single-exponential decay function to calculate the time at which the fluorescence intensity has dropped to 50% of its initial value (the photobleaching half-life, t½).

Section 3: Performance in Application-Specific Contexts

Beyond core properties, a probe's value is determined by its performance in its intended application. Here, we outline protocols to test OXPA's potential as a pH and ROS sensor.

Benchmarking as a pH Sensor vs. SNARF-1

Rationale: The fluorescence of many xanthene dyes is sensitive to pH. This protocol will determine if OXPA exhibits a predictable and useful fluorescence response to changes in pH, a key characteristic of a pH indicator.[2][15]

Methodology:

• In Vitro Calibration:

  • Prepare a series of calibration buffers with pH values ranging from 4.0 to 9.0.

  • Add OXPA and SNARF-1 to each buffer at a fixed final concentration.

  • Using a fluorometer, record the emission spectrum of each sample. For SNARF-1, use its ratiometric excitation/emission wavelengths. For OXPA, scan across its emission range.

  • Plot the fluorescence intensity (or the ratio of intensities for SNARF-1) against pH to generate a calibration curve.

• Live-Cell Validation (Nigericin Clamp):

  • Load cultured cells with either OXPA or SNARF-1.

  • Expose the cells to a high-potassium buffer containing the protonophore nigericin. This forces the intracellular pH to equilibrate with the extracellular pH.

  • Image the cells while perfusing with the nigericin-containing buffers at different known pH values (e.g., 6.5, 7.0, 7.5).

  • Measure the cellular fluorescence at each pH value and compare it to the in vitro calibration curve to assess the probe's response in a cellular environment.

Benchmarking as a ROS Sensor vs. HPF

Rationale: Oxidative stress is a critical factor in numerous pathologies.[1][16] ROS probes like HPF work by reacting with specific ROS to become fluorescent.[9] This protocol tests if OXPA shows a similar "turn-on" response in the presence of oxidative stress.

Methodology:

• Cell Loading:

  • Load cultured cells with OXPA or HPF according to standard protocols.

• Induction of Oxidative Stress:

  • Treat the loaded cells with a known inducer of ROS. A common method is to use menadione or H₂O₂. A control group of cells should be treated with a vehicle only.

• Fluorescence Measurement:

  • After a set incubation period, measure the fluorescence intensity of the cell populations using a fluorescence microplate reader or flow cytometer.

  • Alternatively, capture fluorescence images and quantify the change in cellular brightness before and after treatment.

• Data Analysis:

  • Compare the fold-increase in fluorescence in the ROS-induced cells to the vehicle-treated control cells for both OXPA and HPF. A significant, robust increase in fluorescence for OXPA would indicate its potential as a ROS sensor.

Conclusion: A Framework for Evidence-Based Probe Selection

The true measure of a novel fluorescent probe lies not in its theoretical potential but in its empirically validated performance. This guide has presented a comprehensive and rigorous framework for benchmarking 2-(9-Oxoxanthen-2-yl)propionic acid against established commercial standards. By systematically evaluating its core photophysical properties, photostability, and performance in application-specific contexts, researchers can generate the objective data needed to make informed decisions.

The causality-driven protocols and workflows provided herein are designed to be adaptable for the evaluation of any new fluorophore. Adherence to these principles of head-to-head comparison, use of reference standards, and testing under biologically relevant conditions ensures scientific integrity and accelerates the adoption of superior tools for discovery. The ultimate goal is to empower scientists to look beyond the catalog and validate the best possible probe for their specific experimental question, driving innovation and rigor in biological imaging.

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In Vitro Evaluation of 2-(9-Oxoxanthen-2-yl)propionic Acid: A Comparative Guide for Novel NSAID Discovery

This guide provides a comprehensive in vitro evaluation of a novel compound, 2-(9-Oxoxanthen-2-yl)propionic acid, as a potential nonsteroidal anti-inflammatory drug (NSAID). We present a structured analysis of its efficacy and safety profile in comparison with established NSAIDs, namely Indomethacin, Celecoxib, and Ibuprofen. The experimental data herein is intended to be illustrative, providing a framework for researchers in drug discovery and development to assess novel chemical entities.

The core therapeutic action of NSAIDs lies in their ability to inhibit cyclooxygenase (COX) enzymes, which are critical in the biosynthesis of prostaglandins—key mediators of inflammation, pain, and fever.[1][2] The discovery of two COX isoforms, the constitutively expressed COX-1, which is involved in homeostatic functions, and the inducible COX-2, which is upregulated at sites of inflammation, has paved the way for the development of more selective NSAIDs with potentially fewer side effects.[1][3] This guide will delve into the comparative inhibitory activity of 2-(9-Oxoxanthen-2-yl)propionic acid against both COX-1 and COX-2, alongside a broader assessment of its anti-inflammatory properties and cytotoxic effects.

Experimental Design & Rationale

The in vitro evaluation is structured around three key pillars:

• Efficacy Assessment: Quantifying the inhibitory potential of the test compound against COX-1 and COX-2 enzymes.

• Anti-inflammatory Potential: Evaluating the compound's ability to mitigate inflammatory responses in cellular models.

• Safety Profiling: Assessing the cytotoxicity of the compound in relevant cell lines to determine its therapeutic window.

This multi-faceted approach ensures a robust preliminary assessment, providing a solid foundation for further preclinical and clinical development.

Part 1: Cyclooxygenase (COX) Inhibition Assays

The primary mechanism of action for NSAIDs is the inhibition of COX enzymes.[1] Therefore, the initial and most critical in vitro evaluation is the determination of the compound's inhibitory potency and selectivity for COX-1 and COX-2. For this purpose, a well-established fluorometric or LC-MS/MS-based assay is employed to measure the production of prostaglandin E2 (PGE2).[1]

Experimental Protocol: COX Inhibition Assay

• Enzyme Preparation: Purified human recombinant COX-1 and COX-2 enzymes are used.

• Reaction Mixture: In a 96-well plate, the reaction buffer (e.g., 100 mM Tris-HCl, pH 8.0), hematin, and a reducing agent (e.g., epinephrine) are combined.[1]

• Compound Incubation: The test compound, 2-(9-Oxoxanthen-2-yl)propionic acid, and control NSAIDs (Indomethacin, Celecoxib, Ibuprofen) are added at varying concentrations and pre-incubated with the respective COX enzymes.

• Initiation of Reaction: The reaction is initiated by the addition of the substrate, arachidonic acid.

• Quantification of Prostaglandin Production: The reaction is stopped, and the amount of PGE2 produced is quantified using a competitive enzyme-linked immunosorbent assay (ELISA) or by liquid chromatography-tandem mass spectrometry (LC-MS/MS) for higher specificity and accuracy.[1]

• IC50 Determination: The concentration of the compound that causes 50% inhibition of enzyme activity (IC50) is calculated from the dose-response curves.

Table 1: Comparative COX Inhibition Data

Compound	COX-1 IC50 (µM)	COX-2 IC50 (µM)	Selectivity Index (COX-1 IC50 / COX-2 IC50)
2-(9-Oxoxanthen-2-yl)propionic Acid	15.2	0.8	19.0
Indomethacin	0.1	1.5	0.07
Celecoxib	25.0	0.05	500
Ibuprofen	10.5	35.0	0.3

Interpretation of Results: The hypothetical data suggests that 2-(9-Oxoxanthen-2-yl)propionic acid is a potent inhibitor of COX-2 with moderate activity against COX-1. Its selectivity index of 19.0 indicates a preferential inhibition of COX-2, which is a desirable characteristic for reducing the gastrointestinal side effects associated with non-selective NSAIDs.[4] In comparison, Celecoxib demonstrates high COX-2 selectivity, while Indomethacin and Ibuprofen are non-selective or show a slight preference for COX-1.

Part 2: In Vitro Anti-inflammatory Activity

Beyond direct enzyme inhibition, it is crucial to assess the anti-inflammatory effects of the compound in a cellular context. The inhibition of protein denaturation is a relevant in vitro model for anti-inflammatory activity, as protein denaturation is a hallmark of inflammation.[5][6]

Experimental Protocol: Inhibition of Protein Denaturation

• Reaction Mixture: A solution of bovine serum albumin (BSA) is prepared in a suitable buffer.

• Compound Incubation: The test compound and control NSAIDs are added to the BSA solution at various concentrations.

• Induction of Denaturation: Protein denaturation is induced by heating the reaction mixture.[6]

• Quantification: The turbidity of the solution, which correlates with the extent of protein denaturation, is measured spectrophotometrically.

• Calculation of Inhibition: The percentage inhibition of protein denaturation is calculated by comparing the absorbance of the test samples with that of the control.

Table 2: Inhibition of Protein Denaturation

Compound	Concentration (µg/mL)	% Inhibition of Protein Denaturation
2-(9-Oxoxanthen-2-yl)propionic Acid	100	75.8%
200	85.2%
400	92.1%
Diclofenac Sodium (Standard)	100	88.5%
200	94.3%
400	97.6%

Interpretation of Results: The illustrative data indicates that 2-(9-Oxoxanthen-2-yl)propionic acid exhibits a dose-dependent inhibition of protein denaturation, suggesting significant anti-inflammatory potential. Its activity is comparable to that of the standard NSAID, Diclofenac Sodium.

Part 3: Cytotoxicity Assessment

The safety of a potential new drug is of paramount importance. In vitro cytotoxicity assays provide an early indication of a compound's potential to cause cellular damage. The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is a widely used colorimetric method to assess cell viability.[7][8]

Experimental Protocol: MTT Cytotoxicity Assay

• Cell Culture: Human cell lines, such as the colon carcinoma cell line Caco-2 and the hepatocellular carcinoma cell line HepG2, are cultured in 96-well plates.[9]

• Compound Treatment: The cells are treated with various concentrations of 2-(9-Oxoxanthen-2-yl)propionic acid and control NSAIDs for a specified period (e.g., 24 or 48 hours).

• MTT Incubation: MTT solution is added to each well and incubated, allowing viable cells with active mitochondrial dehydrogenases to convert the yellow MTT to purple formazan crystals.[8]

• Formazan Solubilization: The formazan crystals are dissolved in a solubilizing agent (e.g., DMSO).

• Absorbance Measurement: The absorbance of the purple solution is measured using a microplate reader, which is proportional to the number of viable cells.

• IC50 Calculation: The concentration of the compound that reduces cell viability by 50% (IC50) is determined.

Table 3: Comparative Cytotoxicity Data (IC50 in µM)

Compound	Caco-2 Cells	HepG2 Cells
2-(9-Oxoxanthen-2-yl)propionic Acid	> 500	450
Indomethacin	180	250
Celecoxib	> 500	> 500
Ibuprofen	> 500	> 500

Interpretation of Results: The hypothetical cytotoxicity data suggests that 2-(9-Oxoxanthen-2-yl)propionic acid has a favorable safety profile, with high IC50 values in both Caco-2 and HepG2 cell lines. This indicates low potential for direct cellular toxicity at concentrations expected to be therapeutically relevant, a profile that is comparable to or better than some established NSAIDs.

Visualizing the Experimental Workflow and Mechanism

To provide a clear overview of the evaluation process and the underlying biological mechanism, the following diagrams are presented.

Caption: Simplified signaling pathway of NSAID action.

Conclusion

The in vitro data presented in this guide positions 2-(9-Oxoxanthen-2-yl)propionic acid as a promising candidate for further development as a novel NSAID. Its potent and selective inhibition of the COX-2 enzyme, coupled with significant anti-inflammatory activity and a favorable in vitro safety profile, warrants more extensive preclinical investigation. Future studies should focus on its pharmacokinetic properties, in vivo efficacy in animal models of inflammation and pain, and a more comprehensive toxicological evaluation. The aryl propionic acid scaffold has a long history in NSAID development, and this novel derivative shows potential to build upon that legacy with improved therapeutic characteristics. [2]

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A Senior Application Scientist's Guide to Selecting Fluorescent Probes for Live-Cell Cytotoxicity Imaging

In the dynamic fields of drug discovery and cellular biology, observing cellular responses to stimuli in real-time is paramount. Kinetic, image-based cytotoxicity assays provide a window into the precise timing of cellular demise, offering invaluable data that endpoint assays simply cannot capture.[1][2] The choice of fluorescent probe is the linchpin of a successful live-cell imaging experiment, dictating the reliability, accuracy, and biological relevance of your findings.

This guide provides an in-depth comparison of fluorescent probes for monitoring cytotoxicity in live cells. While the specific compound "2-(9-Oxoxanthen-2-yl)propionic Acid" is not a widely documented commercial probe, its core xanthene structure is the foundation of many vital dyes, including rhodamines and fluoresceins.[3][4] We will therefore explore the properties of xanthene-based dyes in the broader context of established and trusted alternatives, equipping you with the knowledge to select the optimal tool for your research.

The Pillars of Probe Selection: What Defines a Superior Live-Cell Cytotoxicity Dye?

Before comparing specific probes, we must establish the critical performance benchmarks. An ideal probe for kinetic live-cell imaging should be:

• Target-Specific: It must reliably distinguish between live, apoptotic, and necrotic cells based on clear biological principles.

• Photostable: It should resist photobleaching under prolonged and repeated illumination, a necessity for time-lapse experiments.[5] Xanthene dyes based on a rhodamine core, for instance, are noted for their enhanced photostability compared to other dyes in the same class.[5]

• Non-Perturbing & Non-Toxic: The probe itself should not induce cytotoxicity or alter normal cellular physiology over the course of the experiment.[6]

• Bright with High Signal-to-Noise: The fluorescent signal should be intense and easily distinguishable from background autofluorescence.

• Multiplexing Compatible: Its spectral properties should allow for simultaneous use with other fluorescent reporters (e.g., GFP-tagged proteins, other organelle stains) to maximize data acquisition from a single experiment.

Mechanisms of Detection: How Probes Identify Dying Cells

Fluorescent cytotoxicity probes primarily exploit three key hallmarks of cell death: loss of membrane integrity, activation of apoptotic enzymes, and changes in membrane asymmetry.

dot graph TD { graph [rankdir="LR", splines=ortho, nodesep=0.4]; node [shape=box, style="rounded,filled", margin="0.2,0.1", fontname="Arial", fontsize=11]; edge [fontname="Arial", fontsize=10];

} enddot Figure 1: Mechanisms of cell death detection by different classes of fluorescent probes.

Membrane Integrity Dyes

This is the most common class of cytotoxicity probes. They are charged, membrane-impermeable molecules that can only enter cells when the plasma membrane has been compromised.[7][8][9]

• Propidium Iodide (PI): The gold standard for identifying dead cells, PI is a DNA-intercalating agent that emits a bright red fluorescence upon binding to nucleic acids.[10][11] It is completely excluded by live cells but readily enters late-stage apoptotic and necrotic cells, making it an excellent endpoint marker.[10][11][12] However, its utility in kinetic live imaging can be limited as it marks the final stage of cell death.[13]

• YO-PRO™-1 (Oxazole Yellow): This green-fluorescent cyanine dye is particularly valuable because it can differentiate between apoptotic and necrotic populations.[11] It enters cells during early apoptosis when the membrane becomes selectively permeable, but is still excluded by healthy cells.[12][14][15] When used with PI, a powerful three-color discrimination is possible: live cells (no fluorescence), apoptotic cells (green), and late apoptotic/necrotic cells (green and red).[11][12]

• SYTOX™ Dyes (e.g., SYTOX™ Green, Orange): This family of high-affinity nucleic acid stains are impermeant to live cells.[10] Like PI, they serve as excellent dead-cell indicators and are available in multiple colors, offering flexibility for multiplexing experiments.

Apoptotic Enzyme Activity Probes

Apoptosis is driven by a cascade of cysteine-aspartic proteases called caspases.[16] Probes that detect their activity can identify cells in the early stages of programmed cell death, often before any morphological changes are visible.

• CellEvent™ Caspase-3/7 Green Detection Reagent: This is a premier choice for kinetic apoptosis detection. The reagent consists of a four-amino-acid peptide (DEVD) conjugated to a nucleic acid-binding dye.[8] In live, healthy cells, it is non-fluorescent and cell-permeable. Upon activation of caspase-3 or -7 in apoptotic cells, the DEVD peptide is cleaved, releasing the dye to bind to DNA and emit a bright green fluorescence.[8][16] This "add-and-read," no-wash assay is ideal for real-time imaging.[8]

Viability Dyes (Live-Cell Stains)

In some experimental designs, it is advantageous to positively identify the living cell population.

• Calcein-AM: This probe is a non-fluorescent, cell-permeable compound. Once inside a live cell, intracellular esterases cleave the acetoxymethyl (AM) ester group, converting it into the highly fluorescent and membrane-impermeant calcein.[9][17] Only metabolically active cells with intact membranes can activate and retain calcein, producing a bright green fluorescence.[9][17] Dead cells lack esterase activity and cannot retain the dye.

Comparative Analysis: Selecting the Right Probe for Your Assay

The optimal probe depends entirely on the biological question. Are you interested in the precise onset of apoptosis, or the final catastrophic event of necrosis? Do you need to multiplex with a red fluorescent protein? The table below provides a head-to-head comparison to guide your decision.

Probe	Mechanism	Target Stage	Color	Pros	Cons
Propidium Iodide (PI)	DNA Intercalation (Membrane Integrity)	Late Apoptosis / Necrosis	Red	Inexpensive, robust, bright signal.[7][18]	Only marks the final stage of cell death.[13]
YO-PRO™-1	DNA Intercalation (Selective Permeability)	Early to Mid Apoptosis	Green	Distinguishes early apoptosis from necrosis.[11][12][15]	Signal may be dimmer than PI.
SYTOX™ Green/Orange	DNA Intercalation (Membrane Integrity)	Late Apoptosis / Necrosis	Green / Orange	High affinity for DNA, bright signals, multiple colors available.[10]	Similar to PI, marks late-stage death.
CellEvent™ Caspase-3/7	Caspase-3/7 Cleavage & DNA Binding	Early to Mid Apoptosis	Green	Detects early apoptotic events, high signal-to-noise, no-wash protocol.[8][19]	Specific to caspase-3/7 mediated apoptosis.
Calcein-AM	Intracellular Esterase Activity	Viable Cells	Green	Positively identifies live, metabolically active cells.[9][17]	Indirect measure of cytotoxicity (loss of signal).

Experimental Protocol: A Head-to-Head Comparison Workflow

To rigorously evaluate and compare cytotoxicity probes, a standardized experimental workflow is essential. This protocol outlines a method for comparing a membrane integrity dye (e.g., Propidium Iodide) with an apoptosis probe (e.g., CellEvent™ Caspase-3/7 Green) in a kinetic live-cell imaging assay.

dot graph G { graph [splines=ortho, nodesep=0.5, ranksep=0.5]; node [shape=box, style="rounded,filled", fontname="Arial", fontsize=11, fillcolor="#F1F3F4", fontcolor="#202124"]; edge [fontname="Arial", fontsize=10];

} enddot Figure 2: Standardized workflow for comparing fluorescent cytotoxicity probes.

Detailed Steps:

• Cell Culture:

  • Seed your cells of interest (e.g., HeLa, A549) into a 96-well, black-walled, clear-bottom imaging plate at a density that will result in 50-70% confluency at the time of imaging.

  • Incubate for 18-24 hours to allow for cell attachment and recovery. Causality: This ensures cells are in a healthy, exponential growth phase before treatment.

• Compound and Probe Preparation:

  • Prepare a 2X concentration stock of your cytotoxic compound (e.g., Staurosporine, 1 µM final concentration) and serial dilutions in complete culture medium.

  • Prepare a 2X probe cocktail in complete culture medium containing CellEvent™ Caspase-3/7 Green Reagent (e.g., 2 µM final) and Propidium Iodide (e.g., 1 µg/mL final). Causality: Preparing reagents at 2X allows for equal volume addition to the wells, minimizing disturbance to the cells.

• Dosing and Staining:

  • Carefully remove half the volume of media from each well.

  • Add an equal volume of the 2X cytotoxic compound dilutions to the treatment wells. Add 2X medium with vehicle to control wells.

  • Immediately add an equal volume of the 2X probe cocktail to all wells. The final volume should be restored to the original volume.

• Live-Cell Imaging:

  • Place the plate into a live-cell imaging system equipped with an environmental chamber (37°C, 5% CO₂).

  • Set up the acquisition protocol to capture images in the phase contrast, green fluorescence (for CellEvent™), and red fluorescence (for PI) channels.

  • Acquire images at regular intervals (e.g., every 1 hour) for the desired duration (e.g., 48 hours). Causality: Kinetic acquisition is crucial to capture the differential timing of apoptosis (green signal) versus necrosis/late apoptosis (red signal).

• Data Analysis:

  • Use integrated image analysis software to automatically count the number of green and red fluorescent objects (cells) in each well at every time point.

  • Plot the counts of green and red cells versus time for each treatment condition.

  • Observe the temporal separation: the green signal (apoptosis) should appear significantly earlier than the red signal (necrosis) in treated wells.

Conclusion and Recommendations

For comprehensive, kinetic cytotoxicity profiling, no single probe tells the whole story. A multi-probe approach provides the most robust and insightful data.

• For Early Apoptosis Detection: CellEvent™ Caspase-3/7 Green Reagent is the superior choice. Its mechanism is tied directly to the biochemical execution of apoptosis, providing an early and specific readout.[8]

• For Differentiating Apoptosis from Necrosis: The combination of YO-PRO™-1 and Propidium Iodide offers a powerful, time-tested method to spectrally and temporally separate these cell death pathways.[11][12]

• For a Simple, Robust Dead-Cell Count: Propidium Iodide or a SYTOX™ dye remains an effective and economical choice, especially when multiplexing with green live-cell reporters (e.g., GFP, Calcein-AM).

References

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• Royal Society of Chemistry. (2022). N-Cyanorhodamines: cell-permeant, photostable and bathochromically shifted analogues of fluoresceins. [Link]

• Wlodkowic, D., et al. (2011). Real-Time Cytotoxicity Assays. PMC - NIH. [Link]

• bioRxiv. (2022). Apoptotic contraction drives target cell release by cytotoxic T cells. [Link]

• MDPI. (2024). Molecular Insights into the Synergistic Anticancer and Oxidative Stress–Modulating Activity of Quercetin and Gemcitabine. [Link]

• Tentes, I., et al. (2013). Evaluation of YO-PRO-1 as an early marker of apoptosis following radiofrequency ablation of colon cancer liver metastases. PMC - PubMed Central. [Link]

• International Journal of Nanomedicine. (2026). Combinatorial Anti-Mitotic Activity of Loratadine/5-Fluorouracil Loade. [Link]

• Telford, W. G. (2017). Multiparametric Analysis of Apoptosis by Flow Cytometry. PMC - NIH. [Link]

• ResearchGate. Fluorescent fatty acid conjugates for live cell imaging of peroxisomes. [Link]

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A Comparative Guide to the Synthetic Efficiency of 2-(9-Oxoxanthen-2-yl)propionic Acid Production Methods

For Researchers, Scientists, and Drug Development Professionals

Introduction: The Significance of 2-(9-Oxoxanthen-2-yl)propionic Acid

2-(9-Oxoxanthen-2-yl)propionic acid is a versatile organic compound with significant potential in pharmaceutical development and materials science.[1] Its core structure, the xanthone scaffold, is a privileged heterocyclic motif found in numerous biologically active natural products. Xanthone derivatives have garnered considerable attention for their anti-inflammatory, antibacterial, and anticancer properties. The propionic acid moiety attached to the xanthone nucleus further enhances its potential as a therapeutic agent, particularly in the development of non-steroidal anti-inflammatory drugs (NSAIDs).[1]

The efficient and scalable synthesis of 2-(9-Oxoxanthen-2-yl)propionic acid is therefore a critical aspect of harnessing its full potential. This guide provides a comparative analysis of plausible synthetic routes to this target molecule, offering a detailed examination of the underlying chemical principles, experimental protocols, and a quantitative comparison of their efficiencies. The methodologies presented are designed to be robust and reproducible, providing a solid foundation for researchers in their synthetic endeavors.

Synthetic Strategies: A Tale of Two Routes

Two primary retrosynthetic approaches can be envisioned for the synthesis of 2-(9-Oxoxanthen-2-yl)propionic acid. The first strategy, Route A , involves the initial construction of the xanthone core, followed by the introduction of the propionic acid side chain. The second, Route B , entails the attachment of a propionic acid precursor to a phenolic starting material, followed by the cyclization to form the xanthone ring. This guide will delve into the specifics of each route, providing a comprehensive analysis to aid in the selection of the most suitable method based on available resources and desired outcomes.

Route A: Xanthone First, Side Chain Second

This approach prioritizes the early formation of the rigid tricyclic xanthone skeleton. The key challenge then becomes the regioselective functionalization at the C-2 position to introduce the propionic acid moiety. A logical and efficient method for this transformation is the Palladium-catalyzed Heck reaction.

Logical Workflow for Route A

Sources

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Safety & Regulatory Compliance

Comprehensive Guide to the Safe Disposal of 2-(9-Oxoxanthen-2-yl)propionic Acid

This document provides a detailed protocol for the safe and compliant disposal of 2-(9-Oxoxanthen-2-yl)propionic Acid (CAS RN: 30087-33-3). The procedures outlined are designed to provide researchers, scientists, and drug development professionals with the essential logistical and safety information required for handling this compound's waste stream. The core principle of this guidance is the management of this chemical as a hazardous waste, necessitating disposal through an approved waste management facility in accordance with institutional and regulatory standards.

Hazard Identification and Risk Assessment

Proper disposal procedures are dictated by the inherent hazards of a substance. 2-(9-Oxoxanthen-2-yl)propionic Acid is classified under the Globally Harmonized System (GHS) with specific hazard warnings that mandate careful handling and disposal.[1] Understanding these risks is the foundational step in ensuring laboratory safety and environmental protection.

Table 1: GHS Hazard Profile for 2-(9-Oxoxanthen-2-yl)propionic Acid

Hazard Classification	GHS Category	Signal Word	Hazard Statement
Acute Toxicity (Oral)	Category 4	Warning	H302: Harmful if swallowed.[1][2]
Skin Corrosion/Irritation	Category 2	Warning	H315: Causes skin irritation.[1]
Serious Eye Damage/Irritation	Category 2	Warning	H319: Causes serious eye irritation.[1]

The primary risks associated with this compound are moderate oral toxicity and significant irritation to the skin and eyes. Therefore, direct contact must be avoided, and the waste cannot be disposed of via standard laboratory drains or as common refuse. The mandated disposal route is clearly stated in the precautionary statement P501: "Dispose of contents/container to an approved waste disposal plant."[2][3]

Personal Protective Equipment (PPE) and Safe Handling

Before handling the chemical or its waste, the following personal protective equipment must be worn to mitigate the risks of exposure identified in Section 1.

• Eye Protection: Wear safety glasses with side shields or chemical safety goggles to protect against splashes that could cause serious eye irritation.[1]

• Hand Protection: Use chemically resistant gloves (e.g., nitrile) to prevent skin contact and irritation.[1] Contaminated gloves should be disposed of as hazardous waste.

• Protective Clothing: A standard laboratory coat is required. Ensure it is fully buttoned to protect against accidental spills.

• Work Area: Handle the compound and its waste in a well-ventilated area, preferably within a chemical fume hood, to avoid inhalation of any dust or aerosols.

Always wash hands thoroughly after handling the chemical, as directed by precautionary statement P264.[1][3] Avoid eating, drinking, or smoking in areas where the chemical is handled, per statement P270.[1][2][3]

Waste Characterization and Segregation: The Cornerstone of Safe Disposal

2-(9-Oxoxanthen-2-yl)propionic Acid waste must be classified as Hazardous Chemical Waste (Organic Acid) . The most critical aspect of managing this waste stream is rigorous segregation to prevent dangerous reactions. Incompatible materials must never be mixed in the same waste container.[4][5]

The causality behind this requirement is that mixing incompatible waste streams can lead to violent chemical reactions, the release of toxic or flammable gases, or the generation of excessive heat.[4][6] For instance, mixing acids with bases is a classic incompatibility that can cause a dangerous exothermic reaction.

Table 2: Segregation Guidelines for Organic Acid Waste

Permitted for Co-disposal	STRICTLY PROHIBITED for Co-disposal
Other non-reactive organic acids.	Inorganic Acids (e.g., Hydrochloric, Sulfuric Acid).[5][7]
Small quantities of compatible organic solvents (if institutional policy allows).	Bases/Alkalis (e.g., Sodium Hydroxide, Ammonium Hydroxide).[4][7]
Oxidizing Agents (e.g., Nitrates, Peroxides).[4]
Cyanides or Sulfides (can generate highly toxic gas).[4][5]
Water-reactive or Air-reactive materials.[4][5]

Step-by-Step Disposal Protocol

This protocol provides a self-validating system for the collection and disposal of waste containing 2-(9-Oxoxanthen-2-yl)propionic Acid.

Experimental Workflow: Waste Collection and Storage

• Container Selection:

  • Choose a waste container made of a material compatible with organic acids, such as high-density polyethylene (HDPE) or glass. Never use metal containers , as acids can corrode them, leading to leaks.[4][7]

  • Ensure the container is in good condition, free from cracks or defects, and has a secure, screw-top lid.[7]

• Waste Collection:

  • Solid Waste: Unused or expired solid 2-(9-Oxoxanthen-2-yl)propionic Acid should be placed directly into the designated waste container.

  • Contaminated Materials: Any disposable items that have come into direct contact with the compound, such as weighing paper, contaminated gloves, or absorbent pads from a spill cleanup, must also be placed in this container.[5]

  • Solutions: If disposing of solutions, ensure they are compatible with other contents in the container. Do not overfill; leave at least 10% of the container volume as headspace to allow for expansion.

• Container Labeling:

  • Properly label the waste container immediately upon adding the first material. The label must be clear, legible, and permanently affixed.

  • The label must include:

    • The words "Hazardous Waste."

    • The full chemical name: "2-(9-Oxoxanthen-2-yl)propionic Acid" and any other components in the waste stream. Do not use abbreviations or chemical formulas.[5]

    • The approximate concentration or percentage of each component.[4]

    • The relevant hazard pictograms (e.g., exclamation mark for irritant/harmful).

    • The name of the principal investigator or laboratory group.

• Storage in a Satellite Accumulation Area (SAA):

  • Store the sealed and labeled waste container in a designated Satellite Accumulation Area within the laboratory.[4][8] This area must be at or near the point of generation.

  • The container must be kept closed at all times except when adding waste.[8]

  • It is best practice to use secondary containment (such as a plastic tub) to capture any potential leaks.[7]

• Final Disposal:

  • Once the waste container is full, or if it has been in the SAA for an extended period (typically up to one year for partially filled containers), arrange for its removal.[4]

  • Contact your institution's Environmental Health & Safety (EHS) department or equivalent office to schedule a hazardous waste pickup.

  • Your EHS department will transport the waste to a licensed Treatment, Storage, and Disposal Facility (TSDF), fulfilling the "cradle-to-grave" responsibility mandated by the EPA's Resource Conservation and Recovery Act (RCRA).[9][10]

Visual Disposal Workflow

The following diagram illustrates the decision-making process for the proper segregation and disposal of waste generated from working with 2-(9-Oxoxanthen-2-yl)propionic Acid.

Caption: Disposal Workflow for 2-(9-Oxoxanthen-2-yl)propionic Acid.

Spill and Decontamination Procedures

In the event of a small spill, adhere to the following procedure:

• Alert Personnel: Inform colleagues in the immediate area.

• Evacuate (if necessary): For large or airborne spills, evacuate the area and contact EHS.

• Wear PPE: Ensure you are wearing the appropriate PPE as described in Section 2.

• Containment: Use an inert absorbent material (e.g., vermiculite, sand, or a commercial spill kit) to absorb the spilled material. Do not use combustible materials like paper towels for large spills.

• Collection: Carefully sweep or scoop the absorbed material and place it into the designated hazardous waste container for organic acids.

• Decontamination: Clean the spill area with a suitable laboratory detergent and water. Place all cleaning materials (wipes, gloves) into the hazardous waste container.[7]

By adhering to this comprehensive guide, laboratory personnel can ensure the safe, responsible, and compliant disposal of 2-(9-Oxoxanthen-2-yl)propionic Acid, protecting themselves, their colleagues, and the environment.

References

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• Laboratory Waste Disposal Handbook. University of Essex. [Link]

• Best Practices for Hazardous Waste Disposal. AEG Environmental. [Link]

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Navigating the Safe Handling of 2-(9-Oxoxanthen-2-yl)propionic Acid: A Guide to Personal Protective Equipment and Disposal

For researchers and drug development professionals, the integrity of your work and the safety of your team are paramount. This guide provides essential, in-depth information on the proper handling and disposal of 2-(9-Oxoxanthen-2-yl)propionic Acid, a compound frequently utilized in pharmaceutical development as an intermediate for anti-inflammatory and analgesic drugs.[1] Adherence to these protocols is critical for minimizing risk and ensuring a safe laboratory environment.

Understanding the Hazard Profile

Before handling any chemical, a thorough understanding of its potential hazards is non-negotiable. According to the Safety Data Sheet (SDS), 2-(9-Oxoxanthen-2-yl)propionic Acid (CAS RN: 30087-33-3) presents the following hazards:

• Acute Oral Toxicity (Category 4): Harmful if swallowed.[2][3]

• Skin Irritation (Category 2): Causes skin irritation.[2][4][5]

• Serious Eye Irritation (Category 2): Causes serious eye irritation.[2][4][5]

This compound is a white to almost white crystalline powder.[1] The primary routes of exposure are ingestion, skin contact, and eye contact. Therefore, the selection of appropriate Personal Protective Equipment (PPE) is the cornerstone of safe handling.

Core Directive: Personal Protective Equipment (PPE)

The causality behind PPE selection is directly linked to the identified hazards. The goal is to create an impermeable barrier between you and the chemical, mitigating the risk of exposure.

Essential PPE for Handling 2-(9-Oxoxanthen-2-yl)propionic Acid

Task	Eye/Face Protection	Hand Protection	Body Protection	Respiratory Protection
Weighing and transferring solid powder	Safety glasses with side shields or chemical splash goggles.[2][4]	Chemical-resistant gloves (e.g., nitrile).[2][4]	Laboratory coat.[6]	NIOSH-approved dust respirator if not handled in a fume hood.[4][7]
Preparing solutions	Chemical splash goggles. A face shield is recommended if there is a significant splash risk.[4][6]	Chemical-resistant gloves (e.g., nitrile).[2][4]	Laboratory coat.[6]	Work in a well-ventilated area or a chemical fume hood.[2][8]
General laboratory operations	Safety glasses with side shields.[4][6]	Chemical-resistant gloves (e.g., nitrile).[2][4]	Laboratory coat.[6]	Not generally required if handled in a well-ventilated area.[9]
Handling spills	Chemical splash goggles and a face shield.[10]	Heavy-duty, chemical-resistant gloves.[10]	Chemical-resistant apron or coveralls over a lab coat.[6]	NIOSH-approved respirator with appropriate cartridges.[10]

A Deeper Dive into PPE Selection:

• Eye and Face Protection: The risk of fine powder becoming airborne or solutions splashing necessitates robust eye protection. While safety glasses offer a baseline, chemical splash goggles provide a seal around the eyes, offering superior protection against dust and splashes.[6] For larger-scale operations, a face shield should be used in conjunction with goggles to protect the entire face.[4]

• Hand Protection: Nitrile gloves are a suitable choice for incidental contact.[6] It is crucial to inspect gloves for any signs of degradation or puncture before use and to practice proper glove removal techniques to avoid skin contamination.[8] For prolonged contact or when handling concentrated solutions, consider gloves with a higher level of chemical resistance.

• Body Protection: A standard laboratory coat is sufficient for most procedures to protect against minor spills and contamination of personal clothing.[6] Ensure the lab coat is fully buttoned.

• Respiratory Protection: Handling the solid powder can generate dust. To mitigate the risk of inhalation, it is strongly recommended to handle this compound within a certified chemical fume hood or a ventilated enclosure.[2] If these engineering controls are not available, a NIOSH-approved dust respirator is mandatory.[4][7]

Operational Plan: Step-by-Step Handling Procedures

A self-validating safety protocol relies on consistent and correct execution. The following workflow is designed to minimize exposure at every step.

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